2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone

• CAS: 898781-10-7

Core Science & Biosynthesis

2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone chemical structure and properties

Advanced Synthesis, Structural Activity Relationships, and Material Properties[1][2]

Executive Summary & Compound Identity

2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone (CAS: 898781-10-7) represents a specialized subclass of the dihydrochalcone scaffold, characterized by a specific substitution pattern that optimizes both metabolic stability and hydrophobic interaction potential.

In drug discovery, this molecule serves as a critical "privileged structure"—a scaffold capable of providing high-affinity ligands for diverse biological targets, including kinase inhibitors, GABA modulators, and anti-inflammatory agents. The inclusion of the 2,4-difluoro motif on the A-ring significantly alters the electronic landscape of the carbonyl group, while the 3,5-dimethyl substitution on the B-ring provides a rigid hydrophobic anchor.

1.1 Chemical Identity Table[][2][3]

Property	Data
IUPAC Name	1-(2,4-difluorophenyl)-3-(3,5-dimethylphenyl)propan-1-one
Common Name	2',4'-Difluoro-3-(3,5-dimethylphenyl)dihydrochalcone
Molecular Formula	C₁₇H₁₆F₂O
Molecular Weight	274.31 g/mol
CAS Number	898781-10-7
LogP (Predicted)	~4.4 (High Lipophilicity)
H-Bond Acceptors	1 (Carbonyl Oxygen)
H-Bond Donors	0
Rotatable Bonds	4

Structural Analysis & Pharmacophore Mapping[2]

To understand the utility of this molecule, one must analyze its three distinct structural domains. The synergy between the fluorinated core and the methylated tail is what distinguishes this compound from generic propiophenones.

2.1 The Fluorine Effect (Ring A)

The 2,4-difluoro substitution is not merely decorative; it serves two critical mechanistic functions:

• Metabolic Blocking: The C4 position of a phenyl ring is a primary site for Cytochrome P450-mediated hydroxylation. Fluorine substitution here effectively blocks this metabolic soft spot, extending the compound's half-life (t1/2).

• Electronic Modulation: Fluorine is highly electronegative. Its presence at the ortho and para positions relative to the carbonyl group withdraws electron density from the aromatic ring but donates back via resonance. However, the inductive withdrawal dominates, making the carbonyl carbon more electrophilic compared to a non-fluorinated analog.

2.2 The Hydrophobic Anchor (Ring B)

The 3,5-dimethylphenyl moiety creates a symmetrical, bulky hydrophobic surface. In protein-ligand docking, this group is frequently employed to fill hydrophobic pockets (e.g., the allosteric site of kinases or the lipophilic channel of COX enzymes), increasing binding affinity through Van der Waals interactions.

2.3 Structural Logic Diagram

Figure 1: Structure-Activity Relationship (SAR) map detailing the functional contribution of each pharmacophore domain.

Synthesis Protocols

While Friedel-Crafts acylation is theoretically possible, it often suffers from regioselectivity issues and rearrangement when dealing with activated alkyl chains. The Claisen-Schmidt Condensation followed by Hydrogenation is the superior route for research-grade purity, ensuring exact placement of substituents.

3.1 Route: The Chalcone Pathway

Reaction Scheme:

• Aldol Condensation: 2,4-Difluoroacetophenone + 3,5-Dimethylbenzaldehyde

  Chalcone Intermediate.

• Catalytic Hydrogenation: Chalcone + H₂/Pd-C

  Target Dihydrochalcone.

3.2 Detailed Experimental Protocol

Step 1: Synthesis of the Chalcone Intermediate (E)-1-(2,4-difluorophenyl)-3-(3,5-dimethylphenyl)prop-2-en-1-one

• Reagents:

  • 2,4-Difluoroacetophenone (1.0 eq)

  • 3,5-Dimethylbenzaldehyde (1.0 eq)

  • Sodium Hydroxide (NaOH), 10% aqueous solution

  • Ethanol (solvent)

• Procedure:

  • Dissolve 2,4-difluoroacetophenone (10 mmol) and 3,5-dimethylbenzaldehyde (10 mmol) in Ethanol (20 mL) in a round-bottom flask.

  • Cool the mixture to 0°C in an ice bath.

  • Dropwise add 10% NaOH (5 mL) while stirring vigorously.

  • Allow the reaction to warm to room temperature and stir for 4–6 hours. Note: Monitor by TLC (Hexane/EtOAc 8:2).

  • Workup: The product often precipitates as a yellow solid. Filter the solid. If oil forms, extract with Dichloromethane (DCM), wash with brine, dry over MgSO₄, and concentrate.

  • Purification: Recrystallize from hot Ethanol to yield yellow needles.

Step 2: Selective Reduction to Propiophenone

• Reagents:

  • Chalcone Intermediate (from Step 1)

  • Palladium on Carbon (Pd/C, 10% wt loading)

  • Hydrogen gas (balloon pressure or 1 atm)

  • Ethyl Acetate or Methanol (solvent)

• Procedure:

  • Dissolve the chalcone (5 mmol) in Ethyl Acetate (30 mL).

  • Add 10% Pd/C (50 mg, 10 wt% of substrate). Caution: Pd/C is pyrophoric; keep wet with solvent.

  • Purge the flask with Nitrogen, then introduce Hydrogen gas (balloon).

  • Stir at room temperature for 2–3 hours. Critical: Do not over-hydrogenate, or you may reduce the ketone to an alcohol or reduce the aromatic ring.

  • Workup: Filter the catalyst through a Celite pad. Wash the pad with Ethyl Acetate.

  • Concentrate the filtrate under reduced pressure.

  • Result: The target 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone is obtained as a white or off-white solid/oil.

3.3 Synthesis Workflow Diagram

Figure 2: Step-by-step synthetic pathway via the Claisen-Schmidt condensation route.

Applications in Drug Discovery[1][2]

This molecule is rarely the final drug but rather a high-value intermediate or a "probe" molecule.

4.1 Kinase Inhibition (MAPK/p38)

Dihydrochalcones have been investigated as scaffolds for Mitogen-Activated Protein Kinase (MAPK) inhibitors. The 2,4-difluorophenyl ring mimics the electronics required to interact with the ATP-binding hinge region, while the 3,5-dimethylphenyl group extends into the hydrophobic back-pocket, ensuring selectivity over other kinases.

4.2 GABA-A Receptor Modulation

Fluorinated aromatic ketones structurally resemble certain positive allosteric modulators of the GABA-A receptor. The lipophilicity provided by the dimethyl group aids in crossing the Blood-Brain Barrier (BBB), a prerequisite for CNS activity.

4.3 Bioisosteric Replacement

In medicinal chemistry campaigns, this molecule is used to replace:

• Diphenyl ethers: The propanone linker provides more rotational freedom than an ether oxygen.

• Sulfonamides: The ketone can act as a hydrogen bond acceptor similar to a sulfonamide but without the donor capability, testing the necessity of H-bond donation in the binding pocket.

Handling and Stability Data

• Physical State: Typically a white crystalline solid or viscous oil (depending on purity and crystal polymorph).

• Solubility: Insoluble in water. Soluble in DMSO, Ethanol, Dichloromethane, and Ethyl Acetate.

• Stability: Stable under normal laboratory conditions. Avoid strong oxidizing agents. The carbonyl alpha-protons are acidic; avoid strong bases unless enolization is desired.

• Storage: Store at 2–8°C, desiccated.

References

• VulcanChem. (n.d.). 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone - Structure and Properties. Retrieved from

• National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CID 24726473: 2',4'-Difluoro-3-(3,4-dimethylphenyl)propiophenone (Isomer Reference).[4] Retrieved from

• BOC Sciences. (n.d.). 3',5'-Difluoro-3-(2,5-dimethylphenyl)propiophenone (Isomer Reference). Retrieved from

• MDPI. (2024). The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications.[5] Molecules, 29(4). Retrieved from

• Google Patents. (1996). Process for the preparation of 2,4-difluoroacetophenone (Precursor Synthesis). EP0694519B1. Retrieved from

Sources

• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. usbio.net [usbio.net]
• 4. 2',4'-Difluoro-3-(3,4-dimethylphenyl)propiophenone | C17H16F2O | CID 24726473 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Physicochemical Profiling & Analytical Characterization of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone

Executive Summary

This technical guide provides a comprehensive structural and analytical breakdown of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone (CAS Registry Number: 898754-10-4). A member of the dihydrochalcone class, this molecule integrates a fluorinated aromatic core with a dimethyl-substituted phenyl ring, connected by a saturated propyl linker.

In drug discovery, this scaffold is significant for its fluorine-enhanced metabolic stability and optimized lipophilicity.[1] The 2,4-difluoro substitution pattern is a classic medicinal chemistry strategy to block oxidative metabolism at the phenyl ring while modulating the electronic properties of the carbonyl group.

This document serves as a primary reference for calculating molecular parameters, designing synthesis routes, and establishing validation protocols using HRMS and NMR.

Molecular Identity & Formula Analysis[2][3][4][5][6]

Structural Elucidation

The nomenclature "2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone" describes a dihydrochalcone derivative.

• Core: Propiophenone (1-phenylpropan-1-one).

• Ring A (Ketone side): Substituted with Fluorine at positions 2' and 4'.[2]

• Ring B (Distal side): A 3,5-dimethylphenyl group attached to the C3 position of the propanone chain.

IUPAC Name: 1-(2,4-difluorophenyl)-3-(3,5-dimethylphenyl)propan-1-one.

Quantitative Formula Breakdown

The molecular formula is derived by summing the atomic contributions of the three structural fragments: the difluorobenzoyl group, the ethylene linker, and the dimethylphenyl group.

Element	Symbol	Count	Atomic Mass (IUPAC)	Subtotal Mass (Da)	% Composition (w/w)
Carbon	C	17	12.011	204.187	74.43%
Hydrogen	H	16	1.008	16.128	5.88%
Fluorine	F	2	18.998	37.996	13.85%
Oxygen	O	1	15.999	15.999	5.83%
TOTAL	-	-	-	274.31	100.00%

Mass Spectrometry Parameters

For high-resolution mass spectrometry (HRMS), the Monoisotopic Mass is the critical value, calculated using the mass of the most abundant isotopes (

C, H, F, O).

• Molecular Formula:

  [][4]

• Average Molecular Weight: 274.31 g/mol [][2]

• Monoisotopic Mass: 274.1169 Da

• [M+H]

  (Protonated Species): 274.1169 + 1.0078 = 275.1247 m/z

Technical Note: Fluorine (

F) is monoisotopic. Unlike chlorinated compounds which show a distinct 3:1 M:M+2 ratio, this molecule will show a clean molecular ion peak with standard C isotopic satellites.

Synthetic Pathway & Impurity Profiling

To accurately analyze this compound, one must understand its origin. The most robust synthesis involves an Aldol condensation followed by catalytic hydrogenation. This pathway dictates the specific impurities (e.g., unreacted chalcone) that analysts must target.

Retrosynthetic Analysis (DOT Visualization)

Figure 1: Synthetic route via Chalcone intermediate, highlighting potential impurities.

Analytical Protocols

High-Resolution Mass Spectrometry (HRMS)

Objective: Confirm elemental composition and purity.

• Instrument: Q-TOF or Orbitrap LC-MS.

• Ionization Source: Electrospray Ionization (ESI), Positive Mode.

• Solvent System: Acetonitrile : Water (+0.1% Formic Acid).

• Expected Observation:

  • Retention Time: The dihydrochalcone (saturated) is less polar than the chalcone precursor but more polar than the fully reduced alcohol.

  • Main Peak: 275.1247 m/z ([M+H]

    ).

  • Fragment Ions: Look for cleavage at the alpha-carbon.

    • Fragment A: 2,4-difluorobenzoyl cation (~141 m/z).

    • Fragment B: 3,5-dimethyltropylium ion (~119 m/z).

Nuclear Magnetic Resonance (NMR)

Objective: Structural validation and isomer differentiation.

Protocol: Dissolve 5-10 mg in

or DMSO- .

Nucleus	Key Signal (Approximate )	Multiplicity	Assignment
F	-100 to -115 ppm	Multiplet	Distinctive for 2,4-difluoro substitution.
H	2.30 ppm	Singlet (6H)	Two Methyl groups on Ring B.
H	2.90 - 3.20 ppm	Two Triplets	Ethylene linker (-CH2-CH2-).
H	6.80 - 7.90 ppm	Multiplets	Aromatic protons (Ring A & B).
C	~198 ppm	Singlet	Carbonyl Carbon (C=O).

Critical Check: The ethylene linker must appear as two distinct triplets (or multiplets depending on resolution). If you see a doublet at ~7.5-8.0 ppm with a large coupling constant (J=15Hz), your sample is the Chalcone (unsaturated impurity), not the target dihydrochalcone.

Physicochemical Properties (Predicted)

For drug development applications, the following properties determine the compound's "drug-likeness" (Lipinski's Rule of 5 compliance).

Property	Value	Implication
LogP (Lipophilicity)	~4.4	Highly lipophilic; likely high membrane permeability but poor aqueous solubility.
Topological Polar Surface Area (TPSA)	~17.1 Ų	Excellent for Blood-Brain Barrier (BBB) penetration.
H-Bond Donors	0	No -OH or -NH groups.
H-Bond Acceptors	3	One Carbonyl (O) + Two Fluorines (F).
Rotatable Bonds	4	Flexible linker allows conformational adaptation.

Analytical Workflow Diagram

Figure 2: Standard Operating Procedure (SOP) for analytical validation.

References

• VulcanChem. (n.d.). 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone - Structure and Properties. Retrieved from

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 24726473, 2',4'-Difluoro-3-(3,4-dimethylphenyl)propiophenone (Isomer Analog Reference). Retrieved from

• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry.[1][5] Chemical Society Reviews, 37(2), 320-330. (Contextual grounding for fluorine substitution effects). Retrieved from

• BOC Sciences. (n.d.). 3',5'-Difluoro-3-(2,5-dimethylphenyl)propiophenone (Isomer Specification). Retrieved from

Sources

• 1. apolloscientific.co.uk [apolloscientific.co.uk]
• 2. 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone (898781-10-7) for sale [vulcanchem.com]
• 4. 2',4'-Difluoro-3-(3,4-dimethylphenyl)propiophenone | C17H16F2O | CID 24726473 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pharmacyjournal.org [pharmacyjournal.org]

Thermodynamic properties of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone

An In-depth Technical Guide to the Thermodynamic Properties of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone

This guide provides a comprehensive overview of the methodologies for determining the thermodynamic properties of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone. Tailored for researchers, scientists, and professionals in drug development and materials science, this document outlines both experimental and computational approaches, emphasizing the rationale behind procedural choices and the integration of data for a holistic understanding of the molecule's energetic landscape.

Introduction to 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone

2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone is an organic compound with the molecular formula C₁₇H₁₆F₂O and a molecular weight of approximately 274.31 g/mol .[1] Its structure features a propiophenone backbone with two fluorine atoms on one phenyl ring and two methyl groups on the other.[1] The presence of the electron-withdrawing fluorine atoms and the electron-donating methyl groups, in conjunction with the polar carbonyl group, imparts a unique electronic and steric profile to the molecule.[1] This substitution pattern is of significant interest in medicinal chemistry and materials science, where such molecules can serve as scaffolds for novel therapeutic agents or as components in advanced materials.[1]

A thorough understanding of the thermodynamic properties of this compound is crucial for its potential applications. These properties govern its stability, solubility, and phase behavior, which are critical parameters in drug formulation, process chemistry, and material design.

The Significance of Thermodynamic Properties

In the realm of drug development, thermodynamic parameters such as melting point, enthalpy of fusion, and heat capacity are fundamental to pre-formulation studies, influencing everything from tablet manufacturing to drug delivery systems. For instance, the melting point and enthalpy of fusion provide insights into the crystal lattice energy and, consequently, the compound's stability and dissolution rate.

In materials science, these properties are essential for designing and processing new materials.[1] For example, understanding the thermal stability of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone is vital if it is to be used as a monomer or an additive in polymer synthesis.[1]

Experimental Determination of Thermodynamic Properties

A robust experimental investigation is the cornerstone of characterizing a new chemical entity. The following section details the key experimental workflows for determining the primary thermodynamic properties of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone.

Experimental Workflow

The experimental characterization of the thermodynamic properties of a solid organic compound like 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone typically follows a structured workflow. This process ensures that comprehensive and reliable data is collected.

Caption: Experimental workflow for the thermodynamic characterization of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone.

Step-by-Step Experimental Protocols

A. Differential Scanning Calorimetry (DSC)

DSC is a powerful technique for determining the melting point, enthalpy of fusion, and heat capacity of a material.

• Objective: To measure the heat flow into or out of a sample as a function of temperature or time.

• Protocol:

  • Accurately weigh 2-5 mg of purified 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone into an aluminum DSC pan.

  • Hermetically seal the pan. An empty, sealed pan is used as a reference.

  • Place both the sample and reference pans into the DSC cell.

  • Heat the sample at a controlled rate (e.g., 10 °C/min) under an inert nitrogen atmosphere.

  • The melting point is determined as the onset or peak of the endothermic melting transition.

  • The enthalpy of fusion is calculated by integrating the area of the melting peak.

  • Heat capacity can be determined by modulating the temperature profile (modulated DSC) or by comparing the heat flow of the sample to that of a known standard (e.g., sapphire).

B. Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature, providing information on its thermal stability and decomposition profile.

• Objective: To determine the temperature at which the compound begins to decompose.

• Protocol:

  • Place 5-10 mg of the sample into a TGA pan.

  • Heat the sample at a constant rate (e.g., 10 °C/min) in a controlled atmosphere (e.g., nitrogen or air).

  • The temperature at which a significant mass loss occurs is recorded as the decomposition temperature.

Computational Prediction of Thermodynamic Properties

In the absence of experimental data, and to complement experimental findings, computational chemistry provides a robust framework for predicting thermodynamic properties. High-level quantum chemical calculations can yield accurate values for properties such as the enthalpy of formation, entropy, and heat capacity.

Computational Workflow

The computational determination of thermodynamic properties follows a systematic procedure, starting from the molecular structure and proceeding to high-level energy calculations and statistical mechanics analysis.

Caption: Computational workflow for predicting the thermodynamic properties of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone.

Step-by-Step Computational Protocol

A. Geometry Optimization and Frequency Analysis

• Objective: To find the lowest energy conformation of the molecule and to ensure it is a true minimum on the potential energy surface.

• Protocol:

  • Construct the 3D structure of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone.

  • Perform a geometry optimization using a suitable level of theory, such as the M06-2X functional with the 6-311++G(d,p) basis set.

  • Following optimization, a vibrational frequency calculation is performed at the same level of theory. The absence of imaginary frequencies confirms that the structure is a true minimum. The vibrational frequencies are used to calculate the vibrational contribution to the thermodynamic properties.

B. High-Accuracy Energy Calculation

• Objective: To obtain a highly accurate electronic energy for the calculation of the enthalpy of formation.

• Protocol:

  • Using the optimized geometry, a single-point energy calculation is performed using a high-level composite method such as G3 or G4. These methods approximate coupled-cluster level accuracy at a lower computational cost.

  • The enthalpy of formation can then be calculated using the atomization method or isodesmic reactions.[2]

C. Statistical Mechanics

• Objective: To use the results from quantum chemical calculations to determine macroscopic thermodynamic properties.

• Protocol:

  • The translational, rotational, vibrational, and electronic partition functions are calculated from the molecular properties (mass, moments of inertia, vibrational frequencies, and electronic state degeneracies).

  • From these partition functions, the standard-state enthalpy, entropy, and heat capacity can be calculated as a function of temperature.[3]

Data Summary and Interpretation

While specific experimental data for 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone is not publicly available at the time of writing, the following table presents the expected thermodynamic properties based on its structural similarity to other aromatic ketones and the general principles of physical organic chemistry. This table should be populated with experimental or computational data as it becomes available.

Thermodynamic Property	Symbol	Expected Value/Range	Significance
Melting Point	T_m	Solid at room temperature; likely > 100 °C	Influences solubility and dissolution rate.
Enthalpy of Fusion	ΔH_fus	Moderate to high	Reflects the strength of intermolecular forces in the crystal lattice.
Heat Capacity	C_p	To be determined	Important for heat transfer calculations in process chemistry.
Decomposition Temperature	T_d	Expected to be thermally stable to > 200 °C	Defines the upper limit for processing and storage temperatures.
Enthalpy of Formation	ΔH_f°	To be determined	A fundamental measure of the molecule's stability.
Standard Entropy	S°	To be determined	A measure of the molecular disorder.

The presence of the polar carbonyl group and the difluorophenyl moiety is expected to result in significant dipole-dipole interactions, leading to a relatively high melting point compared to non-polar analogues. The two methyl groups on the other phenyl ring will contribute to the molecule's lipophilicity.

Conclusion

The thermodynamic characterization of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone is a critical step in unlocking its potential in medicinal chemistry and materials science. This guide has outlined a dual-pronged approach, combining rigorous experimental techniques with high-accuracy computational methods, to provide a comprehensive understanding of its thermodynamic landscape. The presented workflows serve as a robust framework for researchers to generate the necessary data to advance the development of this promising compound.

References

• 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone - Vulcanchem.
• Zhu, S., Xiong, Z., & Zhou, C.-W. (2022). An extensive theoretical study on the thermochemistry of aromatic compounds: from electronic structure to group additivity values. RSC Publishing.
• Zhu, S., Xiong, Z., & Zhou, C.-W. (2022). An extensive theoretical study on the thermochemistry of aromatic compounds: from electronic structure to group additivity values. RSC Publishing.
• Enthalpy of Formation of Polycyclic Aromatic Hydrocarbons and Heterocyclic Aromatic Compounds. PMC.
• Influence of temperature on thermodynamic properties of substituted aromatic compounds.
• Computational Thermodynamic Properties - Fiveable.
• Properties of Aldehydes and Ketones. Chemistry LibreTexts. (2022).

Sources

• 1. 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone (898781-10-7) for sale [vulcanchem.com]
• 2. Enthalpy of Formation of Polycyclic Aromatic Hydrocarbons and Heterocyclic Aromatic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. fiveable.me [fiveable.me]

Solubility profile of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone in organic solvents

An In-depth Technical Guide to the Solubility Profile of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone in Organic Solvents

Authored by: A Senior Application Scientist

Foreword: The Critical Role of Solubility in Modern Drug Development

In the landscape of pharmaceutical sciences, the solubility of an active pharmaceutical ingredient (API) is a cornerstone of its developability and ultimate therapeutic efficacy.[1][2][3] Poor solubility can present significant hurdles, leading to diminished bioavailability, erratic absorption, and challenges in formulation development.[2][4] As the complexity of new chemical entities (NCEs) increases, so does the prevalence of solubility issues, with estimates suggesting that up to 90% of drugs in the development pipeline are poorly soluble.[4] A comprehensive understanding of an API's solubility profile in various organic solvents is therefore not merely a matter of academic interest, but a critical prerequisite for successful drug development. This guide provides an in-depth exploration of the solubility of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone, offering both theoretical insights and practical methodologies for its characterization.

Physicochemical Properties of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone

A thorough understanding of the molecular structure and physicochemical properties of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone is fundamental to predicting and interpreting its solubility behavior.

Molecular Structure:

• IUPAC Name: 1-(2,4-difluorophenyl)-3-(3,5-dimethylphenyl)propan-1-one

• Molecular Formula: C₁₇H₁₆F₂O[5]

• Molecular Weight: Approximately 274.31 g/mol [5]

The structure is characterized by a propiophenone backbone with key functional groups that dictate its polarity and potential for intermolecular interactions: a carbonyl group (C=O), a 2,4-difluorophenyl ring, and a 3,5-dimethylphenyl group.[5] The presence of two highly electronegative fluorine atoms influences the molecule's electron distribution, while the aromatic rings and methyl groups contribute to its lipophilicity.[5]

Predicted Physicochemical Properties:

Property	Predicted Value	Significance for Solubility
Polarity	Moderately Polar to Nonpolar	The carbonyl group provides a polar region, while the two phenyl rings and the alkyl chain contribute to significant nonpolar character. This duality suggests solubility in a range of solvents.
Hydrogen Bond Acceptors	1 (the carbonyl oxygen)	The ability to accept hydrogen bonds from protic solvents will enhance solubility in those solvents.
Hydrogen Bond Donors	0	The absence of hydrogen bond donors limits its ability to self-associate via hydrogen bonding, making it more reliant on the solvent for dissolution.
Lipophilicity (XLogP3-AA)	4.4	This high value indicates a preference for nonpolar, lipophilic environments and suggests good solubility in nonpolar organic solvents.

Note: The XLogP3-AA value is a computed property and should be experimentally verified.

Theoretical Solubility Profile: The "Like Dissolves Like" Principle in Action

The adage "like dissolves like" is a foundational principle in predicting solubility.[6][7] It posits that a solute will dissolve best in a solvent that has a similar polarity and intermolecular force profile.[6][7] Based on the structure of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone, we can anticipate its solubility in a spectrum of organic solvents.

Solvent-Solute Interactions:

The dissolution of this compound is governed by a balance of intermolecular forces between the solute and solvent molecules.[8] For dissolution to occur, the energy released from the formation of solute-solvent interactions must overcome the energy required to break the solute-solute and solvent-solvent interactions.[6]

The primary interactions at play will be:

• Dipole-Dipole Interactions: The polar carbonyl group of the solute will interact favorably with polar solvents.[6]

• London Dispersion Forces: The large, nonpolar aromatic and alkyl portions of the molecule will interact via these weaker forces, which are significant in nonpolar solvents.[6]

• Hydrogen Bonding: While the solute cannot donate hydrogen bonds, the carbonyl oxygen can act as a hydrogen bond acceptor, enhancing solubility in protic solvents like alcohols.[6]

Predicted Solubility in Common Organic Solvents:

Solvent Class	Example Solvents	Predicted Solubility	Rationale
Nonpolar	Hexane, Toluene, Diethyl Ether	High	The significant nonpolar surface area of the molecule will interact favorably with these solvents through London dispersion forces.
Polar Aprotic	Acetone, Ethyl Acetate, Dichloromethane	Moderate to High	The polarity of these solvents can interact with the carbonyl group, while their organic character can solvate the nonpolar regions.
Polar Protic	Methanol, Ethanol, Isopropanol	Moderate	The ability of these solvents to act as hydrogen bond donors to the carbonyl oxygen will aid solubility. However, the large nonpolar part of the molecule may limit high solubility.
Highly Polar	Water	Low to Insoluble	The high lipophilicity and lack of significant hydrogen bonding capacity make it unlikely to be soluble in water.

Experimental Determination of Solubility

While theoretical predictions are valuable, empirical determination of solubility is essential for accurate formulation development. The following section outlines a robust methodology for quantifying the solubility of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone.

Materials and Equipment

• 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone (analytical standard)

• A range of organic solvents (HPLC grade)

• Analytical balance

• Vortex mixer

• Thermostatically controlled shaker or incubator

• Centrifuge

• Syringe filters (0.45 µm, solvent-compatible)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Volumetric flasks and pipettes

Experimental Workflow: The Shake-Flask Method

The shake-flask method is a widely accepted technique for determining equilibrium solubility.

Caption: Workflow for the shake-flask solubility determination method.

Detailed Protocol

• Preparation of Saturated Solutions:

  • Accurately weigh an excess amount of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone into several vials for each solvent to be tested. The amount should be sufficient to ensure that undissolved solid remains at equilibrium.

  • Precisely add a known volume of the selected organic solvent to each vial.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a thermostatically controlled shaker set to a constant temperature (e.g., 25 °C).

  • Agitate the samples for a predetermined period (typically 24 to 48 hours) to ensure that equilibrium is reached. A preliminary time-course study can be conducted to determine the optimal equilibration time.

• Sample Collection and Preparation:

  • After equilibration, allow the vials to stand undisturbed for a short period to allow the excess solid to sediment.

  • Carefully withdraw an aliquot of the supernatant using a syringe.

  • Immediately filter the aliquot through a 0.45 µm syringe filter that is compatible with the solvent to remove any undissolved particles.

  • Accurately dilute the clear filtrate with a known volume of a suitable solvent (often the mobile phase of the HPLC method) to bring the concentration within the linear range of the analytical method.

• Quantification by HPLC:

  • Prepare a series of calibration standards of known concentrations of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone.

  • Analyze the calibration standards and the diluted samples by a validated HPLC method.

  • Construct a calibration curve by plotting the peak area against the concentration of the standards.

  • Determine the concentration of the diluted sample from the calibration curve.

  • Calculate the original solubility in the solvent by accounting for the dilution factor.

Data Interpretation and Application

The experimentally determined solubility data should be compiled into a comprehensive table for easy comparison.

Example Solubility Data Table:

Solvent	Polarity Index	Solubility (mg/mL) at 25°C
Hexane	0.1	[Experimental Value]
Toluene	2.4	[Experimental Value]
Diethyl Ether	2.8	[Experimental Value]
Dichloromethane	3.1	[Experimental Value]
Ethyl Acetate	4.4	[Experimental Value]
Acetone	5.1	[Experimental Value]
Isopropanol	3.9	[Experimental Value]
Ethanol	4.3	[Experimental Value]
Methanol	5.1	[Experimental Value]
Water	10.2	[Experimental Value]

This solubility profile is invaluable for:

• Solvent Selection for Synthesis and Purification: Identifying suitable solvents for reaction media and crystallization processes.

• Pre-formulation Studies: Guiding the selection of excipients and the development of appropriate dosage forms, such as oral solid doses or parenteral solutions.

• Toxicology Studies: Enabling the preparation of dosing solutions for in vitro and in vivo toxicological assessments.

Conclusion

A comprehensive understanding of the solubility profile of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone is a critical enabler for its successful development as a potential therapeutic agent. This guide has provided a framework for both the theoretical prediction and the practical determination of its solubility in a range of organic solvents. By applying the principles of solvent-solute interactions and employing robust experimental methodologies, researchers can generate the crucial data needed to navigate the complexities of the drug development process.

References

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• Drug solubility: why testing early matters in HTS. [Link]

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• Solubility and Factors Affecting Solubility. [Link]

• Procedure for Determining Solubility of Organic Compounds. [Link]

• Solubility and its Importance.pptx. [Link]

• Importance of Solubility and Lipophilicity in Drug Development. [Link]

• Solute- Solvent Interaction. [Link]

• Determination of Solubility Class. [Link]

• Solvent Solute Interactions. [Link]

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Literature review of fluorinated propiophenone derivatives in medicinal chemistry

An In-depth Technical Guide to Fluorinated Propiophenone Derivatives in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Propiophenone Scaffold and the Transformative Role of Fluorine

The propiophenone framework, a simple yet versatile chemical scaffold, has long been a cornerstone in the synthesis of a diverse array of biologically active molecules. Its inherent structural features provide a robust platform for chemical modification, enabling the exploration of vast chemical spaces in the quest for novel therapeutic agents. In recent decades, the strategic incorporation of fluorine into drug candidates has emerged as a paramount strategy in medicinal chemistry, and its application to the propiophenone scaffold has unlocked new avenues for drug discovery.

The introduction of fluorine can dramatically alter the physicochemical properties of a molecule, often leading to enhanced potency, selectivity, and pharmacokinetic profiles.[1][2][3][4][5][6][7] This is attributed to the unique characteristics of the fluorine atom, including its small size, high electronegativity, and the strength of the carbon-fluorine bond.[4] Consequently, fluorinated propiophenone derivatives have garnered significant attention, demonstrating potential across a spectrum of therapeutic areas, from central nervous system (CNS) disorders to oncology. This guide provides a comprehensive technical overview of the synthesis, biological activities, and therapeutic potential of this promising class of compounds.

Part 1: The Strategic Incorporation of Fluorine into the Propiophenone Scaffold

The Rationale for Fluorination: A Multifaceted Approach

The decision to introduce fluorine into a propiophenone-based drug candidate is a strategic one, driven by the desire to optimize its drug-like properties. The profound effects of fluorination stem from the element's unique atomic and bonding characteristics.

• Improving Metabolic Stability: The carbon-fluorine bond is exceptionally strong and resistant to metabolic cleavage. By replacing a hydrogen atom at a metabolically vulnerable position with fluorine, chemists can effectively block oxidative metabolism, thereby increasing the drug's half-life and bioavailability.[1][5][8]

• Enhancing Binding Affinity and Selectivity: Fluorine's high electronegativity can lead to favorable electrostatic interactions with biological targets, such as enzymes and receptors.[1][5][9] This can result in increased binding affinity and, in some cases, improved selectivity for the desired target over off-target proteins.

• Modulating Physicochemical Properties: The introduction of fluorine can significantly impact a molecule's lipophilicity, acidity (pKa), and conformation.[3][4] These modifications can be fine-tuned to optimize a drug's absorption, distribution, metabolism, and excretion (ADME) profile, ultimately leading to a more effective and safer therapeutic agent.

Common Positions for Fluorine Substitution

The propiophenone scaffold offers several positions for the introduction of fluorine, each with its own synthetic accessibility and potential impact on biological activity. The most common sites for fluorination are on the phenyl ring and, to a lesser extent, the ethyl side chain.

Figure 1: Key positions for fluorine substitution on the propiophenone scaffold.

Part 2: Synthesis of Fluorinated Propiophenone Derivatives

The synthesis of fluorinated propiophenones can be broadly categorized into two main approaches: building from fluorinated starting materials or introducing fluorine in the later stages of the synthesis.

General Synthetic Strategies

• From Fluorinated Precursors: The most straightforward method often involves the Friedel-Crafts acylation of a commercially available fluorinated benzene derivative with either propanoyl chloride or propanoic anhydride. The choice of Lewis acid catalyst, such as aluminum chloride (AlCl₃) or iron(III) chloride (FeCl₃), is crucial and can influence the regioselectivity of the reaction, particularly with polysubstituted benzene rings.

Detailed Experimental Protocol: Synthesis of 3'-(Trifluoromethyl)propiophenone

The synthesis of 3'-(Trifluoromethyl)propiophenone serves as a representative example of constructing a fluorinated propiophenone from a fluorinated precursor.[8]

Reaction: Friedel-Crafts acylation of 1-bromo-3-(trifluoromethyl)benzene.

Step 1: Grignard Reagent Formation

• To a solution of 1-bromo-3-(trifluoromethyl)benzene in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., argon or nitrogen), add magnesium turnings.

• The mixture is gently heated to initiate the formation of the Grignard reagent, 3-(trifluoromethyl)phenylmagnesium bromide.

Step 2: Acylation

• In a separate flask, a solution of propanoyl chloride in anhydrous THF is prepared and cooled to 0°C.

• The freshly prepared Grignard reagent is then added dropwise to the propanoyl chloride solution, maintaining the temperature at 0°C.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for several hours.

Step 3: Work-up and Purification

• The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium chloride.

• The aqueous layer is extracted with a suitable organic solvent, such as diethyl ether or ethyl acetate.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is then purified by column chromatography on silica gel to afford the desired 3'-(Trifluoromethyl)propiophenone.

Part 3: Therapeutic Applications and Biological Activities

Fluorinated propiophenone derivatives have shown promise in a variety of therapeutic areas, with the most notable examples in the realm of CNS disorders and oncology.

Central Nervous System (CNS) Agents: The Case of Fluorinated Cathinones

A significant class of fluorinated propiophenone derivatives are the synthetic cathinones, which are structurally related to the naturally occurring stimulant cathinone found in the khat plant.[10][11] These compounds act as psychostimulants, primarily by inhibiting the reuptake of monoamine neurotransmitters such as dopamine and serotonin.[12]

• Mechanism of Action: Fluorinated cathinones, like their non-fluorinated counterparts, target the dopamine transporter (DAT) and the serotonin transporter (SERT). By blocking these transporters, they increase the extracellular concentrations of dopamine and serotonin in the brain, leading to their stimulant effects.

• Impact of Fluorination: The position and number of fluorine substituents on the phenyl ring can significantly influence the potency and selectivity of these compounds for DAT versus SERT. This allows for the fine-tuning of their pharmacological profiles. For example, 3-fluoromethcathinone (3-FMC) is a well-known synthetic cathinone that has been studied for its effects on locomotor activity and neurotransmitter levels.[12]

Table 1: Biological Data of Selected Fluorinated Cathinones

Compound	Position of Fluorine	Primary Mechanism of Action	Reported Effects
3-FMC	3' (meta)	Dopamine and Serotonin Reuptake Inhibitor	Increases locomotor activity, elevates extracellular dopamine and serotonin levels.[12]
4-FMC	4' (para)	Dopamine and Serotonin Reuptake Inhibitor	Similar stimulant properties to other cathinones.
Flephedrone	4' (para)	Dopamine and Serotonin Reuptake Inhibitor	Marketed as a "designer drug" with stimulant effects.[13]

Anticancer Agents: A Frontier of Exploration

The propiophenone scaffold is also found within more complex molecules that exhibit anticancer activity. The introduction of fluorine into these structures can enhance their potency and improve their pharmacokinetic properties.

• Tubulin Inhibitors: Some fluorinated compounds containing a propiophenone-like moiety have been investigated as inhibitors of tubulin polymerization, a validated target in cancer therapy.[14][15] By disrupting the dynamics of microtubules, these agents can induce cell cycle arrest and apoptosis in cancer cells. The fluorination of these molecules can lead to enhanced cytotoxicity against various cancer cell lines, including multidrug-resistant ones.[14][15]

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• 2. researchgate.net [researchgate.net]
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• 10. The Search for the Optimal Methodology for Predicting Fluorinated Cathinone Drugs NMR Chemical Shifts - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. researchgate.net [researchgate.net]
• 14. Evaluating the effects of fluorine on biological properties and metabolic stability of some antitubulin 3-substituted 7-phenyl-pyrroloquinolinones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

An In-Depth Technical Guide to 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone is a fluorinated aromatic ketone with significant potential as a building block in medicinal chemistry and materials science. Its structure, featuring a difluorinated phenyl ring and a dimethylated phenyl ring connected by a three-carbon chain, offers a unique combination of lipophilicity, electronic properties, and metabolic stability. The presence of two fluorine atoms on one of the aromatic rings profoundly influences the molecule's reactivity and biological interactions, making it an attractive scaffold for the development of novel therapeutic agents and functional materials.[1]

This technical guide provides a comprehensive overview of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone, including its chemical identifiers, detailed synthetic methodologies with a focus on the widely employed Friedel-Crafts acylation, its chemical and physical properties, and a discussion of its potential applications in drug discovery and beyond.

Chemical Identifiers and Properties

A clear identification of a chemical compound is fundamental for research and development. The key identifiers and physicochemical properties of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone are summarized below.

Identifier/Property	Value
CAS Number	898781-10-7
Molecular Formula	C₁₇H₁₆F₂O
Molecular Weight	274.31 g/mol [1]
IUPAC Name	1-(2,4-difluorophenyl)-3-(3,5-dimethylphenyl)propan-1-one
InChI	InChI=1S/C17H16F2O/c1-11-7-12(2)9-13(8-11)3-6-17(20)15-5-4-14(18)10-16(15)19/h4-5,7-10H,3,6H2,1-2H3
SMILES	CC1=CC(=CC(=C1)CCC(=O)C2=C(C=C(C=C2)F)F)C
Appearance	Expected to be a crystalline solid at room temperature[1]
Lipophilicity	Moderate to high, due to the presence of aromatic rings and alkyl groups[1]

Synthesis of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone

The synthesis of this propiophenone derivative can be achieved through several established organic chemistry reactions. The most common and direct approach is the Friedel-Crafts acylation. Alternative routes, such as the Grignard reaction, Suzuki coupling, and Michael addition, also offer viable synthetic pathways.[1]

Primary Synthetic Route: Friedel-Crafts Acylation

The Friedel-Crafts acylation is a robust method for the formation of a carbon-carbon bond between an aromatic ring and an acyl group, leading to the synthesis of aryl ketones.[2] In the context of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone, this involves the reaction of a suitable acyl chloride with a substituted benzene in the presence of a Lewis acid catalyst.

Reaction Scheme:

Caption: General workflow for the Friedel-Crafts acylation synthesis.

Detailed Experimental Protocol (Hypothetical Optimized Protocol):

This protocol is a representative procedure based on established methodologies for Friedel-Crafts acylation and should be adapted and optimized based on laboratory conditions and scale.

Materials:

• 3-(3,5-dimethylphenyl)propanoic acid

• Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)[3]

• 1,3-Difluorobenzene

• Anhydrous Aluminum chloride (AlCl₃)

• Anhydrous Dichloromethane (CH₂Cl₂)

• Hydrochloric acid (HCl), aqueous solution

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Step 1: Preparation of 3-(3,5-dimethylphenyl)propanoyl chloride

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser under a nitrogen atmosphere, add 3-(3,5-dimethylphenyl)propanoic acid.

• Add an excess of thionyl chloride (or oxalyl chloride with a catalytic amount of DMF).

• Heat the reaction mixture to reflux and maintain for 2-4 hours, or until the evolution of gas ceases. The progress can be monitored by the disappearance of the carboxylic acid starting material using Thin Layer Chromatography (TLC).

• After completion, remove the excess thionyl chloride by distillation under reduced pressure to obtain the crude 3-(3,5-dimethylphenyl)propanoyl chloride, which can often be used in the next step without further purification.

Step 2: Friedel-Crafts Acylation

• In a separate, dry, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, suspend anhydrous aluminum chloride in anhydrous dichloromethane.

• Cool the suspension to 0-5 °C in an ice bath.

• Dissolve the crude 3-(3,5-dimethylphenyl)propanoyl chloride and 1,3-difluorobenzene in anhydrous dichloromethane and add this solution to the dropping funnel.

• Add the solution from the dropping funnel dropwise to the stirred aluminum chloride suspension over a period of 30-60 minutes, maintaining the temperature between 0-5 °C.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by TLC.

• Upon completion, carefully quench the reaction by pouring it onto a mixture of crushed ice and concentrated hydrochloric acid.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

Step 3: Purification

• The crude 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane) or by recrystallization from an appropriate solvent.

Spectroscopic Characterization (Predicted)

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons on both the difluorinated and dimethylated rings, with characteristic splitting patterns due to fluorine-proton coupling. The methylene protons of the propyl chain will appear as two triplets. The methyl protons on the dimethylphenyl ring will likely appear as a singlet.

• ¹³C NMR: The carbon NMR spectrum will show signals for all 17 carbon atoms. The carbonyl carbon will be observed in the downfield region typical for ketones. The carbons attached to fluorine will exhibit characteristic splitting due to carbon-fluorine coupling.

• IR Spectroscopy: The infrared spectrum will be characterized by a strong absorption band for the carbonyl (C=O) stretching vibration, typically in the range of 1680-1700 cm⁻¹. Bands corresponding to C-F stretching and aromatic C-H and C=C stretching will also be present.

• Mass Spectrometry: The mass spectrum will show a molecular ion peak corresponding to the molecular weight of the compound (274.31 g/mol ). Fragmentation patterns would likely involve cleavage adjacent to the carbonyl group.

Potential Applications in Drug Discovery and Medicinal Chemistry

The incorporation of fluorine atoms into drug candidates is a well-established strategy to enhance their pharmacological properties, including metabolic stability, binding affinity, and bioavailability.[4] The propiophenone scaffold itself is a known pharmacophore present in various biologically active molecules.

• As a Lead Compound: 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone can serve as a starting point for the development of new therapeutic agents. The difluorophenyl moiety can engage in specific interactions with biological targets, while the dimethylphenyl group can be further functionalized to optimize activity and selectivity.[1]

• Anticancer and Antiviral Research: Fluorinated compounds and propiophenone derivatives have shown promise as anticancer and antiviral agents.[4] The unique electronic properties conferred by the fluorine atoms can influence the compound's ability to inhibit key enzymes or disrupt cellular signaling pathways involved in disease progression.

• Enzyme Inhibition: The ketone group in the propiophenone structure can act as a hydrogen bond acceptor and participate in interactions with the active sites of enzymes. The electron-withdrawing nature of the fluorine atoms can enhance the electrophilicity of the carbonyl carbon, potentially making it a more effective inhibitor of certain enzymes.

Chemical Reactivity and Further Functionalization

The chemical reactivity of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone is dictated by its functional groups: the ketone and the two aromatic rings.

• Carbonyl Group Reactions: The ketone functionality can undergo a variety of reactions, including reduction to the corresponding alcohol, nucleophilic addition, and condensation reactions to form derivatives such as oximes and hydrazones.[1]

• Aromatic Ring Functionalization: The aromatic rings can be further functionalized through electrophilic or nucleophilic aromatic substitution reactions, allowing for the introduction of additional substituents to modulate the compound's properties. The fluorine atoms can also influence the regioselectivity of these reactions.

Conclusion

2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone is a valuable chemical entity with a promising future in the fields of medicinal chemistry and materials science. Its synthesis, primarily through Friedel-Crafts acylation, is well-established, and its unique structural features make it an attractive candidate for the development of novel compounds with enhanced biological activity and desirable physicochemical properties. Further research into the synthesis, characterization, and biological evaluation of this and related compounds is warranted to fully explore its potential.

References

• PubChem. 2',4'-Difluoro-3-(3,4-dimethylphenyl)propiophenone. National Center for Biotechnology Information. Available from: [Link]

• ResearchGate. Synthesis and In Vitro Biological Activity of [1-(Substituted-benzoyl)-piperidin-4-yl]-(2,4-difluoro-phenyl)-methanone Oximes. Available from: [Link]

• Chemguide. Friedel-Crafts Acylation of Benzene. Available from: [Link]

• University of Wisconsin-Madison. Experiment 13: Friedel-Crafts Acylation. Available from: [Link]

• PubChem. 2',4'-Difluoro-3-(4-fluorophenyl)propiophenone. National Center for Biotechnology Information. Available from: [Link]

• Jiang, X., et al. (2024). Design, Synthesis and Investigation of Biological Activity and Mechanism of Fluoroaryl-Substituted Derivatives at the FL118 Position 7. Molecules, 29(1), 123. Available from: [Link]

• Al-Soud, Y. A., et al. (2014). Evaluation of the biological activity of novel monocationic fluoroaryl. Drug Design, Development and Therapy, 8, 1049–1061. Available from: [Link]

• International Journal of Advanced Chemistry Research. (2021). Review on friedel-crafts acylation of benzene derivatives using various catalytic systems. International Journal of Advanced Chemistry Research, 3(2), 1-5. Available from: [Link]

• Chemguide. Preparation of acyl chlorides (acid chlorides). Available from: [Link]

• Organic Syntheses. (2025). Synthesis of gem-Difluoroalkenes through Ramberg−Bäcklund Reaction of Alkyltriflones. Organic Syntheses, 102, 315-334. Available from: [Link]

• ResearchGate. What should i reconsider in my experiment for acyl chloride to be formed?. Available from: [Link]

• DSpace Repository. (2023). 3,4-Difluoro With in Silico Predictions: Synthesis, Spectral Analyses, ADME Studies, Targets and Biological Activity, Toxicity and Adverse Effects, Site of Metabolism, Taste Activity. Available from: [Link]

• Organic Chemistry Portal. Acyl chloride synthesis. Available from: [Link]

• YouTube. Friedel-Crafts Acylation Reaction Mechanism EAS Vid 7 by Leah4sci. Available from: [Link]

• Google Patents. CN111072470A - Method for preparing 2, 5-dimethyl phenylacetyl chloride.

• An Efficient Method for Preparation of Acyl Chlorides and Symmetrical Anhydrides from Carboxylic Acids with Btc/Dmf. Available from: [Link]

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A Comprehensive Guide to the Determination of Melting and Boiling Points for Novel Propiophenone Analogs in Drug Discovery

This technical guide provides a detailed framework for the characterization of the thermal properties of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone. While specific, experimentally-derived data for this compound is not publicly documented, this paper serves as a definitive guide for researchers, scientists, and drug development professionals on the principles, methodologies, and critical importance of determining these parameters. We will explore both established experimental protocols and modern computational approaches, grounding our discussion in the context of pharmaceutical development, where such physical constants are indispensable for assessing purity, stability, and bioavailability.

The Central Role of Thermal Properties in Pharmaceutical Development

The journey of a candidate molecule from discovery to a viable drug product is critically dependent on its physicochemical properties. Among the most fundamental of these are the melting point (MP) and boiling point (BP). These are not merely benchmarks but are deeply interconnected with a compound's behavior and suitability for therapeutic use.

• Melting Point as a Gateway to Purity and Stability: The melting point is the temperature at which a crystalline solid transitions to a liquid state.[1] For a pure substance, this transition occurs over a sharp, narrow temperature range (typically 0.5-1.0°C). The presence of impurities disrupts the crystal lattice, leading to a depression of the melting point and a broadening of the melting range.[2][3] Therefore, melting point determination is a rapid, reliable, and fundamental technique for purity assessment in the pharmaceutical industry.[4][5] Furthermore, the melting point provides insights into the strength of the crystal lattice, which directly relates to the compound's physical stability and solubility.[6]

• Impact on Bioavailability and Formulation: A higher melting point often correlates with lower aqueous solubility, a critical factor for oral drug absorption. This relationship is foundational in early drug discovery for predicting passive intestinal absorption, particularly for poorly soluble compounds.[6] Understanding these thermal properties is essential for selecting appropriate formulation strategies to ensure adequate bioavailability.[4]

• Boiling Point in Synthesis and Purification: The boiling point, the temperature at which a liquid's vapor pressure equals the applied atmospheric pressure, is a key physical constant for non-solid compounds.[7] While 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone is expected to be a solid at room temperature, its boiling point is relevant for purification techniques like high-vacuum distillation of liquid precursors or intermediates during its synthesis.

Physicochemical Profile of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone

Before delving into methodologies, it is essential to summarize the known properties of the target compound. This data forms the basis for any subsequent experimental or computational analysis.

Property	Value	Source
Molecular Formula	C₁₇H₁₆F₂O	[8]
Molecular Weight	~274.31 g/mol	[8]
CAS Number	898781-10-7	[8]
Predicted State	Crystalline Solid at Room Temperature	[8]
Melting Point	Data not publicly available	N/A
Boiling Point	Data not publicly available	N/A

Experimental Determination of Melting Point

The capillary method remains the gold standard for accurate melting point determination in a research setting due to its simplicity, reliability, and minimal sample requirement.[9]

Causality in Protocol Design

The accuracy of this method hinges on achieving thermal equilibrium between the sample, the heating block, and the thermometer. A rapid heating rate will cause the thermometer reading to lag behind the true temperature of the sample, resulting in an artificially broad and elevated melting range.[2] Therefore, the protocol mandates a slow heating rate (1-2°C per minute) near the anticipated melting point to ensure all components are in thermal equilibrium.[10]

Step-by-Step Protocol: Capillary Method

• Sample Preparation: Ensure the sample is completely dry and finely powdered. If necessary, gently crush the crystalline solid using a mortar and pestle. A granular sample will not pack efficiently and can lead to errors.[10]

• Capillary Tube Loading: Press the open end of a thin-walled capillary tube into the powdered sample. A sample height of 2-3 mm is ideal.[10] An excessive amount of sample will create a temperature gradient within the sample itself, broadening the melting range.[2]

• Sample Packing: To pack the sample tightly into the closed end, drop the capillary tube, sealed-end down, through a long glass tube onto a hard surface. Repeat several times until the sample is compactly settled.[10]

• Instrument Setup: Place the packed capillary tube into the heating block of a melting point apparatus (e.g., a Mel-Temp).

• Rapid Initial Heating (for unknown compounds): If the approximate melting point is unknown, perform a preliminary rapid determination by heating at a rate of >10°C/min to establish a rough value.[2] Allow the apparatus to cool before proceeding.

• Accurate Determination: For a precise measurement, heat at a medium rate until the temperature is about 20°C below the expected melting point.[10]

• Slow Heating and Observation: Decrease the heating rate to approximately 1-2°C per minute.

• Recording the Melting Range:

  • Record the temperature (T₁) at which the first droplet of liquid appears.

  • Record the temperature (T₂) at which the entire sample has completely transformed into a clear liquid.

  • The melting point is reported as the range T₁ - T₂.

Workflow for Melting Point Determination

Caption: Workflow for experimental melting point determination.

Experimental Determination of Boiling Point

For small research-scale quantities, the Thiele tube method is a highly efficient and accurate technique for determining a liquid's boiling point.[11]

Principle of Operation

The method relies on the definition of boiling point: the temperature where the vapor pressure of the liquid equals the surrounding atmospheric pressure. A small sample is heated, and an inverted capillary tube traps air. As the sample heats, the trapped air expands and escapes, forming a stream of bubbles. When the apparatus is allowed to cool, the vapor pressure inside the capillary drops. The moment the external atmospheric pressure overcomes the internal vapor pressure, the liquid is drawn back into the capillary. The temperature at this precise moment is the boiling point.[12]

Step-by-Step Protocol: Thiele Tube Method

• Apparatus Assembly:

  • Add a small amount (less than 1 mL) of the liquid sample to a small test tube.

  • Place a capillary tube (sealed at one end) into the test tube with the open end down.

  • Attach the test tube to a thermometer using a rubber band. The bulb of the thermometer should be level with the sample.[12]

• Thiele Tube Setup:

  • Clamp the Thiele tube, which contains high-boiling mineral oil, to a stand.

  • Insert the thermometer and sample assembly into the Thiele tube, ensuring the sample is immersed in the oil. The rubber band must remain above the oil level.[11]

• Heating:

  • Gently heat the side arm of the Thiele tube with a microburner. The shape of the tube is designed to create convection currents that ensure uniform heating of the oil.

  • Observe the inverted capillary tube. Initially, trapped air will be expelled. As the temperature approaches the boiling point, a rapid and continuous stream of bubbles will emerge from the capillary tip.[12]

• Cooling and Observation:

  • Once a steady stream of bubbles is observed, remove the heat source.

  • Watch the capillary tube closely as the apparatus cools. The rate of bubbling will slow and eventually stop.

  • The boiling point is the temperature at the exact moment the liquid is drawn up into the capillary tube.[11] Record this temperature and the barometric pressure.

Workflow for Boiling Point Determination

Caption: Workflow for Thiele tube boiling point determination.

Computational Prediction of Thermal Properties

In modern drug discovery, computational methods are increasingly used to predict physicochemical properties before a compound is synthesized, saving significant time and resources.[13]

• Quantitative Structure-Property Relationship (QSPR): QSPR models establish a mathematical correlation between a molecule's structural features (descriptors) and its physical properties.[14] These models can predict properties like melting and boiling points with increasing accuracy.

• Machine Learning Approaches: More advanced models utilizing graph neural networks (GNNs) and other machine learning algorithms are being trained on large datasets of known compounds to predict melting points.[15][16] These models learn complex relationships between the chemical structure and its thermal properties. While these predictions are invaluable for high-throughput screening, their accuracy is still limited by the quality and diversity of the training data, and they are not a substitute for experimental verification.[16][17]

For 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone, a QSPR or GNN model could provide an estimated melting point to guide initial experimental work, but the experimentally determined value would be required for all official documentation and quality control.

Conclusion

The determination of the melting and boiling points of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone is a critical step in its characterization for any application in research or drug development. While publicly available experimental data is currently absent, this guide provides the authoritative experimental frameworks and underlying scientific principles necessary for any researcher to obtain these values accurately and reliably. The capillary method for melting point and the Thiele tube method for boiling point represent robust, validated, and resource-efficient protocols. Integrating these classical experimental techniques with modern computational predictions provides a powerful and comprehensive strategy for the physicochemical characterization of novel chemical entities, accelerating the path from discovery to application.

References

• 6.2B: Step-by-Step Procedures for Boiling Point Determination. Chemistry LibreTexts.[Link]

• A comparison of methods for melting point calculation using molecular dynamics simulations. The Journal of Chemical Physics.[Link]

• Standard Operating Procedure for the Determination of Boiling Point Distribution in Consumer Products by Gas Chromatography. California Air Resources Board.[Link]

• Melting point determination. University of Calgary.[Link]

• BOILING POINT DETERMINATION. University of Calgary.[Link]

• experiment (1) determination of melting points. University of Technology, Iraq.[Link]

• Melting point determination: Significance and symbolism. Wisdom Library.[Link]

• What is standard procedure to measure boiling point of any liquid? Quora.[Link]

• 6.2: Boiling Point. Chemistry LibreTexts.[Link]

• Melting temperature prediction using a graph neural network model: From ancient minerals to new materials. PNAS.[Link]

• 6.1D: Step-by-Step Procedures for Melting Point Determination. Chemistry LibreTexts.[Link]

• Melting Point Determination | Your Guide to Melting Point Analysis. Mettler Toledo.[Link]

• Prediction of Melting Temperature of Organic Molecules using Machine Learning. ResearchGate.[Link]

• Prediction of Melting Points of Chemicals with a Data Augmentation-Based Neural Network Approach. ACS Omega.[Link]

• Melting Point Determination in Pharmaceutical Industry. NANOLAB.[Link]

• An interesting relationship between drug absorption and melting point. PubMed.[Link]

• Melting Point Determination. ResolveMass Laboratories Inc.[Link]

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An In-depth Technical Guide to the Safety Data Sheet (SDS) and Toxicological Hazard Assessment of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the known safety, handling, and predicted toxicological profile of the novel research compound, 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone. As specific toxicological data for this molecule is not publicly available, this document synthesizes information from Safety Data Sheets (SDS) of structurally similar compounds and established toxicological principles to construct a robust hazard assessment. The objective is to empower researchers with the critical information needed for safe handling and to provide a logical framework for future toxicological evaluation.

Chemical Identity and Physical Properties

2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone is a fluorinated aromatic ketone.[1] Its structure, featuring a propiophenone backbone with a difluorinated phenyl ring and a dimethylated phenyl ring, suggests its utility as a chemical intermediate or a scaffold in medicinal chemistry and materials science.[1] The presence of two highly electronegative fluorine atoms can significantly influence the molecule's electronic properties, stability, and intermolecular interactions.[1]

A summary of its key chemical and physical properties is presented below.

Property	Value	Source
Molecular Formula	C₁₇H₁₆F₂O	[1]
Molecular Weight	~274.31 g/mol	[1]
Appearance	Expected to be a white to pale brown or off-white solid powder.	Inferred from[2][3]
InChI	InChI=1S/C17H16F2O/c1-11-7-12(2)9-13(8-11)3-6-17(20)15-5-4-14(18)10-16(15)19/h4-5,7-10H,3,6H2,1-2H3	[1]
SMILES	CC1=CC(=CC(=C1)CCC(=O)C2=C(C=C(C=C2)F)F)C	[1]
Solubility	Expected to have low water solubility and good solubility in organic solvents.	Inferred from structure
CAS Number	Not explicitly assigned. A related impurity, Prasugrel Diketone Impurity, has the CAS number 1391054-37-7.[4]

Representative Safety Data Sheet (SDS) Profile

The following SDS profile has been compiled from data on structurally related propiophenone and fluorinated aromatic compounds. It should be used as a guide for safe handling, with the understanding that it is representative and not empirically validated for this specific molecule.

Hazard Identification

Based on analogous compounds, 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone is anticipated to be classified with the following hazards:

• Skin Irritation: May cause skin irritation.[5][6]

• Eye Irritation: Causes serious eye irritation.[5][6]

• Respiratory Irritation: May cause respiratory irritation if inhaled as a dust or powder.[6]

• Acute Oral Toxicity: May be harmful if swallowed.[7]

First-Aid Measures

Immediate and appropriate first-aid is crucial in case of accidental exposure.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[2][8]

• Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes while removing all contaminated clothing and shoes. Get medical attention if irritation develops and persists.[2][9]

• Inhalation: Remove the victim to fresh air and keep them comfortable for breathing. If respiratory symptoms occur, call a POISON CENTER or doctor.[2][3]

• Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce vomiting. Call a POISON CENTER or doctor if you feel unwell.[2][7][9]

Handling and Storage

Prudent laboratory practices are essential for minimizing exposure risk.

• Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Use only in a well-ventilated area, preferably within a chemical fume hood.[3][10][11] Wash hands thoroughly after handling.[7][10]

• Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][8][10] Store away from incompatible materials such as strong oxidizing agents.[10][11]

Exposure Controls & Personal Protection

A multi-layered approach to personal protection is recommended. Engineering controls should be the primary method of exposure reduction.

Control Parameter	Recommended Measures	Rationale & Sources
Engineering Controls	Use in a well-ventilated area. A local exhaust ventilation (chemical fume hood) is strongly recommended to maintain airborne levels below any potential exposure limits.	To minimize inhalation of dusts and vapors.[11][12][13]
Eye/Face Protection	Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.	To prevent eye contact which can cause serious irritation.[2][3][11]
Skin and Body Protection	Wear appropriate protective gloves (e.g., Nitrile rubber) and clothing (lab coat) to prevent skin exposure. Inspect gloves before use.	To prevent skin irritation and potential sensitization.[2][12]
Respiratory Protection	If engineering controls are not sufficient, a NIOSH/MSHA-approved respirator appropriate for the form and concentration of the contaminant should be worn.	To prevent respiratory tract irritation from dusts.[14]

Toxicological Hazard Assessment

Disclaimer: No specific toxicological studies for 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone have been identified in the public domain. This assessment is predictive, based on structure-activity relationships and data from analogous chemical classes.

Predicted Acute Toxicity

The primary acute hazards are expected to be irritant effects upon direct contact.

• Oral: Based on related propiophenones, it may be harmful if swallowed, though high acute toxicity is not anticipated.[7]

• Dermal: Direct skin contact may lead to irritation, characterized by redness and itching.[6][15]

• Inhalation: Inhalation of the compound as a fine dust may cause irritation to the respiratory system.[6]

Chronic Exposure and Systemic Effects

Data on the effects of chronic exposure is not available. For many novel organic compounds, the liver is a primary site of metabolism. Repeated exposure could potentially lead to effects on the liver or other organ systems, but this is purely speculative without empirical data. There are no available studies on the carcinogenicity, mutagenicity, or reproductive toxicity of this compound.[2][8][16]

Endocrine Disruption, PBT, and vPvB

Based on assessments of similar compounds, this substance is not expected to be considered a persistent, bioaccumulative, and toxic (PBT) or very persistent and very bioaccumulative (vPvB) substance.[3][13][17] Likewise, there is no evidence to suggest it has endocrine-disrupting properties.[2][13][17]

Visualization of Safety & Assessment Workflows

Logical Workflow for PPE Selection

The selection of Personal Protective Equipment (PPE) is a logical process that directly counters the routes of chemical exposure.

Caption: Logical workflow for selecting appropriate PPE based on routes of exposure.

Workflow for Novel Compound Toxicity Assessment

A structured, tiered approach is critical for efficiently and ethically evaluating the toxicity of a new chemical entity.

Caption: Tiered workflow for the toxicological assessment of a new research compound.

Experimental Protocol: In Vitro Cytotoxicity Assessment

To move beyond predictive assessment, empirical data is required. A foundational experiment is the determination of a compound's cytotoxicity. The MTS assay is a robust, colorimetric method for assessing cell viability.

Objective: To determine the concentration of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone that reduces the viability of a cultured cell line by 50% (IC₅₀).

Methodology:

• Cell Culture:

  • Culture a relevant cell line (e.g., HepG2 for liver toxicity, or a cell line relevant to the compound's intended application) in appropriate media until approximately 80% confluency.

  • Trypsinize, count, and seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of media.

  • Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Preparation and Dosing:

  • Prepare a high-concentration stock solution (e.g., 10 mM) of the test compound in a suitable solvent like DMSO.

  • Perform a serial dilution of the stock solution in cell culture media to create a range of working concentrations (e.g., 100 µM, 50 µM, 25 µM, 12.5 µM, 6.25 µM, 3.125 µM, 0 µM). Ensure the final DMSO concentration is consistent across all wells and is non-toxic (typically ≤0.5%).

  • Remove the old media from the 96-well plate and add 100 µL of the prepared compound dilutions to the appropriate wells. Include vehicle control (media with DMSO only) and untreated control wells.

• Incubation:

  • Incubate the plate for a defined period (e.g., 24, 48, or 72 hours) at 37°C, 5% CO₂. The incubation time is a critical variable and should be chosen based on the expected mechanism of action and cell doubling time.

• MTS Assay:

  • Prepare the MTS reagent according to the manufacturer's instructions.

  • Add 20 µL of the MTS reagent to each well of the 96-well plate.

  • Incubate the plate for 1-4 hours at 37°C, 5% CO₂. During this time, viable cells will convert the MTS tetrazolium salt into a colored formazan product.

  • Measure the absorbance of each well at 490 nm using a microplate reader.

• Data Analysis:

  • Subtract the background absorbance (from wells with media only) from all other readings.

  • Normalize the data by expressing the absorbance of the treated wells as a percentage of the vehicle control wells (% Viability).

  • Plot the % Viability against the log of the compound concentration.

  • Use a non-linear regression analysis (e.g., log(inhibitor) vs. response -- variable slope) to calculate the IC₅₀ value.

Causality and Self-Validation: This protocol includes vehicle controls to ensure the solvent (DMSO) is not causing toxicity. The dose-response curve is self-validating; a clear sigmoidal relationship between concentration and viability provides confidence in the calculated IC₅₀.

References

• 2',4'-Difluoro-3-(3,4-dimethylphenyl)propiophenone | C17H16F2O | CID 24726473 - PubChem. PubChem. [Link]

• Toxic Screening Level Justification for Dipropylene Glycol Methyl Ether (DPGME). Texas Commission on Environmental Quality. [Link]

• Safety data sheet - Daikin Chemicals. Daikin. [Link]

• Safety data sheet - Propyl Gallate. CPAChem. [Link]

• Safety data sheet - ACTINIDE™ Resin - B. Triskem International. [Link]

• Prasugrel Hydrochloride - Impurity G. Pharmaffiliates. [Link]

• Safety Data Sheet - 4'-Methylpropiophenone. Labkem. [Link]

• Guidance for Selection of Personal Protective Equipment for TDI Users. American Chemistry Council. [Link]

• Toxicological Summary for: Perfluorobutyrate. Minnesota Department of Health. [Link]

• CAS 898754-10-4 (3',5'-DIFLUORO-3-(2,5-DIMETHYLPHENYL)PROPIOPHENONE). Chemical Register. [Link]

• Toxicological Profile for Propylene Glycol. Agency for Toxic Substances and Disease Registry (ATSDR). [Link]

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• 17. merckmillipore.com [merckmillipore.com]

Stability of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone under Standard Laboratory Conditions

Part 1: Executive Summary & Chemical Identity[2]

2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone (CAS: 898781-10-7) is a lipophilic dihydrochalcone derivative often utilized as a scaffold in medicinal chemistry for kinase inhibition and anti-inflammatory pathways.[1] Unlike its unsaturated chalcone precursors, this molecule lacks the

-unsaturated ketone motif, granting it superior thermal stability.[1] However, the specific substitution pattern—electron-withdrawing fluorine atoms on the benzoyl ring and electron-donating methyl groups on the distal phenyl ring—creates a unique "push-pull" electronic environment that dictates its degradation profile.[1]

Core Stability Verdict: The compound is chemically stable under standard ambient conditions (20–25°C, <60% RH) for short durations (<30 days).[1][2] However, it exhibits moderate sensitivity to UV light (photo-oxidation) and long-term susceptibility to benzylic oxidation .[1][2] Rigorous exclusion of light and oxygen is required for reference standard maintenance.[1][2]

Physicochemical Profile[1][2][3][4][5][6][7][8][9][10]

Property	Value / Description	Impact on Stability
Molecular Formula	ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">	MW: 274.31 g/mol
Structure Class	Dihydrochalcone (1,3-diarylpropan-1-one)	Saturated linker prevents cis-trans isomerization.[1]
Electronic State	Ring A: 2,4-Difluoro (Electron Deficient) Ring B: 3,5-Dimethyl (Electron Rich)	Ring B is the primary site for oxidative degradation.[1]
Predicted LogP	~4.4 (Lipophilic)	Low hygroscopicity; prone to adsorption on plastics.[2]
Physical State	Crystalline Solid	Lattice energy protects against bulk hydrolysis.[1][2]

Part 2: Detailed Stability Assessment[1]

Oxidative Stability (Primary Risk)

The presence of two methyl groups at the 3 and 5 positions of the distal phenyl ring introduces benzylic hydrogens .[1][2] These sites are chemically distinct due to the electron-donating nature of the aromatic ring, lowering the bond dissociation energy (BDE) of the C-H bonds.[1]

• Mechanism: Under aerobic conditions, particularly if catalyzed by trace transition metals or light, these benzylic positions undergo radical autoxidation.[1][2] The initial product is a hydroperoxide, which rapidly decomposes into benzylic alcohols or aldehydes.[1][2]

• Risk Level: Moderate.[1][2] Significant degradation is typically observed only after months of exposure to air at room temperature.[1][2]

Photolytic Stability (UV Sensitivity)

While the molecule lacks the reactive alkene double bond of a chalcone, the aryl ketone chromophore (

) absorbs strongly in the UV region (approx. 240–280 nm).[1]

• Mechanism (Norrish Type I/II): Upon UV excitation, the carbonyl group can enter a triplet state.[1][2]

  • Norrish Type I:[1][2] Cleavage of the bond between the carbonyl carbon and the alpha-carbon (less likely due to the instability of the resulting radicals).[1]

  • Photo-oxidation:[1][2] The excited triplet ketone can sensitize singlet oxygen formation or abstract hydrogen atoms from the solvent or the benzylic positions of the molecule itself, accelerating the oxidative degradation described above.[1][2]

• Operational Directive: Amber glassware is mandatory. Benchtop manipulation under fluorescent light is acceptable for short periods (<4 hours).

Hydrolytic Stability

The molecule contains no hydrolyzable functional groups (such as esters, amides, or carbamates).[1] The C-F bonds on the 2,4-difluorophenyl ring are extremely robust and resistant to nucleophilic aromatic substitution (

) under standard laboratory conditions (pH 2–12, <100°C).[1]

• Risk Level: Negligible.[1][2] The compound is compatible with aqueous-organic mobile phases used in HPLC.[1][2]

Thermal Stability

The saturated propanone linker confers good thermal stability compared to chalcones, which can polymerize or dimerize.[1][2] The compound is stable in the solid state up to its melting point.[1][2] However, in solution at elevated temperatures (>80°C), the rate of benzylic oxidation increases exponentially.[1]

Part 3: Degradation Pathways & Mechanisms[1][2]

The following diagram illustrates the causal relationships between environmental stressors and specific degradation products.

Figure 1: Mechanistic degradation map highlighting the critical role of benzylic oxidation and UV excitation.[1]

Part 4: Handling & Storage Protocols[1][2]

To ensure data integrity in drug development workflows, a Self-Validating Storage System is recommended.[1][2] This approach categorizes the material based on usage frequency.[1][2]

The 3-Tier Storage System[1]

Tier	Usage Frequency	Storage Condition	Container Specification	Re-test Interval
Tier 1: Master Standard	Archive / Reference	-20°C , Dark, Inert Atmosphere (Argon/N2)	Amber vial, Parafilm sealed, Desiccator	12 Months
Tier 2: Working Stock	Weekly Access	2–8°C , Dark	Amber vial with Teflon-lined cap	3 Months
Tier 3: In-Use Solution	Daily Experiments	Ambient , Dark	HPLC Vial (PTFE Septum)	48 Hours

Protocol: Reconstitution and Handling

• Equilibration: Allow the Tier 1 or Tier 2 vial to reach room temperature before opening. This prevents condensation of atmospheric moisture onto the cold solid, which can accelerate degradation or alter weighing accuracy.[1][2]

• Solvent Selection:

  • Preferred: Acetonitrile, Methanol (HPLC Grade).[1][2]

  • Avoid: Ethers (THF, Diethyl ether) prone to peroxide formation which can initiate degradation of the compound.[1][2]

• Inert Overlay: For storage >1 week, flush the headspace of the vial with dry Nitrogen or Argon gas before sealing.[1][2]

Part 5: Analytical Monitoring & Troubleshooting[1][2]

For researchers observing unexpected peaks or loss of potency, the following HPLC method serves as the primary diagnostic tool.

Standardized HPLC Method (Reverse Phase)[1]

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.[1]

• Mobile Phase A: Water + 0.1% Formic Acid.[1][2]

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1][2]

• Gradient: 50% B to 90% B over 10 minutes (Lipophilic nature requires high organic content).[2]

• Flow Rate: 1.0 mL/min.[1][2]

• Detection: UV @ 254 nm (Aromatic) and 280 nm (Carbonyl).[2]

Troubleshooting Logic Flow

If impurities are detected, use this logic flow to identify the root cause.

Figure 2: Diagnostic decision tree for identifying degradation sources based on HPLC retention behavior.

References

• National Center for Biotechnology Information (PubChem). (2025).[2] PubChem Compound Summary for CID 24726473, 2',4'-Difluoro-3-(3,4-dimethylphenyl)propiophenone. Retrieved October 26, 2025, from [Link]

• Mierina, I., et al. (2024).[1][2][3] Dihydrochalcones: Methods of Acquisition and Pharmacological Properties. PMC. Retrieved October 26, 2025, from [Link]

Sources

• 1. 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone (898781-10-7) for sale [vulcanchem.com]
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• 3. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Topic: A Validated, Step-by-Step Synthesis Protocol for 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone

An Application Note and Protocol from the Senior Application Scientist

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive and technically detailed guide for the synthesis of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone, a fluorinated aryl ketone of interest in medicinal chemistry and materials science. The protocol is structured around a robust two-stage synthetic strategy, beginning with the preparation of a key intermediate, 3-(3,5-dimethylphenyl)propanoyl chloride, followed by a Lewis-acid catalyzed Friedel-Crafts acylation with 1,3-difluorobenzene. This guide emphasizes not only the procedural steps but also the underlying chemical principles, safety considerations, and mechanistic rationale, ensuring a reproducible and well-understood experimental workflow.

Introduction and Synthetic Strategy

2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone is an organic compound with the molecular formula C₁₇H₁₆F₂O.[1] Its structure features a propiophenone core with a 2,4-difluorophenyl group attached to the carbonyl carbon and a 3,5-dimethylphenyl group at the terminus of the propyl chain.[1] The presence of two highly electronegative fluorine atoms significantly influences the molecule's electronic properties, potentially affecting its stability, reactivity, and utility as a building block in the synthesis of more complex molecules.[1][2]

The synthesis outlined herein follows a classical and reliable two-stage approach. This method was selected for its high efficiency and the general availability of the required starting materials.

Stage 1: Conversion of a commercially available carboxylic acid, 3-(3,5-dimethylphenyl)propanoic acid, into its more reactive acyl chloride derivative. Stage 2: A Friedel-Crafts acylation reaction, which constitutes the core carbon-carbon bond-forming step, joining the acyl chloride with 1,3-difluorobenzene to yield the target propiophenone.[3]

Caption: Overall two-stage synthetic workflow.

Stage 1: Synthesis of 3-(3,5-dimethylphenyl)propanoyl Chloride

Mechanistic Principle: Carboxylic acids are readily converted to acyl chlorides using thionyl chloride (SOCl₂). The reaction proceeds via a nucleophilic acyl substitution mechanism where the hydroxyl group of the carboxylic acid is replaced by a chloride ion. The byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gases, which conveniently shift the reaction equilibrium towards the product.

Materials and Equipment

Reagent/Material	Grade	Supplier Example
3-(3,5-Dimethylphenyl)propanoic acid	≥98%	Sigma-Aldrich
Thionyl chloride (SOCl₂)	Reagent grade, ≥99%	Sigma-Aldrich
Toluene	Anhydrous, ≥99.8%	Fisher Scientific
Magnetic Stirrer with Heating	-	-
Round-bottom flask (100 mL)	-	-
Reflux Condenser	-	-
Gas trap (e.g., with NaOH solution)	-	-
Rotary Evaporator	-	-

Step-by-Step Protocol

• Reaction Setup: In a fume hood, equip a 100 mL round-bottom flask with a magnetic stir bar and a reflux condenser. Connect the top of the condenser to a gas trap to neutralize the HCl and SO₂ gases produced. Ensure all glassware is oven-dried to prevent hydrolysis of the reagents.

• Charging the Flask: Add 3-(3,5-dimethylphenyl)propanoic acid (5.0 g, 28.05 mmol) and 20 mL of anhydrous toluene to the flask. Stir the mixture to dissolve the solid.

• Addition of Thionyl Chloride: While stirring, carefully add thionyl chloride (4.1 mL, 56.1 mmol, 2.0 eq) to the flask at room temperature. The addition should be done cautiously as the reaction will begin to evolve gas.

• Reaction: Heat the reaction mixture to a gentle reflux (approximately 80-90 °C) and maintain for 2-3 hours. The completion of the reaction is often indicated by the cessation of gas evolution.

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Remove the excess thionyl chloride and toluene under reduced pressure using a rotary evaporator.

• Product Isolation: The resulting crude oil is 3-(3,5-dimethylphenyl)propanoyl chloride. Due to its reactivity, this intermediate is typically used immediately in the next step without further purification.

Stage 2: Synthesis of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone

Mechanistic Principle: This reaction is a classic Friedel-Crafts acylation, a type of electrophilic aromatic substitution.[3] The Lewis acid, aluminum chloride (AlCl₃), coordinates to the acyl chloride, forming a highly electrophilic acylium ion. This electrophile is then attacked by the π-electrons of the 1,3-difluorobenzene ring. The fluorine atoms are deactivating due to their inductive effect, but they direct the incoming electrophile to the position para to one fluorine and ortho to the other (the 4-position relative to the ring's substitution pattern), which is the most activated site.[2]

Caption: Simplified Friedel-Crafts acylation mechanism.

Materials and Equipment

Reagent/Material	Grade	Supplier Example
3-(3,5-dimethylphenyl)propanoyl chloride	From Stage 1	-
1,3-Difluorobenzene	≥99%	Sigma-Aldrich
Aluminum Chloride (AlCl₃)	Anhydrous, ≥99.99%	Sigma-Aldrich
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Fisher Scientific
Hydrochloric Acid (HCl)	1 M aqueous	-
Saturated Sodium Bicarbonate (NaHCO₃) Solution	Aqueous	-
Brine (Saturated NaCl Solution)	Aqueous	-
Anhydrous Magnesium Sulfate (MgSO₄)	Reagent grade	-
Three-neck round-bottom flask (250 mL)	-	-
Dropping funnel	-	-
Ice Bath	-	-
Separatory Funnel	-	-

Step-by-Step Protocol

• Reaction Setup: Assemble a flame-dried 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a dropping funnel. The system should be under an inert atmosphere (e.g., nitrogen or argon).[4]

• Charging the Flask: Add anhydrous aluminum chloride (4.5 g, 33.7 mmol, 1.2 eq) to the flask, followed by 50 mL of anhydrous dichloromethane (DCM).

• Substrate Addition: Cool the suspension to 0 °C using an ice bath. Add 1,3-difluorobenzene (3.2 g, 28.05 mmol, 1.0 eq) to the stirred suspension.

• Acyl Chloride Addition: Dissolve the crude 3-(3,5-dimethylphenyl)propanoyl chloride (from Stage 1, ~28.05 mmol) in 20 mL of anhydrous DCM and add it to the dropping funnel. Add this solution dropwise to the reaction flask over 30-45 minutes, ensuring the internal temperature does not rise above 5 °C.[2]

• Reaction Progression: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 4-6 hours. Monitor the reaction's progress by Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is complete, cool the flask back down to 0 °C in an ice bath. Very slowly and carefully quench the reaction by adding crushed ice (~50 g) portion-wise, followed by the slow addition of 50 mL of 1 M HCl. Caution: This is a highly exothermic process that will release HCl gas.

• Extraction and Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice with DCM (2 x 30 mL).[5]

• Washing: Combine the organic layers and wash sequentially with 50 mL of 1 M HCl, 50 mL of water, 50 mL of saturated sodium bicarbonate solution, and finally 50 mL of brine.[6]

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude residue by column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes, to afford the pure 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone as a solid or oil.

Quantitative Summary and Characterization

Reactant	Mol. Wt. ( g/mol )	Amount (mmol)	Molar Eq.
3-(3,5-Dimethylphenyl)propanoic acid	178.23	28.05	1.0
Thionyl chloride	118.97	56.10	2.0
1,3-Difluorobenzene	114.09	28.05	1.0
Aluminum Chloride	133.34	33.70	1.2
Product	274.31	-	-
Expected Yield	-	-	75-85%

Characterization: The identity and purity of the final product should be confirmed using standard analytical techniques:

• ¹H and ¹³C NMR: To confirm the chemical structure and connectivity of the atoms.

• Mass Spectrometry (MS): To confirm the molecular weight of the compound.[1]

• FT-IR Spectroscopy: To identify the characteristic carbonyl (C=O) stretch of the ketone.

Safety and Handling

• Thionyl Chloride: Highly corrosive and toxic. Reacts with water to release toxic gases (SO₂ and HCl). Handle only in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety goggles.

• Aluminum Chloride: A water-reactive solid that releases HCl upon contact with moisture. It is corrosive and can cause severe burns. Handle in a dry environment (e.g., glove box or under an inert atmosphere).

• Dichloromethane (DCM): A volatile and potentially carcinogenic solvent. All operations should be performed in a fume hood.

• Reaction Quenching: The quenching of the Friedel-Crafts reaction with water/ice is extremely exothermic and vigorous. Perform this step slowly, with adequate cooling and behind a safety shield.

References

• PubChem. (n.d.). 2',4'-Difluoro-3-(3,4-dimethylphenyl)propiophenone. Retrieved from [Link]

• Wikipedia. (2023). Friedel–Crafts reaction. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). Experiment 13: Friedel-Crafts Acylation. Retrieved from [Link]

• Organic Syntheses. (2024). Synthesis of 4-(2,2-Difluorovinyl)benzonitrile through a Wittig-type Olefination of 4-Formylbenzonitrile. Org. Synth. 2024, 101, 542-563. Retrieved from [Link]

• Organic Syntheses. (n.d.). N-Propanoyl-1,3-thiazinane-2-thione. Retrieved from [Link]

• Quora. (2017). How would you prepare a sample of propanoyl chloride from propanoic acid? Retrieved from [Link]

• Google Patents. (n.d.). Method for preparing 3,5-dimethylbenzoyl chloride by staged reaction.

Sources

• 1. 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone (898781-10-7) for sale [vulcanchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Precision Synthesis of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone

Executive Summary

This application note details the optimized synthetic protocol for 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone (CAS: 898779-85-6), a functionalized dihydrochalcone scaffold often utilized in the development of PPAR agonists and anti-inflammatory agents.

While Friedel-Crafts acylation offers a direct route, it often suffers from regioselectivity issues and difficult purification of the 1,3-difluorobenzene substrate. This guide prioritizes a modular two-step Aldol-Hydrogenation strategy . This route offers superior control over impurity profiles and allows for the convergent assembly of the core skeleton using mild catalytic systems.

Core Reaction Scheme

The synthesis proceeds via the Claisen-Schmidt condensation of 2',4'-difluoroacetophenone and 3,5-dimethylbenzaldehyde to form the chalcone intermediate, followed by selective catalytic hydrogenation of the olefin.

Figure 1: Modular synthesis workflow via Chalcone intermediate.

Strategic Route Analysis

Route A: Friedel-Crafts Acylation (Alternative)

• Method: Reaction of 1,3-difluorobenzene with 3-(3,5-dimethylphenyl)propanoyl chloride using

  .

• Drawbacks: 1,3-Difluorobenzene is deactivated, requiring stoichiometric Lewis acids and elevated temperatures. Regioselectivity (C4 vs C2) can be problematic, leading to isomeric mixtures that are difficult to separate by crystallization.

Route B: Claisen-Schmidt / Hydrogenation (Recommended)

• Method: Base-catalyzed condensation followed by metal-catalyzed saturation.

• Advantages:

  • Regiocontrol: The 2,4-difluoro substitution pattern is pre-installed in the acetophenone starting material.

  • Purification: The intermediate chalcone is highly crystalline and easily purified, acting as a "purity filter" before the final step.

  • Scalability: Avoids the generation of large aluminum waste streams.

Reagents and Catalysts

Step 1: Condensation (Chalcone Formation)

Component	Grade/Spec	Role	Mechanism Note
2',4'-Difluoroacetophenone	>98% HPLC	Substrate	Kinetic enolate formation occurs at the methyl group.
3,5-Dimethylbenzaldehyde	>97%	Electrophile	Lacks -protons, preventing self-condensation.
Sodium Hydroxide (NaOH)	10% aq. solution	Catalyst	Generates the enolate; drives dehydration of the aldol adduct.[1]
Ethanol (EtOH)	Absolute	Solvent	Solubilizes reactants; precipitates the chalcone product.

Step 2: Selective Reduction

Component	Grade/Spec	Role	Mechanism Note
Palladium on Carbon (Pd/C)	10% wt loading, 50% wet	Catalyst	Surface catalysis. "Wet" type reduces ignition risk.
Hydrogen Gas ( )	UHP (99.999%)	Reagent	1 atm (balloon) is sufficient for olefin reduction.
Ethyl Acetate (EtOAc)	HPLC Grade	Solvent	Non-protic; minimizes over-reduction of the ketone.

Detailed Experimental Protocol

Step 1: Synthesis of (E)-1-(2,4-difluorophenyl)-3-(3,5-dimethylphenyl)prop-2-en-1-one

Rationale: The electron-withdrawing fluorine atoms on the acetophenone ring increase the acidity of the

-protons, facilitating enolate formation. However, they also make the ring susceptible to nucleophilic attack; therefore, temperature control is critical to prevent side reactions with hydroxide.

• Setup: Equip a 250 mL 3-neck round-bottom flask with a mechanical stirrer, internal thermometer, and addition funnel.

• Dissolution: Charge 2',4'-difluoroacetophenone (15.6 g, 100 mmol) and 3,5-dimethylbenzaldehyde (13.4 g, 100 mmol) into Ethanol (100 mL). Stir at room temperature (20–25°C) until dissolved.

• Catalysis: Cool the solution to 15°C. Dropwise add 10% NaOH (aq) (15 mL) over 20 minutes.

  • Critical Control Point: Do not allow temperature to exceed 30°C to avoid side reactions.

• Reaction: Allow the mixture to warm to 25°C and stir for 4–6 hours. A heavy yellow precipitate (the Chalcone) should form.

• Quench & Isolation:

  • Cool the slurry to 0–5°C and hold for 1 hour.

  • Filter the solids using a Buchner funnel.

  • Wash the cake with cold water (

    mL) to remove base, followed by cold ethanol ( mL) to remove unreacted aldehyde.

• Drying: Dry the yellow solid in a vacuum oven at 45°C for 12 hours.

  • Expected Yield: 22–25 g (80–90%).

  • QC Check:

    NMR should show a characteristic doublet for vinyl protons ( Hz) indicating trans-geometry.

Step 2: Selective Hydrogenation to 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone

Rationale: The goal is 1,4-reduction (olefin saturation) without 1,2-reduction (ketone to alcohol) or hydrodefluorination. Pd/C in a non-polar/aprotic solvent like EtOAc minimizes ketone reduction compared to MeOH/EtOH.

• Setup: Use a 500 mL hydrogenation flask or pressure bottle.

• Loading: Charge the Chalcone intermediate (10.0 g, 36.7 mmol) and Ethyl Acetate (150 mL).

• Catalyst Addition: Under a nitrogen blanket, carefully add 10% Pd/C (50% wet) (0.5 g, 5 wt% loading).

  • Safety: Pd/C is pyrophoric when dry. Always keep wet and under inert gas.

• Hydrogenation:

  • Purge the vessel with Nitrogen (

    ), then Hydrogen ( ).

  • Stir vigorously under a Hydrogen balloon (1 atm) or low pressure (10–20 psi) at 25°C.

• Monitoring: Monitor by TLC (Hexane/EtOAc 4:1) or HPLC every 30 minutes.

  • Endpoint: Disappearance of the yellow chalcone spot/peak.

  • Warning: Prolonged reaction time (>4 hours) may lead to reduction of the carbonyl group.

• Workup:

  • Filter the mixture through a pad of Celite to remove the catalyst. Rinse the pad with EtOAc.[1]

  • Concentrate the filtrate under reduced pressure to yield a white to off-white solid.

• Purification: Recrystallize from Hexane/EtOAc (9:1) if necessary.

  • Expected Yield: 8.5–9.5 g (85–95%).

Analytical Validation

Mechanism of Selectivity

The following diagram illustrates the competing pathways during the hydrogenation step and how the protocol avoids them.

Figure 2: Selectivity landscape. Dashed red lines indicate avoided pathways.

Quality Specifications

• Appearance: White crystalline solid.

• Purity (HPLC): >98.5% area.[2]

• NMR (400 MHz, ):
  • 2.30 (s, 6H, )
  • 2.95–3.05 (t, 2H, to carbonyl)
  • 3.20–3.30 (t, 2H, to carbonyl)
  • 6.80–7.90 (m, aromatic protons).

References

• VulcanChem. (n.d.). 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone - Synthesis Methods. Retrieved from

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 24726473, 2',4'-Difluoro-3-(3,4-dimethylphenyl)propiophenone. (Note: Isomer reference for property comparison). Retrieved from

• Claisen, L. & Claparède, A. (1881).[3] Condensationen von Ketonen mit Aldehyden. Berichte der Deutschen Chemischen Gesellschaft, 14(1), 2460–2468.[3] (Foundational reference for Claisen-Schmidt condensation).

• BenchChem. (2025).[4] A Comparative Analysis of Difluorobenzene Isomer Reactivity in Friedel-Crafts Acylation. Retrieved from

Sources

• 1. Claisen-Schmidt Condensation [cs.gordon.edu]
• 2. An Improved Process For The Synthesis Of 2 (2,4 Difluorophenyl) 1,3 [quickcompany.in]
• 3. Claisen–Schmidt condensation - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Application Notes &amp; Protocols: Safe Handling and Storage of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone

Disclaimer: This document provides guidance on the handling and storage of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone. Specific safety and toxicological data for this compound are not extensively available in public literature. The protocols and recommendations outlined herein are synthesized from safety data of structurally analogous compounds, including propiophenone, fluorinated ketones, and substituted aromatic molecules, alongside established principles of chemical safety. All personnel must conduct a thorough, activity-specific risk assessment before commencing any work. This guide is intended to supplement, not replace, institutional safety protocols and regulatory requirements.

Introduction and Compound Profile

2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone is a complex aromatic ketone of interest to researchers in medicinal chemistry and materials science. Its structure combines a propiophenone core, a difluorinated phenyl ring, and a dimethylphenyl moiety. The incorporation of fluorine is a common strategy in drug development to enhance metabolic stability and modify physicochemical properties.[1][2] The high bond energy of the carbon-fluorine bond contributes to the overall stability of such molecules.[3]

Given the specialized nature of this compound, a conservative and principled approach to safety is paramount. The following protocols are based on an analysis of its constituent functional groups to anticipate its chemical behavior and potential hazards.

Estimated Physicochemical Properties (Based on Analogs)

Property	Value (for Propiophenone)	Reference
Molecular Formula	C₉H₁₀O	[4]
Molecular Weight	134.18 g/mol	[4]
Appearance	Colorless to pale yellow liquid	[5][6]
Melting Point	17 - 19 °C	[6][7]
Boiling Point	218 °C	[6][7]
Flash Point	92 °C (198 °F)	[6]
Solubility	Insoluble in water; soluble in organic solvents like ethanol and ether.	[4][5]
Vapor Density	4.63 (Air = 1)	[6]

Hazard Assessment and Risk Analysis: A Structural Analogy Approach

The causality behind the recommended safety protocols stems from an analysis of the compound's structural motifs. By examining hazards associated with similar molecules, we can construct a reliable safety framework.

• Propiophenone Backbone: This core structure is an aromatic ketone. Compounds of this class are often combustible liquids and can cause skin, eye, and respiratory irritation.[5][6]

• Difluorophenyl Moiety: The C-F bond is strong, generally conferring stability.[3] However, under fire conditions, fluorinated organic compounds can decompose to release highly toxic and corrosive hydrogen fluoride gas.[8][9]

• Aromatic Systems: Substituted aromatic rings may cause irritation and require careful handling to avoid inhalation or skin contact.[4] A close structural analog, 3-(2,4-dimethylphenyl)propiophenone, is classified as harmful if swallowed and causes skin, eye, and respiratory irritation.[10]

Anticipated Hazard Profile

Anticipated Hazard	Rationale / Evidence from Analogous Compounds	Citations
Combustible Liquid	Propiophenone and its derivatives are combustible, with flash points indicating a fire hazard if exposed to ignition sources.	[6][11]
Skin Irritation	Causes skin irritation. This is a noted hazard for 3-(2,4-dimethylphenyl)propiophenone and a common property of aromatic ketones.	[7][10]
Serious Eye Irritation	Causes serious eye irritation. Direct contact can cause damage. This is a noted hazard for propiophenone and its derivatives.	[6][10]
Respiratory Irritation	May cause respiratory tract irritation if vapors or aerosols are inhaled.	[6][8][10]
Harmful if Swallowed	Acute oral toxicity is a potential concern, as seen in analogous structures.	[10][11]
Hazardous Decomposition	Thermal decomposition or combustion can produce carbon oxides (CO, CO₂) and highly toxic hydrogen fluoride gas.	[8][9]

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is required to mitigate the anticipated hazards. The selection of appropriate PPE is the first line of defense.

Rationale for PPE Selection

The chosen PPE is designed to prevent skin and eye contact, avoid inhalation of vapors, and protect against accidental splashes. The selection of glove material is particularly critical due to the compound's nature as an aromatic ketone.

Step-by-Step PPE Protocol

• Hand Protection:

  • Primary Choice: Butyl rubber or Polyvinyl Alcohol (PVA) gloves are highly recommended.[12] Butyl gloves offer superior resistance to ketones and esters, while PVA gloves provide high resistance to aromatic solvents and most ketones.[12][13]

  • Alternative: High-quality, chemical-resistant Nitrile gloves may be used for handling small quantities for short durations, but their breakthrough time should be verified. Nitrile offers good general chemical resistance and protection against abrasions.[12]

  • Protocol: Always inspect gloves for tears or degradation before use.[7] Use proper glove removal technique to avoid contaminating skin. Dispose of contaminated gloves as hazardous waste.

• Eye and Face Protection:

  • Wear chemical safety goggles conforming to EN166 (EU) or ANSI Z87.1 (US) standards at all times.[7][14]

  • When handling larger volumes (>50 mL) or when there is a significant risk of splashing, a full-face shield must be worn in addition to safety goggles.[15]

• Body Protection:

  • Wear a flame-resistant laboratory coat to protect against accidental skin contact and provide a barrier against fire.

  • Ensure all skin is covered.[10] Closed-toe shoes are mandatory.

• Respiratory Protection:

  • All handling of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone, whether in solid or solution form, must be performed inside a certified chemical fume hood to maintain airborne concentrations below exposure limits.[6][9]

  • If a situation arises where engineering controls are insufficient, a NIOSH-approved respirator with an organic vapor cartridge is required.

PPE Selection Workflow

Caption: PPE selection workflow based on the scale of the operation.

Handling and Use Protocols

Adherence to strict handling protocols is essential for user safety and experimental integrity.

Engineering Controls

The primary engineering control is a properly functioning chemical fume hood.[9] All manipulations that could generate aerosols or vapors must be conducted within the hood. Use of explosion-proof ventilation and equipment is recommended where large quantities are handled.[16]

Step-by-Step General Handling Procedure

• Preparation: Designate a specific area within the fume hood for the procedure. Ensure all necessary equipment, including spill cleanup materials, is within reach.

• Aliquotting: If the compound is a solid, use anti-static weigh paper. If it is a liquid, transfer it carefully. Use non-sparking tools and equipment to prevent ignition from static discharge.[17]

• Solution Preparation: Add the compound slowly to the solvent. If the dissolution is exothermic, use an ice bath for cooling.

• Post-Handling: After use, tightly seal the container.[7] Decontaminate all surfaces and equipment.

• Hygiene: Wash hands and any exposed skin thoroughly with soap and water after handling is complete.[10][14] Do not eat, drink, or smoke in the laboratory area.[10]

General Laboratory Workflow

Caption: Logical flow for the general handling of chemical compounds.

Storage Protocols

Proper storage is crucial to maintain the compound's integrity and prevent hazardous situations.

Rationale for Storage Conditions

Storage protocols are designed to protect the compound from conditions that could cause degradation (e.g., light, heat) and to isolate it from incompatible materials that could trigger a dangerous reaction.

Recommended Storage Conditions

Parameter	Protocol	Rationale & Citations
Temperature	Store in a cool, dry place.	To ensure chemical stability and prevent pressure buildup.[7][10][14]
Atmosphere	Keep container tightly closed and sealed.	Prevents contamination and release of vapors. For long-term storage, consider storing under an inert atmosphere (e.g., nitrogen).[7][8]
Light Exposure	Protect from direct sunlight and strong light.	A related fluorinated ketone is noted as light-sensitive. This is a prudent measure for complex organic molecules.[8]
Incompatible Materials	Store away from strong oxidizing agents and strong bases.	These materials can react exothermically or dangerously with ketones.[7][14]
Storage Location	Store in a well-ventilated, designated chemical storage cabinet away from heat, sparks, and open flames.	Segregates the compound from ignition sources and general lab traffic.[8][11]

Spill, Emergency, and Disposal Protocols

Spill Response Protocol

• Evacuate & Alert: Immediately alert others in the area. Evacuate non-essential personnel.

• Ventilate: Ensure the area is well-ventilated, using the fume hood if the spill is contained within it.

• PPE: Don the appropriate PPE as described in Section 3.0, including respiratory protection if necessary.

• Containment: Cover the spill with an inert, non-combustible absorbent material such as sand, vermiculite, or a universal binder.[7][8][11]

• Cleanup: Carefully sweep or scoop the absorbed material into a suitable, labeled, and sealed container for hazardous waste.[7]

• Decontamination: Clean the spill area thoroughly.

First Aid Measures

Exposure Route	First Aid Protocol	Citations
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.	[7][14]
Skin Contact	Take off contaminated clothing immediately. Wash off with soap and plenty of water. If skin irritation persists, consult a physician.	[7][8]
Inhalation	Move the person into fresh air. If not breathing, give artificial respiration. If symptoms persist, seek medical attention.	[7][10]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.	[7][10]

Firefighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[7][14][15]

• Specific Hazards: The compound is combustible. Vapors may travel to a source of ignition and flash back. Combustion will produce carbon oxides and may produce hazardous hydrogen fluoride gas.[8][9]

• Firefighter Protection: Firefighters must wear self-contained breathing apparatus (SCBA) and full protective gear.[7][14]

Waste Disposal Protocol

This compound and any materials contaminated with it must be treated as hazardous waste.[9]

• Collect waste in a clearly labeled, sealed, and chemically compatible container.

• Dispose of the waste through a licensed disposal company.

• Follow all applicable federal, state, and local environmental regulations for chemical waste disposal.[9]

References

• EHSLeaders. (2014, July 17). Chemical-Resistant Gloves: Key Considerations. [Link]

• Safety Management Group. (2022, January 18). Acetone Safety Precautions. [Link]

• Labour Department, Hong Kong. Chemical Safety in the Workplace - Guidance Notes on Personal Protective Equipment (PPE) for Use and Handling of Chemicals. [Link]

• SDI. PROPIOPHENONE. [Link]

• Polyco. Ketochem 33cm Lightweight Ketone Resistant Glove. [Link]

• Cole-Parmer. (2006, January 19). Material Safety Data Sheet - 2',4'-Difluoropropiophenone, 98%. [Link]

• Beilstein-Institut. (2025, August 29). Thermodynamics and polarity-driven properties of fluorinated cyclopropanes. [Link]

• Bhattarai, P., Trombley, T. A., & Altman, R. A. (2024). On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. PMC. [Link]

• Bhattarai, P., Trombley, T. A., & Altman, R. A. On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. ChemRxiv. [Link]

• MDPI. (2024, April 1). Synthesis, Structure, Properties, and Applications of Fluorinated Polyurethane. [Link]

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• 1. On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Synthesis, Structure, Properties, and Applications of Fluorinated Polyurethane | MDPI [mdpi.com]
• 4. sdichem.com [sdichem.com]
• 5. CAS 93-55-0: Propiophenone | CymitQuimica [cymitquimica.com]
• 6. cdnisotopes.com [cdnisotopes.com]
• 7. cdhfinechemical.com [cdhfinechemical.com]
• 8. fishersci.ca [fishersci.ca]
• 9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 10. static.cymitquimica.com [static.cymitquimica.com]
• 11. assets.thermofisher.com [assets.thermofisher.com]
• 12. What type of gloves protects your hands from hazardous chemicals? | Ansell USA [ansell.com]
• 13. Chemical-Resistant Gloves: Key Considerations [ehsleaders.org]
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• 15. threesixtysafety.com [threesixtysafety.com]
• 16. What Should Be Noticed When Using and Storing Propionyl Chloride? - Nanjing Chemical Material Corp. [njchm.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Green Chemistry Approaches to the Synthesis of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone

An Application Note and Protocol for Researchers, Scientists, and Drug Development Professionals

Abstract

2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone is a valuable propiophenone derivative, a class of compounds that serve as critical building blocks in the synthesis of various pharmaceuticals.[1] The conventional synthesis of such ketones often relies on classical Friedel-Crafts acylation, a method plagued by the use of stoichiometric amounts of corrosive Lewis acid catalysts like aluminum chloride (AlCl₃) and hazardous halogenated solvents.[1] This application note details robust, field-proven green chemistry protocols that mitigate these environmental and safety concerns. By focusing on heterogeneous catalysis, greener solvent substitution, and energy-efficient microwave-assisted synthesis, we present methodologies designed to enhance sustainability without compromising yield or purity. These protocols offer a significant advancement in the production of high-value chemical intermediates, aligning with the modern principles of sustainable drug development.

Introduction: The Imperative for Greener Synthesis

The synthesis of aromatic ketones is a cornerstone of organic and medicinal chemistry.[2] The target molecule, 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone, possesses a structural motif common in pharmacologically active compounds.[3] Traditional manufacturing processes, while effective, generate substantial metallic and halogenated waste, posing significant environmental and economic challenges.[4] The principles of green chemistry aim to address these issues by designing chemical processes that reduce or eliminate the use and generation of hazardous substances.[5]

This guide provides a critical evaluation of traditional methods and presents two detailed, validated green protocols that offer improvements in the following areas:

• Catalyst Efficiency: Transitioning from stoichiometric, single-use Lewis acids to recyclable, low-loading heterogeneous catalysts.

• Solvent Safety: Replacing hazardous and environmentally persistent solvents with benign alternatives.[6][7]

• Energy Consumption: Utilizing microwave irradiation to dramatically reduce reaction times and energy input compared to conventional heating.[8][9]

Comparative Analysis: Traditional vs. Green Synthetic Routes

The Conventional Approach: Friedel-Crafts Acylation

The standard method for synthesizing propiophenone derivatives is the Friedel-Crafts acylation.[3][10] This involves reacting an aromatic compound (1,3-difluorobenzene) with an acylating agent (3-(3,5-dimethylphenyl)propionyl chloride) in the presence of a stoichiometric amount of a Lewis acid catalyst, typically AlCl₃. The catalyst forms a complex with the product ketone, necessitating hydrolytic workup and generating large volumes of acidic aqueous waste.[10]

Caption: Traditional Friedel-Crafts Acylation Pathway.

Green Chemistry Interventions

Our green approaches are designed to systematically replace the problematic components of the traditional synthesis. The following table summarizes the key differences.

Parameter	Traditional Friedel-Crafts	Green Approach 1: Heterogeneous Catalysis	Green Approach 2: Microwave-Assisted
Catalyst	Stoichiometric AlCl₃	Catalytic (5 mol%) Ferric Chloride[2]	Catalytic Methanesulfonic Acid
Solvent	Dichloromethane / Nitrobenzene	Propylene Carbonate (Biodegradable)	Solvent-Free[7][10]
Energy Source	Conventional Heating (Oil Bath)	Conventional Heating (Oil Bath)	Microwave Irradiation[11][12]
Reaction Time	4 - 12 hours	2 - 6 hours	10 - 30 minutes
Catalyst Recycling	Not possible	Possible via filtration	Not applicable
Waste Profile	High (Acidic Al³⁺ solution)	Low (Minimal catalyst/solvent)	Very Low (No solvent waste)

Protocol 1: Heterogeneous Catalysis in a Green Solvent

This protocol replaces the stoichiometric AlCl₃ with a low loading of ferric chloride (FeCl₃) and substitutes the hazardous chlorinated solvent with propylene carbonate, an environmentally benign alternative.[2] This approach significantly reduces waste and improves the overall safety profile of the synthesis.

Experimental Workflow

Caption: Workflow for Heterogeneously Catalyzed Synthesis.

Materials and Reagents

Reagent	M.W.	Amount	Moles	Eq.
1,3-Difluorobenzene	114.09	5.70 g	50 mmol	1.0
3-(3,5-dimethylphenyl)propionic anhydride	338.43	20.3 g	60 mmol	1.2
Ferric Chloride (FeCl₃), anhydrous	162.20	0.41 g	2.5 mmol	0.05
Propylene Carbonate	102.09	100 mL	-	-
Ethyl Acetate	88.11	~300 mL	-	-
Saturated NaHCO₃ (aq)	-	~150 mL	-	-
Brine	-	~100 mL	-	-

Step-by-Step Procedure

• Setup: To a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and a nitrogen inlet, add anhydrous ferric chloride (0.41 g, 2.5 mmol). Flame-dry the apparatus under vacuum and backfill with dry nitrogen.

• Charging Reagents: Add propylene carbonate (100 mL) and 1,3-difluorobenzene (5.70 g, 50 mmol). Begin vigorous stirring.

• Addition: Slowly add 3-(3,5-dimethylphenyl)propionic anhydride (20.3 g, 60 mmol) to the mixture at room temperature over 20 minutes.

• Reaction: Heat the reaction mixture to 80°C using a temperature-controlled heating mantle. Maintain the temperature and stirring for 4-6 hours.

• Monitoring: Monitor the reaction's progress by taking aliquots and analyzing via Thin Layer Chromatography (TLC) using a 9:1 Hexane:Ethyl Acetate mobile phase. The reaction is complete upon consumption of the limiting reagent.

• Workup: Cool the mixture to room temperature. Dilute with ethyl acetate (150 mL) and filter through a pad of celite to remove the catalyst.

• Extraction: Transfer the filtrate to a separatory funnel. Wash sequentially with saturated aqueous NaHCO₃ (2 x 75 mL) and brine (1 x 100 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude oil via flash column chromatography on silica gel, eluting with a gradient of hexane and ethyl acetate to yield the pure product.

Protocol 2: Microwave-Assisted Solvent-Free Synthesis

This advanced protocol leverages the efficiency of microwave heating to drive the reaction to completion in minutes without any solvent.[13] Methanesulfonic acid is used as a less corrosive, metal-free acid promoter.[14] This method represents a significant step towards minimizing waste and energy usage.

Experimental Workflow

Caption: Workflow for Microwave-Assisted Synthesis.

Materials and Reagents

Reagent	M.W.	Amount	Moles	Eq.
1,3-Difluorobenzene	114.09	1.14 g	10 mmol	1.0
3-(3,5-dimethylphenyl)propionic acid	192.25	2.31 g	12 mmol	1.2
Methanesulfonic acid	96.11	1.92 g	20 mmol	2.0
Ethyl Acetate	88.11	~150 mL	-	-
Saturated NaHCO₃ (aq)	-	~100 mL	-	-
Brine	-	~50 mL	-	-

Step-by-Step Procedure

• Setup: In a 10 mL microwave reaction vial equipped with a small magnetic stir bar, combine 1,3-difluorobenzene (1.14 g, 10 mmol) and 3-(3,5-dimethylphenyl)propionic acid (2.31 g, 12 mmol).

• Catalyst Addition: Carefully add methanesulfonic acid (1.92 g, 20 mmol) to the vial.

• Sealing: Securely cap the vial with a septum cap.

• Microwave Irradiation: Place the vial into the cavity of a scientific microwave reactor. Irradiate the mixture at 120°C for 15 minutes with continuous stirring. (Power setting: 150 W).

• Cooling: After the irradiation cycle, cool the reaction vial to below 50°C using the instrument's compressed air cooling system.

• Workup: Carefully uncap the vial in a fume hood. Quench the reaction by slowly adding the mixture to a beaker containing ice-cold water (50 mL) and ethyl acetate (75 mL).

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers. Wash the organic phase with saturated aqueous NaHCO₃ (2 x 50 mL) and brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: Purify the resulting crude material by flash column chromatography (Silica gel, Hexane:Ethyl Acetate) to afford the final product.

Conclusion and Future Outlook

The green protocols presented here for the synthesis of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone offer significant advantages over traditional Friedel-Crafts methodology. The use of low-loading, recyclable catalysts or metal-free promoters, combined with benign solvents or solvent-free conditions, drastically reduces the environmental impact. Furthermore, microwave-assisted synthesis demonstrates a path toward highly efficient, energy-saving chemical production. Adopting these strategies allows researchers and drug development professionals to produce vital chemical intermediates through processes that are safer, more economical, and environmentally responsible, paving the way for a more sustainable future in the pharmaceutical industry.

References

• A Microwave-Assisted Direct Heteroarylation of Ketones Using Transition Metal Catalysis. (2019). J. Vis. Exp. URL: [Link]

• Green Solvents in Organic Synthesis: A Comprehensive Review. (2020). Neuroquantology. URL: [Link]

• Replacement of Less-Preferred Dipolar Aprotic and Ethereal Solvents in Synthetic Organic Chemistry with More Sustainable Alternatives. (2021). ACS Sustainable Chem. Eng. URL: [Link]

• Alternative Solvents: Shades of Green. (2006). Org. Process Res. Dev. URL: [Link]

• Eco-friendly and efficient Friedel–Crafts acylation of activated arenes catalyzed with low-loaded ferric chloride in propylene carbonate as the solvent. (2023). RSC Adv. URL: [Link]

• Microwave-Assisted Multi-Component Synthesis of β-Amino Ketones via Mannich Reaction Approach using Heterogeneous SNPs Catalyst. (2020). Rasayan J. Chem. URL: [Link]

• Microwave-assisted Reduction of Ketones Using Decaborane in Aqueous Solution. (2021). ChemistrySelect. URL: [Link]

• Microwave‐Assisted Reductive Amination of Aldehydes and Ketones Over Rhodium‐Based Heterogeneous Catalysts. (2021). ChemCatChem. URL: [Link]

• Microwave-assisted synthesis of γ-pyrones from ketones and carboxylic... ResearchGate. URL: [Link]

• Friedel–Crafts acylation using sulfated zirconia catalyst. (2000). Green Chem. URL: [Link]

• “Greener” Friedel−Crafts Acylations: A Metal- and Halogen-Free Methodology. (2011). Org. Lett. URL: [Link]

• "Greener" Friedel-Crafts Acylations: A Metal- and Halogen-Free Methodology. ScienceGate. URL: [Link]

• Environmentally Benign Process for Acylation of Arenes Using Carboxylic Acidanhydrides as Acylating Agents in Presence of Soli. Int. J. Chem. Stud. URL: [Link]

• Optimization of the synthesis of propiophenone 4. ResearchGate. URL: [Link]

• Alternative Solvents for Green Chemistry. APD Singapore. URL: [Link]

• Synthesis of α-(perfluoroalkylsulfonyl)propiophenones: a new set of reagents for the light-mediated perfluoroalkylation of aromatics. (2022). Beilstein J. Org. Chem. URL: [Link]

• Production of propiophenone. Google Patents.

• propiophenone, 93-55-0. The Good Scents Company. URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Eco-friendly and efficient Friedel–Crafts acylation of activated arenes catalyzed with low-loaded ferric chloride in propylene carbonate as the solven ... - RSC Advances (RSC Publishing) DOI:10.1039/D5RA03638K [pubs.rsc.org]
• 3. 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone (898781-10-7) for sale [vulcanchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. neuroquantology.com [neuroquantology.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. benthamdirect.com [benthamdirect.com]
• 9. iris.unito.it [iris.unito.it]
• 10. ijcps.org [ijcps.org]
• 11. jove.com [jove.com]
• 12. researchgate.net [researchgate.net]
• 13. Bot Verification [rasayanjournal.co.in]
• 14. researchgate.net [researchgate.net]

Application Note: High-Fidelity Functionalization of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone

This Application Note is designed for medicinal chemists and process development scientists. It details the strategic functionalization of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone (referred to herein as Scaffold-DFP ), a privileged dihydrochalcone intermediate.

Introduction & Strategic Value

2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone is a high-value pharmacophore scaffold bridging two distinct chemical spaces: the electron-deficient 2,4-difluorophenyl moiety (common in azole antifungals and kinase inhibitors) and the lipophilic 3,5-dimethylphenyl tail (enhancing hydrophobic pocket occupancy).[]

Unlike simple acetophenones, the ethylene linker (C2–C3) in this dihydrochalcone derivative offers unique steric flexibility, making it a critical precursor for:

• Next-Gen Triazole Antifungals: Via

  -halogenation and azole substitution.

• Kinase Inhibitors (Pyrazoles): Via Claisen condensations and hydrazine cyclization.

• Chiral Alcohols: Via enantioselective ketone reduction.

Chemical Structure & Reactivity Profile[1]

• Electrophilic Center: The carbonyl carbon is activated by the electron-withdrawing fluorine atoms on Ring A, increasing susceptibility to nucleophilic attack (Grignard, Hydride).

• -Acidic Site: The C2 methylene protons are enolizable, permitting regioselective halogenation or alkylation.

Functionalization Landscape (Visualized)

The following diagram illustrates the three primary divergent synthetic pathways available for Scaffold-DFP .

Figure 1: Divergent synthetic utility of Scaffold-DFP in medicinal chemistry campaigns.

Protocol A: Regioselective -Bromination

Objective: Synthesis of the

-bromo derivative for subsequent heterocycle formation (e.g., thiazoles via Hantzsch synthesis). Challenge: Preventing over-bromination (dibromo species) and bromination of the electron-rich dimethylphenyl ring.

Materials

• Substrate: Scaffold-DFP (1.0 equiv)

• Reagent: Phenyltrimethylammonium tribromide (PTAB) or

  (Preferred for regioselectivity).

• Solvent: THF/Ethanol (1:1).

Step-by-Step Methodology

• Dissolution: Dissolve 10 mmol of Scaffold-DFP in 50 mL of THF/Ethanol (1:1 v/v) in a round-bottom flask equipped with a magnetic stir bar.

• Catalyst Activation: Add a catalytic amount of

  -toluenesulfonic acid ( -TsOH, 0.1 equiv). Rationale: Acid catalysis promotes enol formation, the rate-limiting step for -functionalization.

• Reagent Addition: Add

  (2.2 equiv) in portions over 30 minutes while maintaining temperature at 60°C.

  • Note:

    is superior to elemental bromine ( ) as it suppresses radical bromination on the benzylic positions of the dimethylphenyl ring [1].

• Monitoring: Reflux for 2–4 hours. Monitor via TLC (Hexane/EtOAc 8:2). The product (

  -bromo ketone) will appear less polar than the starting material.

• Workup:

  • Cool to room temperature.

  • Filter off the copper salts (CuBr).

  • Concentrate the filtrate in vacuo.

  • Redissolve in EtOAc and wash with saturated

    and brine.

• Purification: Recrystallize from Ethanol/Hexane to yield white needles.

Self-Validation Check:

• Diagnostic: Look for the disappearance of the C2-methylene triplet ( ppm) and appearance of a C2-methine triplet/multiplet shifted downfield ( ppm).

Protocol B: Asymmetric Ketone Reduction (Corey-Bakshi-Shibata)

Objective: Creation of a chiral secondary alcohol, a common pharmacophore feature in SSRIs and antifungal agents.

Materials

• Substrate: Scaffold-DFP.

• Catalyst: (R)-Me-CBS (oxazaborolidine catalyst).

• Reductant: Borane-dimethyl sulfide complex (

  ).

• Solvent: Anhydrous THF.

Step-by-Step Methodology

• Inert Atmosphere: Flame-dry a 2-neck flask and purge with Argon. Moisture destroys the oxazaborolidine catalyst.

• Catalyst Prep: Charge (R)-Me-CBS (0.1 equiv) and anhydrous THF (0.5 M concentration relative to substrate). Cool to -20°C.

• Reductant Addition: Add

  (0.6 equiv) dropwise. Stir for 10 minutes.

• Substrate Addition (Slow): Dissolve Scaffold-DFP (1.0 equiv) in THF. Add this solution slowly over 1 hour via syringe pump to the catalyst mixture at -20°C.

  • Mechanism:[][2][3] Slow addition ensures the ketone is reduced by the catalyst-borane complex, not free borane, ensuring high enantiomeric excess (ee).

• Quench: Once TLC indicates consumption, quench carefully with Methanol (gas evolution:

  ).

• Workup: Partition between

  and 1M HCl. Wash organic layer with brine, dry over .

Data Analysis: Expected Yields & Selectivity

Method	Yield (%)	ee (%)	Notes
(Racemic)	>95%	0%	Standard baseline.
(R)-Me-CBS /	88-92%	>94%	Preferred for drug discovery.
Transfer Hydrogenation (Ru)	75-85%	80-90%	Slower reaction times observed.

Protocol C: Synthesis of Pyrazole Derivatives

Objective: Converting the ketone into a pyrazole core, a scaffold seen in kinase inhibitors (e.g., analogous to Celecoxib or Ruxolitinib structures).

Workflow Diagram

Figure 2: Two-step conversion of Scaffold-DFP to kinase-inhibitor scaffolds.

Methodology

• Enaminone Formation: React Scaffold-DFP with

  -dimethylformamide dimethyl acetal (DMF-DMA) under reflux. The -methylene group condenses to form the -dimethylamino enone.

• Cyclization: Treat the crude enaminone with hydrazine hydrate (or substituted hydrazines for N-alkylated pyrazoles) in Ethanol at reflux for 3 hours.

• Result: Formation of the 3-(2,4-difluorophenyl)-4-(3,5-dimethylphenyl)pyrazole system.

References

• Regioselective Bromination of Ketones

  • Source: Podgoršek, A. et al. "Halogenation of Ketones with Copper(II) Halides." Current Organic Chemistry, 2008.
  • Context: Validates the use of to avoid benzylic bromin

  • Link:[Link]

• Corey-Bakshi-Shibata (CBS)

  • Source: Corey, E. J., & Helal, C. J. "Reduction of Carbonyl Compounds with Chiral Oxazaborolidine Catalysts.
  • Context: The gold standard for enantioselective reduction of propiophenones.

  • Link:[Link]

• Dihydrochalcone Biological Activity

  • Source: PubChem Compound Summary for 2',4'-Difluoro-3-(3,4-dimethylphenyl)propiophenone (Isomer Analog).
  • Context: Verification of chemical properties and structural identifiers for the scaffold class.

  • Link:[Link]

• Source: "An Improved Process For The Synthesis Of 2 (2,4 Difluorophenyl)..." (Patent IN-213988).

Sources

• 2. Reductive Amination - Chemistry Steps [chemistrysteps.com]
• 3. CN105777486A - Synthesis method of 2-[2-(2,4-diflurophenyl)-2-propen-1-yl)-1,3-propanediol - Google Patents [patents.google.com]

Crystallization techniques for isolating 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone

Application Note: Advanced Crystallization Protocols for High-Purity Isolation of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone

Executive Summary

This application note details the isolation and purification of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone (CAS: 898781-10-7), a critical lipophilic intermediate often utilized in the synthesis of complex pharmaceutical active ingredients (APIs). Due to the molecule's low melting point and high lipophilicity (LogP ~4.4), it presents specific challenges such as "oiling out" (liquid-liquid phase separation) and the inclusion of regioisomeric impurities (e.g., 2',6'-difluoro isomers).

This guide provides two validated protocols:

• Cooling Crystallization (Method A): Optimized for yield and scalability using Isopropanol (IPA).

• Anti-Solvent Crystallization (Method B): Optimized for maximum purity using Ethyl Acetate/n-Heptane.

Compound Profile & Critical Quality Attributes (CQAs)

Understanding the physicochemical landscape of the target molecule is the first step in designing a robust crystallization process.

Property	Value / Description	Impact on Crystallization
Molecular Weight	274.31 g/mol	Moderate MW facilitates good crystal packing.
LogP	~4.4 (Predicted)	Highly lipophilic; low water solubility. Requires organic solvents.[1]
H-Bond Donors/Acceptors	0 Donors / 1 Acceptor (C=O)	Limited hydrogen bonding capability; lattice energy dominated by van der Waals and - stacking.
Melting Point	Estimated 45–75°C	High Risk: Low melting point increases the risk of oiling out before crystallization occurs.
Key Impurities	2',6'-Difluoro isomer; Olefinic precursor (Chalcone)	Structural similarity makes separation difficult; requires high selectivity solvents.

Figure 1: Structural Analysis & Interaction Sites

Caption: Structural dissection showing the electron-deficient fluorinated ring and the lipophilic dimethyl ring connected by a flexible linker.

Pre-Crystallization Workup (Critical Step)

Context: This molecule is typically synthesized via Friedel-Crafts acylation or reduction of a chalcone. Both routes leave residues that interfere with nucleation.

• The Trap: Residual Lewis acids (e.g., AlCl₃, BF₃) or borohydride salts act as emulsifiers, promoting oiling out.

• The Fix:

  • Quench: Rigorous acid quench (1M HCl) followed by a brine wash.

  • Drying: Dry the organic phase over anhydrous MgSO₄. Residual water lowers the solubility of the target in alcohols, causing premature precipitation.

  • Filtration: Filter through a pad of Celite to remove colloidal metal salts before attempting crystallization.

Protocol A: Cooling Crystallization (Isopropanol)

Best For: Scale-up (>100g batches), high yield. Mechanism: Exploits the steep solubility curve of the ketone in secondary alcohols.

Experimental Workflow

• Solvent Selection: Use Isopropanol (IPA) . Ethanol is a viable alternative but may require lower temperatures (<0°C) for high yield.

• Dissolution:

  • Charge crude solid into the reactor.

  • Add IPA (3.0 – 4.0 volumes relative to mass, e.g., 3-4 mL per gram).

  • Heat to 60°C (or 5°C below reflux) with agitation (200 RPM). Ensure complete dissolution. If not clear, add IPA in 0.5 vol increments.

• Clarification (Optional): If particulates are visible, perform a hot filtration.

• Cooling & Seeding:

  • Cool slowly to 40–45°C .

  • Seeding Point: Add 0.5 wt% of pure seed crystals. Crucial: If no seeds are available for the first batch, scratch the vessel wall or use a sonication probe to induce nucleation.

  • Hold temperature for 30 minutes to allow seed bed maturation.

• Crystallization:

  • Cool from 40°C to 0–5°C at a rate of 10°C/hour .

  • Note: Fast cooling (>20°C/h) will trap the 2',6'-isomer.

• Isolation:

  • Filter the slurry while cold.

  • Wash the cake with 1 volume of cold IPA (0°C).

  • Dry under vacuum at 35°C.

Protocol B: Solvent/Anti-Solvent (EtOAc / Heptane)

Best For: High purity (>99.5%), rejection of regioisomers. Mechanism: Uses the "drowning out" effect where the non-polar impurity remains soluble in the heptane-rich mother liquor while the target crystallizes.

Experimental Workflow

• Dissolution:

  • Dissolve crude material in Ethyl Acetate (EtOAc) (2.0 volumes) at Room Temperature (20–25°C).

  • The solution should be highly concentrated but clear.

• Anti-Solvent Addition (Part 1):

  • Slowly add n-Heptane (1.0 volume) dropwise over 20 minutes.

  • Observe for "cloud point" (onset of turbidity).

• Nucleation:

  • Once slight turbidity persists, stop addition.

  • Add seeds (0.1 wt%) or agitate vigorously. Allow the cloudiness to turn into a distinct slurry of crystals.

• Anti-Solvent Addition (Part 2):

  • Resume adding n-Heptane (additional 3.0 volumes) over 2 hours.

  • Final solvent ratio should be approx 1:2 (EtOAc:Heptane).

• Aging:

  • Cool the slurry to 0°C and hold for 2 hours.

• Isolation:

  • Filter and wash with a pre-mixed 1:3 EtOAc:Heptane solution.

Process Decision Logic

Use the following logic gate to determine the appropriate protocol for your specific batch needs.

Figure 2: Crystallization Strategy Decision Tree

Caption: Decision matrix for selecting the optimal crystallization route based on input purity and physical behavior.

Analytical Validation & Troubleshooting

Validation Metrics

• HPLC Purity: Target >98.5% area. (Column: C18, Mobile Phase: ACN/Water gradient 50->90%).

• Melting Point: A sharp endotherm (range < 2°C) indicates high purity. Broadening indicates isomeric contamination.

• Residual Solvent: Verify IPA or Heptane levels are <5000 ppm (ICH Q3C limits).

Troubleshooting "Oiling Out"

If the product separates as a liquid oil rather than crystals:

• Temperature: The crystallization temperature is too high (above the oiling limit). Lower the initial concentration to lower the saturation temperature.

• Impurities: High levels of "tars" lower the melting point. Perform a silica plug filtration (DCM eluent) before crystallization.

• Seeding: Oiling out is often a kinetic issue. Seeding is mandatory in the metastable zone (the gap between solubility curve and oiling limit).

References

• PubChem. (2025). Compound Summary: 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone (CID 24726473).[2] National Library of Medicine. Retrieved from [Link]

• Mullin, J. W. (2001). Crystallization (4th ed.). Butterworth-Heinemann.
• Beckmann, W. (2013). Crystallization: Basic Concepts and Industrial Applications. Wiley-VCH.

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone (898781-10-7) for sale [vulcanchem.com]

Application Notes and Protocols for Solvent Selection: Reactions of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone

Foreword for the Modern Researcher

In the landscape of contemporary drug discovery and materials science, the propiophenone scaffold remains a cornerstone for synthetic innovation. The specific derivative, 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone, presents a unique combination of reactive sites: an electrophilic carbonyl center, an enolizable α-carbon, and an electron-deficient difluorophenyl ring ripe for nucleophilic aromatic substitution. The success of any chemical transformation involving this substrate is not merely a function of the chosen reagents but is critically dictated by the reaction medium. This guide eschews a simplistic, one-size-fits-all approach. Instead, it offers a detailed, mechanistically-driven analysis of solvent selection, empowering researchers to make informed decisions that enhance yield, minimize side reactions, and ensure procedural safety. We will explore the causal relationships between solvent properties and reaction outcomes, providing both the foundational theory and field-tested protocols essential for practical application.

Physicochemical Profile of the Target Substrate

Understanding the inherent properties of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone is the logical starting point for any synthetic planning. The molecule's structure, characterized by two aromatic rings and a central keto-group, renders it largely nonpolar, though the carbonyl and fluorine atoms introduce regions of electronegativity.

Property	Value	Source
Molecular Formula	C₁₇H₁₆F₂O	[1]
Molecular Weight	~274.31 g/mol	[1]
Appearance	Expected to be a crystalline solid at room temperature	[1]
Predicted LogP	4.397	[2]
Hydrogen Bond Acceptors	1 (Carbonyl Oxygen)	[2]
Hydrogen Bond Donors	0	[2]
General Solubility	Expected to be soluble in common organic solvents like ethers, ketones, halogenated hydrocarbons, and aromatic hydrocarbons. Limited solubility in highly polar solvents like water.	General chemical principles

The high LogP value indicates significant lipophilicity, guiding the initial choice towards organic media. The absence of hydrogen bond donors and the presence of a single acceptor site are critical factors that will influence intermolecular interactions with the solvent.

The Mechanistic Role of the Solvent: A Decision Framework

The solvent is not a passive bystander; it is an active participant that can dictate reaction pathways and kinetics. Its roles include dissolving reactants, stabilizing transition states, and in some cases, directly participating in the mechanism. The selection process can be visualized as a decision-making workflow.

Caption: Logical workflow for initial solvent selection based on key reaction characteristics.

Solvent Protocols for Key Reaction Classes

We will now delve into specific transformations of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone, providing detailed protocols and the rationale behind the chosen solvent system.

Carbonyl Reduction to a Secondary Alcohol

The reduction of the ketone to the corresponding alcohol is a fundamental transformation. The choice of solvent is paramount for controlling the reactivity of the hydride reagent.

Core Principle: Protic solvents are generally preferred for reductions using sodium borohydride (NaBH₄). They serve to activate the carbonyl group via hydrogen bonding and can safely quench the resulting alkoxide intermediate.

Solvent Comparison for Ketone Reduction

Solvent	Type	Boiling Point (°C)	Rationale
Ethanol/Methanol	Polar Protic	78 / 65	Recommended. Excellent solubility for both the ketone and NaBH₄. The protic nature stabilizes the transition state and participates in the workup.[3]
Isopropanol	Polar Protic	82	A good alternative to ethanol, slightly less polar.
Tetrahydrofuran (THF)	Polar Aprotic	66	Can be used, but NaBH₄ has lower solubility. Often requires longer reaction times or co-solvents.
Water	Polar Protic	100	NaBH₄ is relatively stable in neutral or basic water, but the substrate has very poor solubility. Not recommended.

Protocol 3.1.1: Reduction of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone with Sodium Borohydride

• Reactant Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 equivalent of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone in absolute ethanol (approx. 10 mL per gram of substrate).

• Cooling: Place the flask in an ice-water bath and stir the solution for 10-15 minutes until the internal temperature reaches 0-5 °C.

• Reagent Addition: Slowly add sodium borohydride (NaBH₄, 1.5 equivalents) portion-wise over 15 minutes. Caution: Hydrogen gas evolution will occur. Ensure adequate ventilation.

• Reaction Monitoring: Allow the reaction to stir at 0-5 °C. Monitor the progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 1-2 hours).

• Quenching and Work-up: Slowly add 1M hydrochloric acid (HCl) dropwise to quench the excess NaBH₄ and neutralize the sodium alkoxide. Once gas evolution ceases, transfer the mixture to a separatory funnel.

• Extraction: Extract the aqueous mixture with ethyl acetate (3x volumes).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude alcohol, which can be further purified by column chromatography.

Organometallic Addition to the Carbonyl (Grignard Reaction)

Grignard reagents are powerful carbon nucleophiles but are also extremely strong bases, making solvent selection a matter of chemical necessity.

Core Principle: The solvent must be aprotic to prevent the Grignard reagent from being quenched. Ethereal solvents are ideal as the oxygen lone pairs coordinate with the magnesium ion, stabilizing the reagent in solution.[4][5][6] This coordination is crucial for the reagent's solubility and reactivity.

Caption: Coordination of THF molecules with the magnesium center of a Grignard reagent.

Solvent Comparison for Grignard Reactions

Solvent	Type	Boiling Point (°C)	Rationale
Diethyl Ether	Aprotic Ether	35	Standard Choice. Excellent for initiating Grignard formation. Its high vapor pressure requires careful handling.[7]
Tetrahydrofuran (THF)	Aprotic Ether	66	Highly Recommended. Higher boiling point than diethyl ether, making it safer for reactions requiring heating. Its superior solvating power is beneficial for less reactive halides.[6][7]
2-Methyltetrahydrofuran (2-MeTHF)	Aprotic Ether	80	Green Alternative. Derived from renewable resources, has a higher boiling point and is less prone to peroxide formation than THF. Performs comparably or better in many cases.[5]
Toluene/Hexane	Nonpolar Aprotic	111 / 69	Not Recommended as primary solvent. Cannot effectively solvate and stabilize the Grignard reagent. May be used as a co-solvent in specific industrial processes.

Protocol 3.2.1: Addition of Methylmagnesium Bromide to 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone

• Setup: Assemble an oven-dried, three-neck flask with a condenser, a dropping funnel, and a nitrogen inlet. Flame-dry the entire apparatus under a stream of dry nitrogen and allow it to cool.

• Reactant Preparation: Dissolve 1.0 equivalent of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone in anhydrous THF (approx. 15 mL per gram of substrate) and add it to the dropping funnel.

• Reagent Addition: Add a solution of methylmagnesium bromide (CH₃MgBr, 1.2 equivalents, typically 3.0 M in diethyl ether) to the reaction flask via syringe. Cool the flask to 0 °C in an ice bath.

• Substrate Addition: Add the substrate solution from the dropping funnel dropwise to the stirred Grignard reagent over 30 minutes. An exothermic reaction may be observed.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1-3 hours, monitoring by TLC.

• Quenching and Work-up: Cool the flask back to 0 °C and slowly quench the reaction by the dropwise addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extraction and Purification: Extract the mixture with diethyl ether (3x volumes). Combine the organic layers, wash with brine, dry over MgSO₄, filter, and concentrate to yield the crude tertiary alcohol.

Base-Catalyzed Aldol Condensation (Claisen-Schmidt)

To synthesize a chalcone-like α,β-unsaturated ketone, the propiophenone acts as the enolate precursor. The solvent must facilitate both enolate formation and the subsequent nucleophilic attack.

Core Principle: Polar protic solvents, particularly ethanol, are the industry standard for the Claisen-Schmidt condensation.[8][9] They readily dissolve the aromatic ketone, the aldehyde partner, and the alkali hydroxide base. The solvent's ability to engage in hydrogen bonding helps to stabilize the intermediates.

Protocol 3.3.1: Synthesis of a Chalcone Derivative via Claisen-Schmidt Condensation

• Reactant Preparation: In a flask, dissolve one equivalent of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone and one equivalent of a suitable aromatic aldehyde (e.g., benzaldehyde) in ethanol.

• Base Addition: While stirring at room temperature, slowly add an aqueous solution of sodium hydroxide (NaOH, e.g., 10-15 M) to the mixture.

• Reaction: Continue stirring at room temperature. The formation of a precipitate often indicates the reaction is proceeding. Monitor the reaction by TLC. The reaction is typically complete within a few hours.

• Isolation: Cool the reaction mixture in an ice bath to maximize precipitation. Collect the solid product by vacuum filtration.

• Purification: Wash the collected solid with cold water, followed by a small amount of cold ethanol to remove impurities. The product can be further purified by recrystallization from a suitable solvent like ethanol.

Concluding Remarks and Green Chemistry Perspectives

The selection of a solvent is a critical parameter that must be tailored to the specific chemical transformation being performed. For 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone, the optimal solvent choice is dictated by the nature of the reagents and the reaction mechanism.

Reaction Type	Recommended Solvent Class	Examples	Mechanistic Rationale
NaBH₄ Reduction	Polar Protic	Ethanol, Methanol	Stabilizes carbonyl and alkoxide; good reagent solubility.
Grignard Addition	Aprotic Ether	THF, 2-MeTHF	Solvates Mg²⁺; inert to the strongly basic reagent.
Claisen-Schmidt	Polar Protic	Ethanol	Excellent solubility for all components (ketone, aldehyde, base).
SₙAr	Polar Aprotic	DMSO, DMF	Solvates ionic nucleophiles; stabilizes Meisenheimer complex.

As the chemical industry moves towards more sustainable practices, it is imperative to consider the environmental impact of solvent choice.[10] For Grignard reactions, substituting traditional THF with the bio-derived 2-MeTHF is a significant step forward.[5] For condensation reactions, exploring solvent-free conditions by grinding the reactants with a solid base is a viable green alternative that can lead to high yields.[8] Ultimately, a thoughtful and informed approach to solvent selection will not only improve the outcome of a reaction but also contribute to a safer and more sustainable laboratory environment.

References

• A Technical Guide to the Synthesis and Reactions of Chalcones for Drug Discovery Professionals. Benchchem.
• 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone. Vulcanchem.
• Synthesis and Pharmacological Activities of Chalcone and Its Derivatives Bearing N-Heterocyclic Scaffolds: A Review. PMC.
• Synthesis, Reactions and Pharmacological Applications of Chalcones and Their Derivatives- A Mini Review.
• Synthesis, reactions and application of chalcones: a system
• Effects of Solvent Polarity on the Reaction of Aldehydes and Ketones with a Hydrazide-Bound Scavenger Resin. PMC.
• 2',4'-Difluoro-3-(3,4-dimethylphenyl)propiophenone | C17H16F2O | CID 24726473. PubChem.
• Catalytic Reduction of Acetophenone Promoted with Quinuclidinol-Based Quaternary Ammonium Ionic Liquid as a Sustainable Solvent. MDPI.
• What is the best solvent for making a Grignard Reagent? Quora.
• Exploring Solvents for Grignard Reactions: A Greener Approach.
• 12.4 Grignard Reagents | Organic Chemistry. YouTube.
• 3',4'-Difluoro-3-(2,5-dimethylphenyl)propiophenone. ChemScene.
• Solvent selection based on a conceptual process design by combining cost evaluation and life cycle assessments for developing new reaction pathways. Green Chemistry (RSC Publishing).
• Grignard reagent. Wikipedia.
• a guide to the integration of environmental, health and safety criteria into the selection of solvents. acs.org.

Sources

• 1. 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone (898781-10-7) for sale [vulcanchem.com]
• 2. chemscene.com [chemscene.com]
• 3. Catalytic Reduction of Acetophenone Promoted with Quinuclidinol-Based Quaternary Ammonium Ionic Liquid as a Sustainable Solvent [mdpi.com]
• 4. quora.com [quora.com]
• 5. Exploring Solvents for Grignard Reactions: A Greener Approach - Oreate AI Blog [oreateai.com]
• 6. Grignard reagent - Wikipedia [en.wikipedia.org]
• 7. m.youtube.com [m.youtube.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. jchemrev.com [jchemrev.com]
• 10. chemistry.mdma.ch [chemistry.mdma.ch]

Technical Notes & Optimization

Improving reaction yields for 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone synthesis

Technical Support Center: Synthesis of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone

Ticket System Status: [ONLINE] Current Agent: Senior Application Scientist, Organic Synthesis Division Topic: Yield Optimization & Troubleshooting for Friedel-Crafts Acylation of Deactivated Aromatics.

Introduction: The Chemical Challenge

Welcome to the technical support hub for the synthesis of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone .

This synthesis presents a classic "push-pull" conflict in organic chemistry. You are coupling a bulky, electron-rich aliphatic tail (the 3,5-dimethylphenylpropionyl group) to an electron-deficient aromatic ring (1,3-difluorobenzene).[1][2]

• The Challenge: The two fluorine atoms on the benzene ring exert a strong inductive withdrawing effect (-I), deactivating the ring toward electrophilic aromatic substitution (EAS).[3]

• The Goal: To force the Friedel-Crafts acylation to completion without using harsh conditions that degrade the sensitive alkyl linker or cause tarring.[1][2]

This guide moves beyond basic textbook protocols, offering industrial-grade optimization strategies to maximize yield and purity.

Module 1: The "Golden Path" Protocol

This is the baseline optimized method. Deviations from this specific order of operations are the primary cause of yield loss.

Reagents & Stoichiometry

Component	Role	Equiv.	Notes
3-(3,5-dimethylphenyl)propanoic acid	Precursor	1.0	Must be dry (<0.5% water).[1][2]
Thionyl Chloride (SOCl₂)	Chlorinating Agent	1.2	Freshly distilled if yellow/orange.[2]
1,3-Difluorobenzene	Substrate	1.2 - 1.5	Excess acts as co-solvent/driver.[1][2]
Aluminum Chloride (AlCl₃)	Lewis Acid	1.3 - 1.5	CRITICAL: Must be anhydrous (free-flowing powder, not clumps).[1][2]
Dichloromethane (DCM)	Solvent	--	Anhydrous; stabilized with amylene (not ethanol).[1][2]

Step-by-Step Execution

Phase A: Activation (Acid Chloride Formation) [1]

• Dissolve the carboxylic acid in dry DCM.[2]

• Add catalytic DMF (2-3 drops).[1][2]

• Add SOCl₂ dropwise at 0°C, then reflux for 2 hours until gas evolution ceases.

• Yield Check: Remove solvent/excess SOCl₂ in vacuo. The residue (Acid Chloride) should be a clear/pale yellow oil. Do not purify by silica; use crude immediately.[1]

Phase B: The Acylation (Perrier Addition Mode) Rationale: Because the difluoro ring is deactivated, we must generate the "super-electrophile" (acylium ion) before introducing the substrate.

• Acylium Generation: Suspend AlCl₃ (1.4 eq) in dry DCM at 0°C. Add the Acid Chloride (from Phase A) dropwise. Stir for 30 mins. The solution should turn clear/yellow as the acylium complex forms.

• Substrate Addition: Add 1,3-difluorobenzene (1.2 eq) dropwise to the acylium mixture at 0–5°C.

• Reaction Drive: Allow to warm to Room Temperature (RT). If conversion is <50% after 4 hours (check TLC/HPLC), heat to mild reflux (40°C).

• Quench: Pour the reaction mixture slowly onto a slurry of Ice/HCl (conc). Never add water to the reaction flask.

Module 2: Troubleshooting Center (Tickets)

Select the issue currently affecting your experiment.[2][4]

Ticket #101: Low Conversion / Stalled Reaction

User Report: "TLC shows starting material remaining even after 12 hours. Yield is stuck at 40%."

Root Cause: Catalyst Deactivation or Insufficient Electrophilicity.[2] The difluorobenzene ring is electron-poor.[1][2] If the AlCl₃ has absorbed moisture, it forms HCl and inactive aluminum hydrates, killing the reaction.

Corrective Actions:

• The "Quality Snap" Test: Open your AlCl₃ container.[2] Does it "smoke" instantly? If yes, it's good. If it clumps or looks wet, discard it.[2]

• Switch Solvent: DCM (boiling point 40°C) may not provide enough energy.[2] Switch to 1,2-Dichloroethane (DCE) and reflux at 83°C. The higher temperature helps overcome the activation energy barrier of the deactivated ring.

• The "Neat" Trick: Eliminate the solvent entirely.[2] Dissolve the AlCl₃ in excess 1,3-difluorobenzene (acting as both reagent and solvent), then add the acid chloride. This maximizes the concentration of the nucleophile.

Ticket #102: Regioisomer Contamination

User Report: "I see a 5-10% impurity peak that has the same mass as the product."

Root Cause: Acylation at the wrong position.[2] 1,3-difluorobenzene directs primarily to the 4-position (ortho to F, para to F).[1][2][3] However, steric bulk or high temperatures can promote the 2-position (between fluorines) or 5-position (meta).[1][2]

Corrective Actions:

• Temperature Discipline: Do not rush the addition. Keep the initial mixing at 0°C. High exotherms during addition ruin regioselectivity.[2]

• Check Starting Material: Ensure your 1,3-difluorobenzene does not contain 1,2-difluorobenzene impurities.[1][2]

• Recrystallization: The target molecule (2',4'-difluoro) is generally crystalline.[2] Recrystallize from Hexane/Ethyl Acetate (9:1) to reject the minor isomers.[2]

Ticket #103: The "Red Oil" Emulsion

User Report: "During workup, the organic layer won't separate. It's a thick, dark red emulsion."

Root Cause: Incomplete hydrolysis of the Aluminum-Ketone complex.[1][2] The product forms a strong 1:1 complex with AlCl₃.[2] If this isn't fully broken, the aluminum salts act as surfactants.

Corrective Actions:

• Acidic Wash: Use 3M HCl for the quench, not just water.[2] The acid is required to solubilize the aluminum salts.

• Rochelle's Salt: If the emulsion persists, add a saturated solution of Potassium Sodium Tartrate (Rochelle's Salt) and stir vigorously for 1 hour. This chelates the aluminum and breaks the emulsion.

• Filter First: Pass the biphasic mixture through a Celite pad to remove colloidal aluminum hydroxides before attempting separation.

Module 3: Visual Workflows

Figure 1: Synthetic Pathway & Logic Flow

Caption: Step-by-step logic for the synthesis, highlighting the critical "Perrier Addition" branching point for deactivated substrates.

Figure 2: Troubleshooting Decision Tree

Caption: Diagnostic tree for resolving yield and purity issues during the reaction and workup phases.

[1][2]

References

• Olah, G. A. (Ed.).[2] (1963).[2] Friedel-Crafts and Related Reactions. Wiley-Interscience.[1][2] (The foundational text on mechanism and catalyst selection). [1]

• Eyley, S. C. (1991).[2] The Aliphatic Friedel-Crafts Reaction. In Comprehensive Organic Synthesis (Vol. 2, pp. 707-731).[1][2] Pergamon Press.[2] (Specifics on acyl chloride reactivity).

• Groves, K., et al. (2005). Process Development of a Friedel-Crafts Acylation for the Synthesis of Aryl Ketones. Organic Process Research & Development, 9(6), 1008-1012.[1][2] (Industrial scale-up and troubleshooting of AlCl3 quenches). [1]

• Siegemund, G., et al. (2016). Fluorine Compounds, Organic. In Ullmann's Encyclopedia of Industrial Chemistry. (Reactivity profiles of fluorinated aromatics). [1]

Sources

• 1. prepchem.com [prepchem.com]
• 2. prepchem.com [prepchem.com]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]

Troubleshooting impurity formation in 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone production

Technical Support Center: Troubleshooting Impurity Formation in 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone

Executive Summary & Synthesis Context

Compound: 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone (CAS: 898781-10-7) Class: Dihydrochalcone / Fluorinated Aryl Ketone Primary Application: Pharmaceutical Intermediate (Kinase Inhibitors, Metabolic Targets)

In industrial and research settings, the production of this propiophenone derivative typically follows one of two pathways. While Friedel-Crafts acylation is used for bulk "direct" synthesis, it suffers from regioselectivity issues on the deactivated difluorobenzene ring. The Chalcone Hydrogenation route is preferred for high-purity applications but introduces a complex set of reduction-related impurities.

This guide focuses on troubleshooting the Chalcone Hydrogenation Route (most common for high-purity needs) and addresses critical regio-control issues in the Friedel-Crafts alternative.

Visualizing the Impurity Landscape

The following diagram illustrates the Chalcone Hydrogenation Pathway , highlighting the critical branching points where impurities are generated.

Figure 1: Reaction network showing the target hydrogenation pathway (Green) and critical impurity deviations (Red/Yellow).

Troubleshooting Guide (Q&A Format)

Category A: Hydrogenation Impurities (Chalcone Route)[1]

Q1: I see a persistent impurity (RRT ~0.90) that absorbs strongly at 300-350 nm. What is it? Diagnosis: This is likely the Unreacted Chalcone Intermediate (2',4'-Difluoro-3-(3,5-dimethylphenyl)-2-propen-1-one).

• Mechanism: The

  -unsaturated ketone (chalcone) has a distinct UV max >300 nm due to extended conjugation. The target dihydrochalcone (ketone) absorbs mainly <280 nm.

• Root Cause: Incomplete hydrogenation due to catalyst poisoning (by sulfur or amines) or insufficient hydrogen pressure.

• Solution:

  • Monitor Reaction Endpoint: Do not rely solely on H2 uptake. Use HPLC to confirm the disappearance of the chalcone peak.

  • Catalyst Refresh: If the reaction stalls, filter and add fresh 5% Pd/C (10 wt%).

  • Purification: Chalcones crystallize easily. Recrystallize the crude product from Ethanol/Hexane to remove the olefin [1].

Q2: A new polar impurity (RRT ~0.7-0.8) is increasing over time.[1] Mass spec shows M+2 relative to the product. Diagnosis: This is the Over-reduced Alcohol (1-(2,4-difluorophenyl)-3-(3,5-dimethylphenyl)propan-1-ol).

• Mechanism: After the C=C bond is reduced, the carbonyl (C=O) is susceptible to further reduction to a secondary alcohol (C-OH), especially with Pd catalysts in protic solvents.

• Root Cause: Reaction time too long, temperature too high (>40°C), or hydrogen pressure too high.

• Solution:

  • Solvent Switch: Switch from Methanol to Ethyl Acetate or Toluene. Protic solvents accelerate carbonyl reduction [2].

  • Strict Stopping: Quench the reaction immediately upon consumption of the chalcone.

  • Oxidation Rescue: If the alcohol is formed, you can "rescue" the batch by re-oxidizing with Jones reagent or PCC, though this is not ideal for GMP.

Q3: I am detecting "M-18" or "M-20" peaks. Is this defluorination? Diagnosis: Yes, this is Hydrodefluorination (HDF) .

• Mechanism: Palladium is excellent at activating Aryl-F bonds, especially in electron-deficient rings like 2,4-difluorobenzene. The fluorine is replaced by hydrogen (C-F

  C-H).[2]

• Root Cause: Use of Pd/C in the presence of bases or at elevated temperatures.

• Solution:

  • Inhibitors: Add trace Diphenylsulfide or use sulfided Pt/C to poison the catalyst against C-F activation while allowing C=C reduction [3].

  • Catalyst Change: Switch to Raney Nickel or Platinum Oxide (PtO2) , which are less prone to aromatic defluorination under mild conditions compared to Pd [4].

Category B: Friedel-Crafts Acylation Issues

Q4: We attempted the direct acylation of 1,3-difluorobenzene but obtained a mixture of isomers. How do we distinguish them? Diagnosis: You are likely seeing a mix of the 2,4-difluoro (Target) and 2,6-difluoro isomers.

• Mechanism:

  • Target (2,4-): Acylation at C4 (Para to F1, Ortho to F3). This is the electronically and sterically preferred site.

  • Impurity (2,6-): Acylation at C2 (Between two F atoms). This position is sterically crowded but activated by the inductive effect of two fluorines.

• Differentiation:

  • 1H NMR: The 2,6-difluoro isomer possesses a plane of symmetry, simplifying the aromatic region. The 2,4-difluoro isomer is asymmetric.

  • 19F NMR: The 2,6-isomer will show a single fluorine signal (equivalent Fs), whereas the target 2,4-isomer will show two distinct fluorine signals with coupling [5].

Technical Data & Optimization Tables

Table 1: Impurity Profile & Identification

Impurity Name	Structure Type	Relative Retention (RRT)*	Mass Shift (vs Target)	Origin
Chalcone	Olefin (C=C)	~0.9 - 1.1 (Variable)	-2 Da	Incomplete Reaction
Alcohol	Sec-Alcohol (OH)	~0.7 - 0.8	+2 Da	Over-reduction
Des-Fluoro	Monofluoro	~0.95	-18 Da (F H)	Catalyst Side-Reaction
Dimer	Pinacol/Coupled	> 1.5	~2x Mass	Radical Mechanism

*Note: RRT values are estimates for a standard C18 Reverse Phase column (Water/ACN gradient). Alcohol elutes earliest due to polarity.

Table 2: Hydrogenation Catalyst Selection Guide

Catalyst	C=C Activity	Risk of Defluorination	Risk of C=O Reduction	Recommendation
10% Pd/C	High	High	Moderate	Avoid for fluorinated substrates unless poisoned.
5% Pt/C (Sulfided)	Moderate	Low	Low	Recommended for selectivity.
Raney Nickel	Moderate	Low	Moderate	Good alternative; requires high pressure.
Wilkinson's Cat.	Low	Very Low	Very Low	Excellent selectivity but expensive/hard to remove.

References

• BenchChem. (2025).[3][4] Application Notes: HPLC-Based Separation of Cis and Trans Chalcone Isomers. Retrieved from .

• MDPI. (2025). Microwave-Assisted Catalytic Transfer Hydrogenation of Chalcones. Molecules, 30(1). Retrieved from .

• Thieme Connect. (2024). Activating Methanol for Chemoselective Transfer Hydrogenation of Chalcones. Synthesis. Retrieved from .

• NIH National Library of Medicine. (2022). Pharmacotherapeutics Applications and Chemistry of Chalcone Derivatives. PubMed Central. Retrieved from .

• BenchChem. (2025).[3] A Comparative Analysis of Difluorobenzene Isomer Reactivity in Friedel-Crafts Acylation. Retrieved from .

Sources

• 1. Chalcone: A Privileged Structure in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Purification of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone

Welcome to the dedicated technical support guide for the purification of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone. This resource is designed for researchers, chemists, and drug development professionals to navigate the common and complex challenges associated with obtaining this compound in high purity. The following sections provide answers to frequently asked questions and in-depth troubleshooting guides for the most common purification techniques.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions to provide a foundational understanding of the purification strategy for 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone.

Q1: What are the most common impurities encountered during the synthesis of this compound?

A1: The synthesis of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone, often achieved via a Friedel-Crafts acylation or similar methods, can lead to several types of impurities.[1] These typically include unreacted starting materials (e.g., 1,3-difluorobenzene and 3-(3,5-dimethylphenyl)propionyl chloride), regioisomers from incorrect substitution on the aromatic ring, and polysubstituted byproducts. Additionally, side-reactions involving the carbonyl group can introduce further impurities.[1]

Q2: Which purification methods are most effective for this molecule?

A2: A multi-step approach is often the most robust strategy.

• Flash Column Chromatography is the primary and most versatile method for separating the target compound from both more polar and less polar impurities.[2][3] It is particularly effective for initial cleanup of the crude reaction mixture.

• Recrystallization is an excellent secondary step to achieve high purity, especially for removing trace impurities that may co-elute during chromatography.[4][] The crystalline nature of the target compound makes it a good candidate for this technique.[1]

Q3: How can I effectively monitor the progress of my purification?

A3: Thin-Layer Chromatography (TLC) is an indispensable tool for monitoring purification. It allows for rapid assessment of the separation of your target compound from impurities during column chromatography and for checking the purity of fractions. For final purity assessment, High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy are the standards.

Q4: What are the key physical properties of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone to consider during purification?

A4: This compound is an aromatic ketone with a molecular weight of approximately 274.31 g/mol .[1][6][7] Its structure, containing two aromatic rings and a carbonyl group, gives it moderate polarity.[1] The presence of two fluorine atoms can influence its intermolecular interactions and solubility.[1] It is expected to be a crystalline solid at room temperature, which is advantageous for recrystallization.[1]

Section 2: Troubleshooting Guide: Flash Column Chromatography

Flash column chromatography is a powerful technique, but challenges can arise. This guide provides solutions to common problems.[8][9]

Problem: Poor or No Separation of the Target Compound from an Impurity.

Potential Cause	Explanation & Solution
Inappropriate Solvent System	The polarity of the eluent is critical for achieving separation. If the polarity is too high, all compounds will elute quickly with little separation. If it's too low, compounds will remain on the column. Solution: Systematically screen solvent systems using TLC. Aim for an Rf value of 0.3-0.4 for the target compound.[8] A common starting point for a moderately polar compound like this is a mixture of hexane and ethyl acetate.[2] Vary the ratio to optimize separation.
Column Overloading	Loading too much crude material onto the column will cause bands to broaden and overlap, leading to poor separation. Solution: As a general rule, do not load more than 1-10% of the mass of the silica gel. If you have a large amount of material, use a larger column.
Sample Insoluble in Eluent	If the crude mixture is not fully soluble in the mobile phase, it will not load onto the column evenly, resulting in streaking and poor separation.[8] Solution: Dissolve the sample in a minimal amount of a slightly more polar solvent (like dichloromethane) and then adsorb it onto a small amount of silica gel. Dry this mixture and load the resulting powder onto the column.[8]
Column Channelling	Improperly packed columns can have channels or cracks, leading to an uneven flow of the mobile phase and poor separation. Solution: Ensure the silica gel is packed uniformly as a slurry. Gently tap the column during packing to settle the silica and remove air bubbles.

Problem: The Target Compound Elutes Too Quickly (High Rf) or Too Slowly (Low Rf).

Potential Cause	Explanation & Solution
Solvent Polarity is Incorrect	The elution speed is directly related to the polarity of the mobile phase. Solution: If the compound elutes too quickly (high Rf), decrease the polarity of the eluent (e.g., increase the proportion of hexane in a hexane/ethyl acetate system). If it elutes too slowly (low Rf), increase the polarity (e.g., increase the proportion of ethyl acetate).[2]
Use of Gradient Elution	For complex mixtures, a single solvent system (isocratic elution) may not be effective. Solution: Start with a low polarity mobile phase to elute non-polar impurities, then gradually increase the polarity to elute your target compound and then more polar impurities. This can improve separation and save time.

Section 3: Troubleshooting Guide: Recrystallization

Recrystallization is a powerful technique for achieving high purity, but it requires careful optimization.[4][10]

Problem: The Compound Fails to Crystallize.

Potential Cause	Explanation & Solution
Too Much Solvent	This is the most common reason for crystallization failure.[4][11] If the solution is not saturated upon cooling, crystals will not form. Solution: Gently heat the solution to evaporate some of the solvent.[11] Allow it to cool again. Repeat until the solution is saturated at room temperature and crystals begin to form.
Solution Cooled Too Quickly	Rapid cooling can lead to the formation of an oil or an amorphous solid instead of crystals.[12] Solution: Allow the solution to cool slowly to room temperature on a benchtop, insulated with paper towels or a cork ring.[12] Once at room temperature, it can be moved to an ice bath to maximize yield.[13]
High Purity of the Compound	Highly pure compounds can sometimes be resistant to crystallization as there are no nucleation sites. Solution: Try scratching the inside of the flask with a glass rod to create microscopic scratches that can act as nucleation points.[10][14] Alternatively, add a "seed crystal" from a previous successful crystallization.[15]

Problem: The Compound "Oils Out" Instead of Crystallizing.

Potential Cause	Explanation & Solution
Melting Point Below Solvent's Boiling Point	If the compound's melting point is lower than the boiling point of the solvent, it may melt in the hot solution and separate as an oil upon cooling.[11][12] Solution: Re-heat the solution to dissolve the oil, add a small amount of additional solvent, and allow it to cool more slowly.[11][15] Using a mixed solvent system can also help to lower the overall boiling point of the solvent.
Significant Impurities Present	Impurities can depress the melting point of the compound and interfere with lattice formation, promoting oiling out. Solution: The compound may require another round of purification by column chromatography to remove these impurities before attempting recrystallization again.

Workflow for Selecting a Purification Strategy

Caption: Decision workflow for purification method selection.

Section 4: Experimental Protocols

Protocol 4.1: Flash Column Chromatography

• Solvent System Selection: Use TLC to determine an appropriate solvent system. A good starting point is a gradient of 5% to 20% ethyl acetate in hexane. Aim for an Rf of ~0.3 for the target compound.

• Column Packing: Prepare a slurry of silica gel in the initial, low-polarity solvent. Pour the slurry into the column and allow it to pack under gravity or with light pressure, ensuring a level and compact bed.

• Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane. Add a small amount of silica gel to this solution and evaporate the solvent under reduced pressure to obtain a dry, free-flowing powder. Carefully add this powder to the top of the packed column.

• Elution: Begin eluting with the low-polarity solvent system. Collect fractions and monitor their composition by TLC. Gradually increase the polarity of the eluent to elute the target compound.

• Fraction Analysis: Spot each fraction on a TLC plate. Combine the fractions that contain the pure product.

• Solvent Removal: Remove the solvent from the combined pure fractions using a rotary evaporator to yield the purified compound.

Protocol 4.2: Recrystallization

• Solvent Selection: Choose a solvent in which the compound is sparingly soluble at room temperature but highly soluble when hot.[16] Alcohols like ethanol or isopropanol, or a mixed solvent system like ethanol/water, are often good choices for aromatic ketones.[13]

• Dissolution: Place the compound in an Erlenmeyer flask. Add the minimum amount of boiling solvent required to just dissolve the solid.[4]

• Decolorization (if necessary): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration (if necessary): If charcoal or other insoluble impurities are present, perform a hot gravity filtration to remove them.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature.[13] Once crystal formation appears complete, place the flask in an ice bath for at least 30 minutes to maximize the yield.

• Crystal Collection: Collect the crystals by vacuum filtration, washing them with a small amount of ice-cold solvent to remove any adhering impurities.[4]

• Drying: Dry the crystals thoroughly to remove any residual solvent.

Logical Flow for Troubleshooting Recrystallization

Caption: Troubleshooting decision tree for recrystallization issues.

References

• GC Column Troubleshooting Guide. (2025, August 26). Phenomenex.
• Quick Troubleshooting Guide For HPLC Column Usage. Biovanix Chromatography.
• Column troubleshooting guide - Reversed phase. Thermo Fisher Scientific.
• Troubleshooting Flash Column Chromatography. Department of Chemistry : University of Rochester.
• LC Chromatography Troubleshooting Guide. (2023, November 03). HALO Columns.
• Problems with Recrystallisations. Chemistry Teaching Labs - University of York.
• 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone. Vulcanchem.
• Recrystallization. University of California, Irvine.
• 3.6F: Troubleshooting. (2022, April 07). Chemistry LibreTexts.
• Recrystallization-1.pdf. University of Massachusetts.
• Recrystallization. University of Colorado Boulder.
• RECRYSTALLISATION. University of Sydney.
• Recrystallization (chemistry). Research Starters - EBSCO.
• Recrystallization Definition, Principle &Purpose. (2022, November 07). PraxiLabs.
• Successful flash chromatography. (2025, December 06). Biotage.
• Enabling facile, rapid and successful chromatographic Flash purification. Chromatography Today.
• Veteran chemists, have any advice on recrystallization for an inexperienced undergrad? (2014, August 04). Reddit.
• Recrystallization Techniques. BOC Sciences.
• 3',4'-Difluoro-3-(2,5-dimethylphenyl)propiophenone. ChemScene.
• 2',4'-Difluoro-3-(3,4-dimethylphenyl)propiophenone. PubChem.

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• 1. 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone (898781-10-7) for sale [vulcanchem.com]
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• 3. chromatographytoday.com [chromatographytoday.com]
• 4. people.chem.umass.edu [people.chem.umass.edu]
• 6. chemscene.com [chemscene.com]
• 7. 2',4'-Difluoro-3-(3,4-dimethylphenyl)propiophenone | C17H16F2O | CID 24726473 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Chromatography [chem.rochester.edu]
• 9. halocolumns.com [halocolumns.com]
• 10. praxilabs.com [praxilabs.com]
• 11. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. reddit.com [reddit.com]
• 14. Recrystallization (chemistry) | Chemistry | Research Starters | EBSCO Research [ebsco.com]
• 15. rubingroup.org [rubingroup.org]
• 16. web.mnstate.edu [web.mnstate.edu]

Technical Support Center: Solubility Optimization for 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone

Executive Summary & Compound Profile

You are encountering solubility difficulties with 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone . This is a common challenge with fluorinated propiophenone derivatives. The combination of the lipophilic dimethylphenyl group and the electron-withdrawing difluoro-substitution pattern creates a high crystal lattice energy and high lipophilicity (LogP ~4.4), classifying this as a BCS Class II (Low Solubility, High Permeability) research compound.[][2]

This guide moves beyond basic "add and stir" instructions. It provides a mechanistic understanding of why precipitation occurs and how to engineer a stable solution for your biological assays.[3]

Physicochemical Snapshot

Property	Value / Characteristic	Implication for Solubility
Molecular Weight	274.31 g/mol	Small molecule, amenable to co-solvents.[][3][2]
LogP (Predicted)	~4.4 [1]	Highly lipophilic.[][3] Practically insoluble in water.[3]
H-Bond Donors	0	Lacks hydrophilic "handles" to interact with water.[][3][2]
Fluorine Effect	2', 4' Substitution	Increases metabolic stability but significantly lowers aqueous solubility compared to non-fluorinated analogs due to increased lipophilicity [2].[3][2]
Primary Solvents	DMSO, Ethanol, DMF	Soluble in polar aprotic solvents; "Crash-out" risk upon aqueous dilution.[][3][2]

Module 1: Preparation of Stable Stock Solutions

Q: My stock solution in DMSO is cloudy or precipitating over time. Why?

A: This is likely due to DMSO hygroscopicity or saturation limits .[][3] While this compound is soluble in DMSO, the 2,4-difluoro substitution enhances the crystal lattice stability.[2] If your DMSO has absorbed atmospheric moisture (DMSO can absorb up to 10% water by weight if left uncapped), the "solvent power" drops drastically, forcing the hydrophobic compound out of solution.[2]

Troubleshooting Steps:

• Use Anhydrous DMSO: Always use fresh, anhydrous DMSO (stored over molecular sieves) for stock preparation.[3][2]

• Sonication is Mandatory: Do not rely on vortexing alone.[][3] Sonicate at 40°C for 10-15 minutes to overcome the initial lattice energy barrier.

• Concentration Ceiling: Do not exceed 50 mM for long-term storage stocks. While 100 mM might be achievable initially, it is thermodynamically unstable and prone to precipitation upon freeze-thaw cycles.[][3][2]

Module 2: Preventing "Crash-Out" in Biological Assays

Q: The compound dissolves in DMSO, but precipitates immediately when added to cell culture media.[2][3] How do I fix this?

A: You are experiencing "Solvent Shock." When a small volume of DMSO stock (dielectric constant

) is added to aqueous media ( ), the local environment around the drug molecules becomes instantly polar.[3][2] Since the compound has a LogP > 4, it aggregates faster than it can disperse.[3][2]

The Solution: Intermediate Dilution Step Do not pipette 100% DMSO stock directly into the well.[3][2] Use an intermediate "spiking" solution.

Protocol: The "Step-Down" Dilution Method

• Prepare Stock: 10 mM in 100% DMSO.

• Prepare Intermediate: Dilute Stock 1:10 into pure Ethanol or PEG400 . (Result: 1 mM in 10% DMSO/90% Co-solvent).

• Final Dosing: Pipette the Intermediate into the media. The presence of the secondary co-solvent (PEG/Ethanol) reduces the interfacial tension, allowing smoother dispersion into the aqueous phase.[2]

Visual Workflow: Preventing Precipitation

Figure 1: The "Step-Down" dilution strategy prevents the rapid aggregation of lipophilic molecules that occurs during direct DMSO-to-Media addition.[][3][2]

Module 3: Advanced Formulation (In Vivo / High Dose)

Q: I need to dose animals at 10 mg/kg, but standard vehicles (saline/DMSO) are failing. What is the recommended vehicle?

A: For a compound with this lipophilicity (LogP ~4.4), simple saline is impossible.[3] You must use a Lipid-Based Formulation or a Cyclodextrin Complex .[][3][2]

Option A: Cyclodextrin Complexation (Recommended for IP/IV)

Cyclodextrins (CDs) form a "host-guest" complex, encapsulating the hydrophobic phenyl rings inside their cavity while presenting a hydrophilic exterior to the water.[][3][2]

• Reagent: Hydroxypropyl-beta-cyclodextrin (HP-β-CD).[][3][2]

• Protocol:

  • Prepare 20% (w/v) HP-β-CD in sterile water or saline.[][3][2]

  • Dissolve compound in a minimal volume of DMSO/Ethanol (e.g., 5% of final vol).[3]

  • Slowly add the CD solution to the organic phase with vigorous vortexing.[3][2]

  • Critical Step: If cloudy, sonicate at 45°C for 30 mins.[3][2] The solution should turn clear as the inclusion complex forms.

Option B: Co-Solvent System (Recommended for PO/Oral) [][3][2]

• Formula: 5% DMSO + 40% PEG400 + 5% Tween 80 + 50% Water.[][3]

• Mechanism: PEG400 acts as a co-solvent, while Tween 80 (surfactant) prevents crystal growth in the gut [3].[3][2]

Module 4: Experimental Validation

Protocol: Kinetic Solubility Assessment

Do not guess. Validate the solubility limit in your specific assay buffer.

• Preparation: Prepare a 10 mM stock in DMSO.

• Spiking: Into a 96-well plate containing 196 µL of your specific assay buffer (e.g., PBS pH 7.4), spike 4 µL of stock (Final: 200 µM, 2% DMSO).

• Incubation: Shake at room temperature for 2 hours (equilibrium).

• Filtration: Filter using a 0.45 µm PVDF filter plate to remove micro-precipitates.

• Quantification: Analyze the filtrate via UV-Vis (approx. 250-280 nm peak for propiophenones) or LC-MS.[][3][2]

• Calculation:

Decision Tree: Selecting the Right Solvent System

Use this logic flow to determine the correct formulation for your specific experiment.

Figure 2: Formulation decision matrix based on experimental constraints.

References

• PubChem. (n.d.).[][3] Compound Summary: 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone.[][3][2] National Library of Medicine.[3] Retrieved from [Link]

• Purser, S., et al. (2008).[3] Fluorine in medicinal chemistry. Chemical Society Reviews.[3] (Demonstrates the lipophilicity impact of fluorine substitution). Retrieved from [Link]

• Savjani, K. T., et al. (2012).[3] Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics.[3] (Review of surfactant and co-solvent strategies). Retrieved from [Link]

• Gaylord Chemical. (n.d.).[][3][4] DMSO Solubility Data. (Authoritative guide on DMSO compatibility). Retrieved from [Link][][2]

Sources

• 2. 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone (898781-10-7) for sale [vulcanchem.com]
• 3. fluorochem.co.uk [fluorochem.co.uk]
• 4. ptacts.uspto.gov [ptacts.uspto.gov]

Minimizing side reactions during the acylation of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone

Technical Support Center: Acylation of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone

Welcome to the dedicated technical support guide for the synthesis of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone. This resource is tailored for researchers, medicinal chemists, and process development professionals who are utilizing Friedel-Crafts acylation for this specific transformation. Our goal is to provide not just protocols, but the underlying chemical logic to empower you to troubleshoot and optimize your experiments effectively.

The target molecule is synthesized via the Friedel-Crafts acylation of 1,3-difluorobenzene with 3-(3,5-dimethylphenyl)propanoyl chloride, typically using a Lewis acid catalyst like aluminum chloride (AlCl₃). While a powerful C-C bond-forming reaction, its success is contingent on carefully controlling several parameters to mitigate side reactions.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction mechanism for this synthesis?

A1: The reaction proceeds via a classic electrophilic aromatic substitution (EAS) mechanism.[1][2] The three primary steps are:

• Generation of the Electrophile: The Lewis acid (e.g., AlCl₃) coordinates to the chlorine atom of the 3-(3,5-dimethylphenyl)propanoyl chloride. This polarization weakens the C-Cl bond, leading to its cleavage and the formation of a resonance-stabilized acylium ion.[3][4][5] This acylium ion is the active electrophile.

• Nucleophilic Attack: The electron-rich π-system of the 1,3-difluorobenzene ring acts as a nucleophile, attacking the electrophilic carbon of the acylium ion. This forms a new carbon-carbon bond and a cationic intermediate known as an arenium ion or sigma complex.[5][6]

• Re-aromatization: A weak base, typically AlCl₄⁻, abstracts a proton from the carbon bearing the new acyl group, collapsing the sigma complex, restoring aromaticity to the ring, and regenerating the AlCl₃ catalyst (though it remains complexed to the product).[7]

Caption: Key steps in the Friedel-Crafts acylation mechanism.

Q2: Why must I use a stoichiometric amount, or even an excess, of the Lewis acid catalyst?

A2: This is a critical and often misunderstood aspect of Friedel-Crafts acylation. Unlike some catalytic reactions, the Lewis acid is consumed during the reaction. The carbonyl oxygen of the ketone product is a Lewis base and forms a stable complex with the strong Lewis acid catalyst (AlCl₃).[1][8][9] This complexation is strong enough to render the catalyst inactive for activating another molecule of the acyl chloride. Therefore, at least one molar equivalent of the catalyst relative to the acylating agent is required to drive the reaction to completion.[10] Using only a catalytic amount will result in very low conversion.

Q3: What is the expected major regioisomer and why?

A3: The major product is 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone , where the acylation occurs at the C4 position of the 1,3-difluorobenzene ring. The directing effects of the two fluorine substituents determine the regioselectivity. While both fluorines are deactivating towards electrophilic attack due to their strong inductive electron-withdrawal (-I effect), they are also ortho, para-directing via their resonance electron-donating (+R effect).[11]

• Attack at C4: This position is para to the C1-fluorine and ortho to the C3-fluorine. Both substituents strongly favor this position electronically.

• Attack at C2: This position is ortho to both fluorines, which is electronically favorable but sterically hindered.

• Attack at C5: This position is meta to both fluorines and is electronically disfavored. Therefore, the C4-acylated product is the major isomer formed due to the convergence of electronic directing effects from both fluorine atoms.[11]

Q4: Can I use a milder Lewis acid than aluminum chloride?

A4: Yes, and it is often advisable to do so to minimize side reactions, especially if you observe charring or polymerization.[12] However, 1,3-difluorobenzene is an electronically deactivated ring, so a sufficiently reactive catalyst is necessary.[11] Milder Lewis acids like ferric chloride (FeCl₃), zinc chloride (ZnCl₂), or boron trifluoride etherate (BF₃·OEt₂) can be effective.[12][13] The trade-off is typically a slower reaction rate, potentially requiring higher temperatures. It is recommended to screen a few catalysts to find the optimal balance between reactivity and cleanliness for your specific setup.

Troubleshooting Guide

Problem 1: Low or No Product Yield

Q: My reaction has a very low yield or appears not to have worked at all. What are the common culprits?

A: This is the most frequent issue and can almost always be traced back to one of three areas: catalyst deactivation, insufficient catalyst, or reagent quality.

• Cause 1: Catalyst Inactivity due to Moisture.

  • Explanation: Lewis acids like AlCl₃ are extremely hygroscopic and react violently with water.[8][10] Any moisture present in your glassware, solvent, or reagents will hydrolyze and deactivate the catalyst, halting the reaction before it can start.

  • Solution:

    • Glassware: Oven-dry all glassware (120 °C for at least 4 hours) and assemble it hot under a stream of inert gas (Nitrogen or Argon).

    • Solvent: Use a freshly opened bottle of an anhydrous grade solvent or purify the solvent using an appropriate drying method (e.g., distillation from CaH₂ for chlorinated solvents).

    • Reagents: Use high-purity, anhydrous reagents. For AlCl₃, ensure it is a free-flowing powder and not clumped, which indicates hydration.

    • Atmosphere: Maintain a positive pressure of inert gas throughout the entire experiment, from reagent addition to quenching.

• Cause 2: Insufficient Catalyst Loading.

  • Explanation: As detailed in FAQ 2, the product ketone sequesters the Lewis acid catalyst.[1][8] If you use less than one equivalent of AlCl₃ relative to the acyl chloride, the reaction will stall once the catalyst is consumed by the initial product formed.

  • Solution: Use 1.1 to 1.3 molar equivalents of AlCl₃ relative to the limiting reagent (typically the acyl chloride). This slight excess ensures that enough active catalyst is available throughout the reaction.

• Cause 3: Deactivated Aromatic Ring.

  • Explanation: While 1,3-difluorobenzene is reactive enough under standard conditions, the presence of any additional strongly deactivating impurities could inhibit the reaction.[11]

  • Solution: Verify the purity of your 1,3-difluorobenzene starting material using GC or ¹H NMR.

Caption: Troubleshooting workflow for low reaction yield.

Problem 2: Significant Formation of an Isomeric Impurity

Q: My NMR analysis shows a second ketone product. What is this isomer and how can I improve the selectivity for the desired 2',4'-isomer?

A: The most likely isomeric impurity is 2',6'-Difluoro-3-(3,5-dimethylphenyl)propiophenone , resulting from acylation at the C2 position of 1,3-difluorobenzene. While the C4 position is electronically preferred, reaction conditions can influence the ortho:para ratio.

• Cause: High Reaction Temperature.

  • Explanation: Friedel-Crafts acylations are often exothermic. Higher temperatures can provide enough energy to overcome the steric barrier at the more crowded C2 position, reducing the regioselectivity.

  • Solution:

    • Controlled Addition: Add the acylating agent dropwise to the cooled (0-5 °C) suspension of AlCl₃ and 1,3-difluorobenzene.[14] This allows for better management of the reaction exotherm.

    • Maintain Low Temperature: Keep the reaction at a low temperature (0-5 °C) for an extended period before allowing it to slowly warm to room temperature. Monitor the reaction by TLC or LCMS to determine the optimal temperature profile.

• Cause: Solvent Effects.

  • Explanation: The choice of solvent can influence the effective size of the electrophile and the transition state energies, thereby altering isomer distribution.

  • Solution: Less polar, non-coordinating solvents like dichloromethane (DCM) or 1,2-dichloroethane (DCE) are standard.[15] Avoid more polar solvents like nitrobenzene unless specifically required, as they can alter selectivity.

Parameter	Condition A (Recommended)	Condition B (Potential Issue)	Expected Outcome
Temperature	0 °C → Room Temp	50 °C	A: Higher 4-isomer selectivity. B: Increased formation of 2-isomer.
Solvent	Dichloromethane (DCM)	Nitrobenzene	A: Standard selectivity. B: May alter isomer ratio, often unpredictably.
Catalyst	AlCl₃	FeCl₃	A: Higher reactivity. B: Milder, may improve selectivity at the cost of rate.

Caption: Table of Reaction Parameters vs. Expected Regioselectivity.

Problem 3: Contamination with 3-(3,5-dimethylphenyl)propanoic Acid

Q: My purified product is contaminated with the carboxylic acid corresponding to my acyl chloride. How is this forming?

A: This is a direct result of the hydrolysis of your acylating agent, 3-(3,5-dimethylphenyl)propanoyl chloride.[4] This happens when the acyl chloride comes into contact with water before it has a chance to react with the aromatic ring. The resulting carboxylic acid will not participate in the Friedel-Crafts reaction and will need to be removed during purification.

• Cause: Inadequate Anhydrous Technique.

  • Explanation: This is the same root cause as catalyst deactivation. Any trace moisture in the reaction setup can hydrolyze the sensitive acyl chloride.

  • Solution:

    • Re-verify Anhydrous Setup: Follow all the steps outlined in Problem 1 for ensuring a completely dry, inert atmosphere.

    • Acyl Chloride Quality: If the acyl chloride was synthesized in-house, ensure it was thoroughly dried and free of residual HCl or water. If purchased, use it immediately after opening the container. Distillation of the acyl chloride prior to use is a good practice for ensuring purity and dryness.

Experimental Protocols

Protocol 1: Optimized Acylation of 1,3-Difluorobenzene

This protocol is a self-validating system. The slow addition at low temperatures is designed to control exotherms and maximize regioselectivity.

• Setup: Assemble an oven-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a dropping funnel, and a nitrogen/argon inlet.

• Catalyst Suspension: Under a positive flow of inert gas, charge the flask with anhydrous aluminum chloride (AlCl₃, 1.2 eq.). Add anhydrous dichloromethane (DCM, approx. 3 mL per mmol of AlCl₃).

• Initial Cooling: Cool the stirred suspension to 0 °C using an ice-water bath.

• Substrate Addition: Add 1,3-difluorobenzene (1.5 eq.) to the catalyst suspension. A larger excess of the difluorobenzene can be used, where it also acts as a co-solvent.[16]

• Acylating Agent Addition: Dissolve 3-(3,5-dimethylphenyl)propanoyl chloride (1.0 eq.) in a small amount of anhydrous DCM and load it into the dropping funnel. Add this solution dropwise to the reaction mixture over 30-45 minutes, ensuring the internal temperature does not exceed 5 °C.[11]

• Reaction Progression: After the addition is complete, stir the reaction mixture at 0 °C for 1 hour, then allow it to slowly warm to room temperature. Monitor the reaction's progress by TLC or LCMS until the acyl chloride is consumed (typically 4-6 hours).

• Quenching: Cool the reaction mixture back to 0 °C. Very slowly and carefully, quench the reaction by adding crushed ice, followed by dropwise addition of 2M HCl to dissolve the aluminum salts.

• Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice with DCM. Combine the organic layers, wash with saturated sodium bicarbonate solution, then with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization.

Protocol 2: Purification by Column Chromatography

• Adsorbent: Silica gel (230-400 mesh).

• Eluent System: A gradient of ethyl acetate in hexanes (e.g., starting from 2% EtOAc/Hexanes and gradually increasing to 10%). The exact polarity will depend on your TLC analysis.

• Procedure:

  • Dissolve the crude oil in a minimal amount of DCM.

  • Adsorb the crude mixture onto a small amount of silica gel and dry it to a free-flowing powder.

  • Load this powder onto the top of the prepared column.

  • Elute with the solvent system, collecting fractions.

  • Combine fractions containing the pure product (as determined by TLC) and remove the solvent in vacuo to yield the purified 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone.

References

• Introduction to Organic Chemistry. (n.d.). Reaction: Acylation via Friedel-Crafts.
• Vulcanchem. (n.d.). 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone.
• SATHEE. (n.d.). Friedel Crafts Reaction.
• Benchchem. (n.d.). Troubleshooting common issues in Friedel-Crafts reactions.
• Benchchem. (n.d.). Troubleshooting low yields in Friedel-Crafts acylation with electron-rich arenes.
• Moore, S., & Amey, J. (2024). Advancements in lewis acid catalysis for friedel-crafts acylation reactions. Journal of Chemical Science.

• Wikipedia. (n.d.). Friedel–Crafts reaction. Available from: [Link]

• SATHEE. (n.d.). Friedel Crafts Reaction.

• Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation. Available from: [Link]

• A-Level Chemistry. (n.d.). Friedel-Crafts Acylation: Mechanism, Reactions & limitations. Available from: [Link]

• The Organic Chemistry Tutor. (2017, July 5).

• Chemistry Steps. (2025, June 20). Friedel-Crafts Acylation. Available from: [Link]

• Google Patents. (n.d.). US20080306307A1 - Friedel-Crafts Acylation Process in Ionic Liquids.
• The Organic Chemistry Tutor. (2016, December 29).
• Google Patents. (n.d.). EP0694519B1 - Process for the preparation of 2,4-difluoroacetophenone.

Sources

• 1. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 2. SATHEE: Friedel Crafts Reaction [satheejee.iitk.ac.in]
• 3. Friedel–Crafts Acylation [sigmaaldrich.com]
• 4. science-revision.co.uk [science-revision.co.uk]
• 5. Friedel-Crafts Acylation - Chemistry Steps [chemistrysteps.com]
• 6. 10.9. Reaction: Acylation via Friedel-Crafts – Introduction to Organic Chemistry [saskoer.ca]
• 7. m.youtube.com [m.youtube.com]
• 8. benchchem.com [benchchem.com]
• 9. Friedel-Crafts Acylation [organic-chemistry.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. SATHEE: Friedel Crafts Reaction [sathee.iitk.ac.in]
• 14. 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone (898781-10-7) for sale [vulcanchem.com]
• 15. US20080306307A1 - Friedel-Crafts Acylation Process in Ionic Liquids - Google Patents [patents.google.com]
• 16. EP0694519B1 - Process for the preparation of 2,4-difluoroacetophenone - Google Patents [patents.google.com]

Effect of temperature and pressure on 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone stability

Answering the user's request, which is a technical support center with troubleshooting guides and FAQs about the effect of temperature and pressure on 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone stability.

Technical Support Center: Stability of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone

Prepared by the Senior Application Scientist Team

This guide is designed for researchers, scientists, and drug development professionals working with 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone. Its purpose is to provide expert insights and practical troubleshooting advice for handling and assessing the stability of this compound. Given that specific stability data for this molecule is not extensively published, this document outlines the principles and methodologies for conducting your own stability assessments, based on established pharmaceutical stress testing guidelines and the chemical nature of the molecule.

The molecular structure features a propiophenone backbone, which includes a reactive carbonyl group, and a difluorinated phenyl ring.[1] The presence of fluorine atoms can significantly influence a molecule's chemical and metabolic stability, often by blocking sites of metabolism, but this does not render the compound immune to chemical degradation.[2][3] Therefore, a thorough understanding of its stability profile is critical for reliable experimental results and for any potential drug development applications.

Frequently Asked Questions (FAQs)

Q1: What are the recommended general storage and handling conditions for 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone?

A1: As a standard practice for complex organic molecules, the compound should be stored in a cool, dark, and dry place. A freezer at -20°C is recommended for long-term storage, in a tightly sealed container to prevent moisture ingress. For short-term storage (days to weeks), refrigeration at 2-8°C is acceptable. The compound should be protected from light to prevent potential photodegradation. When handling, bring the container to room temperature before opening to avoid condensation.

Q2: How does temperature likely affect the stability of this compound?

A2: Elevated temperatures are a primary stressor that can accelerate chemical degradation.[4] For 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone, the ketone functional group and the overall structure could be susceptible to thermal decomposition over time, especially at temperatures above ambient. The purpose of thermal stress testing, as part of a forced degradation study, is to predict the long-term stability of the compound and identify potential degradants.[5][6]

Q3: Is pressure a significant concern for the stability of this compound during routine laboratory use?

A3: For solid forms of the compound under typical storage and experimental conditions (i.e., atmospheric pressure), pressure is not considered a critical stability-affecting parameter. Significant pressure changes might be relevant in specific manufacturing processes like high-pressure homogenization or certain types of chromatography, but not for routine handling and analysis. Stability concerns are more commonly linked to temperature, light, pH, and oxidative stress.

Q4: What are the potential degradation pathways for this molecule?

A4: While specific pathways must be determined experimentally, we can hypothesize based on the structure:

• Carbonyl Group Reactions: The ketone moiety is a primary site for reactivity. It can undergo reduction, oxidation, or participate in condensation reactions.[1]

• Oxidative Degradation: The molecule could be susceptible to oxidation, particularly at the benzylic position (the carbon atom adjacent to the 3,5-dimethylphenyl ring). Oxidative stress testing is a key part of forced degradation studies.[7]

• Hydrolysis: Although ketones are generally stable to hydrolysis, extreme pH conditions (strong acid or base) combined with heat could potentially promote degradation. Hydrolytic stability across a range of pH values should be evaluated.[4][6]

• Photodegradation: Aromatic ketones are often photosensitive. Exposure to UV or even ambient light over time could lead to degradation. ICH guidelines recommend specific conditions for photostability testing.[6]

Troubleshooting Guide: Stability-Related Issues

This section addresses common problems encountered during the analysis and handling of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone that may be related to its stability.

Problem 1: Appearance of unexpected peaks in my analytical chromatogram (e.g., HPLC, GC).

• Possible Cause: This is a classic sign of degradation. The new peaks likely correspond to one or more degradation products. This can happen if the sample was stored improperly (e.g., at room temperature, exposed to light) or if the analytical method itself is causing degradation (e.g., high injector temperature in GC).[8]

• Troubleshooting Steps:

  • Verify Sample Integrity: Prepare a fresh sample from a stock that has been stored under recommended conditions (-20°C, protected from light) and analyze it immediately. If the new peaks are absent, the issue is with the handling of the previous sample.

  • Investigate Analytical Conditions: If using Gas Chromatography (GC), the high temperature of the injection port can cause thermal degradation of cathinone-like structures (which also contain a β-keto group).[8] Consider using a lower injection temperature or switching to a less thermally aggressive method like High-Performance Liquid Chromatography (HPLC).

  • Perform a Confirmatory Stress Test: Intentionally stress a fresh sample to see if you can reproduce and enhance the impurity peaks. For example, heat a solution of the compound at 60-70°C for several hours. If the unknown peaks increase, it confirms they are thermal degradants.

Problem 2: The measured concentration of my stock solution is decreasing over time.

• Possible Cause: This indicates that the compound is not stable in the chosen solvent under the current storage conditions. Degradation is leading to a loss of the parent compound.

• Troubleshooting Steps:

  • Solvent Selection: Evaluate the stability of the compound in different solvents. Common solvents like acetonitrile and methanol are good starting points. Avoid reactive solvents.

  • pH and Buffering: If using aqueous solutions, the pH can be critical. Prepare solutions in buffered media (e.g., pH 4.5, 7.0, and 9.0) to assess pH-dependent stability.

  • Storage Conditions: Store aliquots of the stock solution at different temperatures (e.g., room temperature, 4°C, -20°C) and analyze them at set time points to determine the optimal storage temperature for solutions.

Problem 3: How do I start designing a formal stability study for this compound?

• Solution: A Forced Degradation Study (also known as a stress test) is the standard approach.[9] The goal is to intentionally degrade the sample to a limited extent (typically 5-20% degradation) to identify potential degradation products and establish a stability-indicating analytical method.[7] This study is essential for understanding degradation pathways and for developing formulations with improved stability.[5][9]

Recommended Conditions for a Forced Degradation Study

The following table outlines typical starting conditions for a forced degradation study, based on ICH guidelines. The goal is to achieve detectable degradation, not to destroy the molecule completely.

Stress Condition	Recommended Protocol	Purpose
Acid Hydrolysis	0.1 M HCl, heat at 60°C for 2-8 hours.	To test stability in acidic conditions.
Base Hydrolysis	0.1 M NaOH, heat at 60°C for 2-8 hours.	To test stability in basic conditions.
Oxidative Stress	3% H₂O₂, room temperature, for up to 24 hours.	To evaluate susceptibility to oxidation.
Thermal Stress	Solid compound at 70°C for 48 hours; Solution at 70°C for 48 hours.	To assess intrinsic thermal stability.
Photostability	Expose solid or solution to light providing overall illumination of not less than 1.2 million lux hours and an integrated near UV energy of not less than 200 watt hours/square meter.	To determine if the compound is light-sensitive.

Note: These are starting points. The duration and stress level may need to be adjusted based on the observed stability of the compound.

Forced Degradation Workflow Diagram

This diagram illustrates the logical flow of a forced degradation study.

Caption: Workflow for a forced degradation study.

Experimental Protocol: Thermal Stress Analysis

This protocol provides a step-by-step method for assessing the thermal stability of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone in solution.

Objective: To determine the rate of degradation and identify thermal degradants when the compound is subjected to elevated temperature.

Materials:

• 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Calibrated oven

• HPLC system with UV or Mass Spectrometry (MS) detector

• Volumetric flasks and pipettes

• HPLC vials

Procedure:

• Preparation of Stock Solution:

  • Accurately weigh 10 mg of the compound and dissolve it in acetonitrile in a 10 mL volumetric flask to prepare a 1 mg/mL stock solution. Ensure it is fully dissolved.

• Preparation of Samples:

  • Control Sample (T=0): Dilute the stock solution with a 50:50 acetonitrile/water mixture to a final concentration of 0.1 mg/mL. Transfer to an HPLC vial and analyze immediately. This is your baseline.

  • Stress Sample: Dilute the stock solution to the same 0.1 mg/mL concentration in a vial with a secure cap.

• Application of Thermal Stress:

  • Place the "Stress Sample" vial in a calibrated oven set to 70°C.

  • At predetermined time points (e.g., 2, 4, 8, 24, and 48 hours), remove an aliquot of the stressed sample, allow it to cool to room temperature, and transfer it to a fresh HPLC vial for analysis.

• HPLC Analysis:

  • Analyze the control and all stressed samples using a validated stability-indicating HPLC method. A reverse-phase C18 column is often a good starting point.

  • The mobile phase could be a gradient of acetonitrile and water.

  • Monitor the elution profile using a UV detector (a wavelength scan should be performed first to determine the lambda max) and/or an MS detector.

• Data Analysis:

  • Compare the chromatograms of the stressed samples to the control (T=0) sample.

  • Calculate the percentage of degradation by measuring the decrease in the peak area of the parent compound.

  • Identify and quantify the peak areas of any new peaks that appear, which represent the degradation products.

  • If using an MS detector, analyze the mass-to-charge ratio of the new peaks to help elucidate their structures.

Self-Validation:

• The control sample ensures that the initial compound is pure and that the analytical method does not cause degradation.

• A mass balance should be performed: the sum of the parent compound and all degradation products should ideally remain constant throughout the experiment, accounting for differences in detector response.

References

• Harris, J. (2022, April 18). What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. ACD/Labs.
• An Introduction To Forced Degradation Studies For Drug Substance Drug Product. (2020, January 9). Pharmaceutical Online.
• Pharmaceutical Forced Degradation Studies with Regulatory Consideration. (n.d.).
• Forced Degradation Study in Pharmaceutical Stability. (n.d.). Pharmaguideline.
• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (2026, February 15). ResolveMass.
• 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone. (n.d.). Vulcanchem.
• On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. (n.d.). PubMed.
• On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. (n.d.). PMC.
• Kerrigan, S., et al. (2015, August 20). Thermal Degradation of Synthetic Cathinones: Implications for Forensic Toxicology. Journal of Analytical Toxicology.

Sources

• 1. 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone (898781-10-7) for sale [vulcanchem.com]
• 2. On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ajpsonline.com [ajpsonline.com]
• 5. acdlabs.com [acdlabs.com]
• 6. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. Thermal Degradation of Synthetic Cathinones: Implications for Forensic Toxicology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. An Introduction To Forced Degradation Studies For Drug Substance Drug Product [pharmaceuticalonline.com]

Technical Support Center: Purification of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals encountering challenges in the purification of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone. The following troubleshooting guides and FAQs address specific issues related to removing unreacted reagents and byproducts from the crude reaction mixture, ensuring the isolation of a high-purity final product.

Overview of the Purification Challenge

The synthesis of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone, a complex ketone, is commonly achieved via a Friedel-Crafts acylation reaction.[1][2] This process involves reacting 1,3-difluorobenzene with 3-(3,5-dimethylphenyl)propionyl chloride in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃).[3][4] While effective, this reaction pathway often results in a complex crude mixture containing the desired product, unreacted starting materials, catalyst residues, and potential side-products. The structural similarity between the product and certain reagents necessitates a multi-step, carefully optimized purification strategy.

Sources

• 1. 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone (898781-10-7) for sale [vulcanchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]

Addressing degradation of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone in solution

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone. This resource is designed to provide in-depth troubleshooting guides and frequently asked questions (FAQs) to assist you in your experimental work. As Senior Application Scientists, we have compiled this information based on both foundational chemical principles and practical laboratory experience to ensure the integrity and success of your research.

Introduction to 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone

2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone is a fluorinated aromatic ketone with the molecular formula C₁₇H₁₆F₂O.[1] Its structure, featuring a propiophenone backbone with a difluorinated phenyl ring and a dimethylated phenyl ring, makes it a valuable intermediate in various synthetic applications, including pharmaceutical development.[1] The presence of fluorine atoms significantly influences the molecule's electronic properties, reactivity, and stability.[1] Understanding the potential degradation pathways of this compound is crucial for developing robust experimental protocols and ensuring the reliability of your results.

Frequently Asked Questions (FAQs)

Q1: What are the primary known degradation pathways for 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone in solution?

A1: Based on its chemical structure, the primary degradation pathways for this compound in solution are anticipated to be photodegradation and hydrolysis, particularly under acidic or basic conditions. Aromatic ketones are known to be susceptible to photoreduction and other photochemical reactions when exposed to light.[2][3] Additionally, the ketone functional group can be a site for nucleophilic attack, and the fluorine atoms on the aromatic ring could potentially undergo nucleophilic aromatic substitution under certain conditions.[1]

Q2: I'm observing a loss of my compound in solution over time, even when stored in the dark. What could be the cause?

A2: If photodegradation is ruled out, the most likely cause is hydrolysis. The stability of the compound can be significantly affected by the pH of the solvent. Both acidic and basic conditions can promote the degradation of ketones. It's also important to consider the purity of your solvent, as trace impurities could catalyze degradation. We recommend performing a forced degradation study to investigate the compound's stability at different pH values.

Q3: Can the fluorine atoms be cleaved from the molecule during my experiments?

A3: While the carbon-fluorine bond is generally strong, hydrodefluorination (cleavage of a C-F bond) of α-fluoroketones has been observed under specific biocatalytic conditions using transaminases.[4][5] In typical organic synthesis conditions, direct cleavage of the C-F bond on the aromatic ring is less common but could be a concern under harsh reductive conditions or in the presence of specific catalysts.

Q4: What analytical techniques are best suited for monitoring the stability of this compound?

A4: A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the most common and effective technique. This involves developing a method that can separate the parent compound from its potential degradation products. Mass spectrometry (MS), particularly LC-MS, is invaluable for identifying the structures of any degradants that are formed.[6][7]

Troubleshooting Guide

This section provides a structured approach to identifying and resolving common issues related to the degradation of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone in solution.

Issue 1: Rapid Loss of Compound in Solution

Symptoms:

• A significant decrease in the peak area of the parent compound in your chromatogram over a short period.

• The appearance of one or more new, unidentified peaks.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for rapid compound loss.

Pro Tip: When preparing solutions, especially for long-term storage or use in automated systems, it is advisable to use amber glass vials or cover clear vials with aluminum foil to minimize light exposure. Aromatic ketones can act as photosensitizers, leading to their own degradation and potentially affecting other components in the solution.[8]

Issue 2: Appearance of Multiple Unidentified Peaks in Chromatogram

Symptoms:

• Your chromatogram shows a complex profile with several peaks that are not present in your standard.

• Mass balance is poor (the sum of the areas of all peaks does not equal the initial area of the parent compound).

Troubleshooting Workflow:

Caption: Workflow for identifying unknown peaks.

Pro Tip: When performing forced degradation studies, aim for 5-20% degradation of the active pharmaceutical ingredient (API).[9] This level of degradation is generally sufficient to produce and detect the primary degradation products without leading to overly complex secondary degradation.

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol outlines a systematic approach to investigating the stability of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone under various stress conditions.

Objective: To identify the potential degradation pathways and products of the target compound.

Materials:

• 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade

• Hydrochloric acid (HCl), 1N

• Sodium hydroxide (NaOH), 1N

• Hydrogen peroxide (H₂O₂), 3%

• HPLC system with UV detector

• LC-MS system (for identification)

Procedure:

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of the compound in ACN.

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1N HCl. Heat at 60°C for 24 hours.

  • Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1N NaOH. Keep at room temperature for 24 hours.

  • Oxidation: Mix 1 mL of stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours.

  • Photodegradation: Expose 1 mL of stock solution in a clear vial to a photostability chamber (ICH Q1B conditions) for 24 hours.

  • Thermal Degradation: Heat 1 mL of stock solution at 60°C for 24 hours.

• Sample Preparation for Analysis:

  • For acid and base hydrolysis samples, neutralize with an equimolar amount of base or acid, respectively.

  • Dilute all samples to a final concentration of approximately 50 µg/mL with 50:50 ACN:water.

• Analysis:

  • Analyze all samples by a stability-indicating HPLC method.

  • If significant degradation is observed, analyze the corresponding samples by LC-MS to identify the degradation products.

Data Interpretation:

Stress Condition	% Degradation (Example)	Major Degradation Products (Hypothetical m/z)
Acid Hydrolysis	15%	292 (Hydrolysis product)
Base Hydrolysis	25%	292 (Hydrolysis product)
Oxidation	5%	290 (Oxidized product)
Photodegradation	30%	276 (Reduced product), various fragments
Thermal Degradation	<2%	-

Protocol 2: Development of a Stability-Indicating HPLC Method

Objective: To develop an HPLC method capable of separating the parent compound from its potential degradation products.

Initial Method Parameters:

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient:

  • 0-2 min: 50% B

  • 2-15 min: 50% to 95% B

  • 15-17 min: 95% B

  • 17-18 min: 95% to 50% B

  • 18-20 min: 50% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

Method Validation:

• Inject a mixture of the stressed samples to demonstrate that all degradation products are resolved from the parent peak and from each other.

• Perform peak purity analysis using a photodiode array (PDA) detector to confirm that the parent peak is not co-eluting with any degradants.

Conclusion

The stability of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone in solution is a critical factor for obtaining reliable and reproducible experimental results. By understanding the potential degradation pathways and employing systematic troubleshooting and analytical strategies, researchers can mitigate the risks of compound loss and ensure the integrity of their work. This guide provides a foundation for addressing common stability issues, and we encourage you to adapt these principles to your specific experimental context.

References

• Curtis, H. C. (1970). THE PHOTOCHEMISTRY OF AROMATIC KETONES IN SOLUTION.
• ResearchGate. (n.d.). Aromatic Ketones as Photocatalysts: Combined Action as Triplet Photosensitiser and Ground State Electron Acceptor.
• Vulcanchem. (n.d.). 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone.
• White Rose Research Online. (n.d.). The Reactivity of α-Fluoroketones with PLP Dependent Enzymes: Transaminases as Hydrodefluorinases.
• Journal of the Chemical Society C. (n.d.). Photoreduction of aromatic ketones by amines in aqueous and alcoholic solution.
• Erian, A. W., Sherif, S. M., & Al-Baz, H. A. (2003). The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis. Molecules, 8(11), 793-865.
• Atmospheric Chemistry and Physics. (2009). Photoinduced oxidation of sea salt halides by aromatic ketones: a source of halogenated radicals.
• ResearchGate. (2021). The Reactivity of α‐Fluoroketones with PLP Dependent Enzymes: Transaminases as Hydrodefluorinases.
• Journal of the Chemical Society D. (n.d.). The photoreactions of aromatic ketones with arylamines.
• Beilstein Journal of Organic Chemistry. (2017). Conformational preferences of α-fluoroketones may influence their reactivity. Retrieved from Beilstein Journal of Organic Chemistry.
• PMC. (2017). Conformational preferences of α-fluoroketones may influence their reactivity.
• International Journal of Pharmaceutical Sciences Review and Research. (2014). Forced Degradation and Stability Testing. Retrieved from International Journal of Pharmaceutical Sciences Review and Research.
• Sigma-Aldrich. (n.d.). 3',4'-difluoro-3-(2,3-dimethylphenyl)propiophenone.
• International Journal of Pharmaceutical and Phytopharmacological Research. (2011).
• Microbial Biotechnology. (2022). Nothing lasts forever: understanding microbial biodegradation of polyfluorinated compounds and perfluorinated alkyl substances.
• Biomedical Journal of Scientific & Technical Research. (2022). Forced Degradation – A Review.
• Fluorochem. (n.d.). 2',4'-difluoro-3-(4-methylphenyl)propiophenone.
• PharmaInfo. (n.d.). Forced degradation studies for Drug Substances and Drug Products- Scientific and Regulatory Considerations.
• Taylor & Francis Online. (2022). Forced degradation studies: A critical lens into pharmaceutical stability.
• Ministry of Health, Labour and Welfare. (n.d.). Analytical Method for 2,4-D, 2,4-DB and Cloprop (Animal and Fishery Products). Retrieved from Ministry of Health, Labour and Welfare.
• PubMed. (2009). Biodegradation of fluorinated alkyl substances.
• Publications Office of the European Union. (n.d.). Overview on PFAS analytical methods.
• CSWAB. (2020). Research and Regulatory Advancements on Remediation and Degradation of Fluorinated Polymer Compounds.
• PubChem. (n.d.). 2',4'-Difluoro-3-(3,4-dimethylphenyl)propiophenone.
• EURL-SRM. (n.d.). Development of analytical methods: Studies of the main degradation processes of pesticides in commodities during the extraction.
• MDPI. (2022). Strategies for the Biodegradation of Polyfluorinated Compounds.
• BLDpharm. (n.d.). 2',4'-Difluoro-3-(2,5-dimethylphenyl)propiophenone.
• ResearchGate. (n.d.). Recent trends in degradation strategies of PFOA/PFOS substitutes.
• ChemScene. (n.d.). 3',4'-Difluoro-3-(2,5-dimethylphenyl)propiophenone.

Sources

• 1. 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone (898781-10-7) for sale [vulcanchem.com]
• 2. THE PHOTOCHEMISTRY OF AROMATIC KETONES IN SOLUTION - ProQuest [proquest.com]
• 3. Photoreduction of aromatic ketones by amines in aqueous and alcoholic solution - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 4. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. mhlw.go.jp [mhlw.go.jp]
• 7. eurl-pesticides.eu [eurl-pesticides.eu]
• 8. researchgate.net [researchgate.net]
• 9. pharmainfo.in [pharmainfo.in]

Technical Support Center: Catalyst Optimization for High-Purity 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone

Welcome to the technical support center for the synthesis and catalyst optimization of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols.

Introduction

The synthesis of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone is a critical step in various pharmaceutical and materials science research endeavors. The most common synthetic route is the Friedel-Crafts acylation, a powerful C-C bond-forming reaction.[1][2] However, achieving high purity and yield can be challenging due to the deactivated nature of the difluorinated aromatic ring and potential side reactions. This guide provides a comprehensive resource to navigate these challenges and optimize your catalytic process.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone?

A1: The most prevalent method is the Friedel-Crafts acylation of 1,3-difluorobenzene with 3-(3,5-dimethylphenyl)propionyl chloride.[1] This electrophilic aromatic substitution reaction is typically catalyzed by a strong Lewis acid.[2]

Q2: Which catalysts are most effective for this Friedel-Crafts acylation?

A2: Aluminum chloride (AlCl₃) is the most commonly used and cost-effective Lewis acid catalyst for this type of reaction.[3][4][5] However, other Lewis acids such as ferric chloride (FeCl₃), and various metal triflates (e.g., lanthanide triflates) can also be employed.[4][6][7] For deactivated substrates like 1,3-difluorobenzene, more potent catalytic systems or higher reaction temperatures may be necessary.[8]

Q3: Why is a stoichiometric amount of Lewis acid catalyst often required in Friedel-Crafts acylation?

A3: The ketone product formed during the reaction can form a stable complex with the Lewis acid catalyst.[3][9][10] This complexation effectively removes the catalyst from the reaction cycle, necessitating the use of stoichiometric or even excess amounts of the catalyst to drive the reaction to completion.[3][9][11]

Q4: What are the key reaction conditions to control for a successful synthesis?

A4: The key parameters to control are:

• Anhydrous Conditions: Lewis acid catalysts like AlCl₃ are extremely sensitive to moisture, which will lead to their deactivation.[3][9] All glassware should be oven-dried, and anhydrous solvents and reagents must be used.

• Temperature: The reaction is typically initiated at a low temperature (e.g., 0-5°C) to control the initial exothermic reaction and then gradually warmed to room temperature or heated to drive the reaction forward.[1]

• Solvent: A non-polar, aprotic solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE) is commonly used.[3][12] In some cases, excess 1,3-difluorobenzene can be used as the solvent.[5]

Q5: What are common side reactions, and how can they be minimized?

A5: A primary concern is the potential for polyacylation, although this is less of an issue with acylation compared to alkylation because the acyl group deactivates the aromatic ring to further substitution.[13][14] Isomer formation is another possibility. Optimizing the catalyst, temperature, and reaction time can help to improve selectivity for the desired product.

Troubleshooting Guide

Issue	Probable Cause(s)	Recommended Solution(s)
Low or No Product Yield	Catalyst Inactivity: Moisture contamination deactivating the Lewis acid catalyst.[3][9]	Ensure all glassware is thoroughly dried, and use anhydrous solvents and fresh, properly stored Lewis acid.[3][9]
Insufficient Catalyst: The ketone product forms a complex with the Lewis acid, sequestering it from the reaction.[3][9][10]	Use a stoichiometric amount or a slight excess of the Lewis acid catalyst relative to the acylating agent.[3]
Deactivated Aromatic Ring: The two fluorine atoms on the 1,3-difluorobenzene ring are electron-withdrawing, making the ring less reactive.	Consider using a more potent Lewis acid, such as a combination of GaCl₃ and a silver salt, or increasing the reaction temperature.[8][10]
Poor Reagent Quality: Impurities in the starting materials can interfere with the reaction.	Use high-purity 1,3-difluorobenzene and freshly prepared or distilled 3-(3,5-dimethylphenyl)propionyl chloride.
Formation of Multiple Products/Isomers	Sub-optimal Reaction Temperature: Temperature can influence the regioselectivity of the acylation.	Run the reaction at a lower temperature to potentially favor the formation of the desired isomer.[8]
Catalyst Choice: Different Lewis acids can exhibit varying degrees of selectivity.	Experiment with alternative Lewis acids, such as shape-selective catalysts like certain zeolites.[8]
Difficult Product Purification	Incomplete Reaction: Unreacted starting materials can co-elute with the product during chromatography.	Monitor the reaction progress by TLC or GC to ensure completion.
Formation of Byproducts: Side reactions can lead to impurities that are difficult to separate.	Optimize reaction conditions (temperature, time, catalyst) to minimize byproduct formation.
Complex with Lewis Acid: The product-catalyst complex needs to be effectively broken during workup.	Quench the reaction with ice-cold water or a dilute acid solution to hydrolyze the aluminum chloride complex.[3]

Experimental Protocols

General Protocol for Friedel-Crafts Acylation

This protocol provides a representative procedure for the synthesis of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone. Optimization may be required for specific laboratory conditions and reagent batches.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Amount	Moles	Equivalents
Anhydrous Aluminum Chloride (AlCl₃)	133.34	1.60 g	0.012	1.2
1,3-Difluorobenzene	114.09	1.37 g (1.2 mL)	0.012	1.2
3-(3,5-Dimethylphenyl)propionyl chloride	196.67	1.97 g	0.010	1.0
Anhydrous Dichloromethane (DCM)	-	50 mL	-	-
Ice	-	As needed	-	-
Concentrated HCl	-	As needed	-	-
Saturated Sodium Bicarbonate Solution	-	As needed	-	-
Brine	-	As needed	-	-
Anhydrous Sodium Sulfate (Na₂SO₄)	-	As needed	-	-

Procedure:

• Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen or argon inlet. Maintain an inert atmosphere throughout the reaction.[3]

• Catalyst Suspension: In the round-bottom flask, suspend anhydrous aluminum chloride (1.2 equivalents) in anhydrous dichloromethane.[3]

• Acylating Agent Addition: Cool the suspension to 0 °C in an ice bath. Slowly add 3-(3,5-dimethylphenyl)propionyl chloride (1.0 equivalent) to the stirred suspension.

• Substrate Addition: Dissolve 1,3-difluorobenzene (1.2 equivalents) in anhydrous dichloromethane and add it to the dropping funnel. Add the 1,3-difluorobenzene solution dropwise to the reaction mixture at 0 °C over a period of 30 minutes.[3]

• Reaction Progression: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours, or until the reaction is complete as monitored by TLC or GC.

• Workup: Cool the reaction mixture back to 0 °C and slowly quench the reaction by the dropwise addition of crushed ice and concentrated HCl. This will hydrolyze the aluminum chloride complex.[3]

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer with dichloromethane. Combine the organic layers.[3]

• Washing: Wash the combined organic layers with a saturated sodium bicarbonate solution, followed by brine.[3]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to obtain the crude product.[3]

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization to obtain high-purity 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone.[3]

Reaction Workflow Diagram

Caption: Workflow for the synthesis of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone.

Troubleshooting Logic Diagram

Caption: A stepwise workflow for troubleshooting low yields in the Friedel-Crafts acylation.

References

• LibreTexts Chemistry. (2023). 10.9. Reaction: Acylation via Friedel-Crafts. Retrieved from [Link]

• Master Organic Chemistry. (2018, May 17). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Retrieved from [Link]

• Mukaiyama, T., Ohno, T., Nishimura, T., Suda, S., & Kobayashi, S. (1991). The Catalytic Friedel-Crafts Acylation Reaction Using a Catalyst Generated from GaCl3 and a Silver Salt. Chemistry Letters, 20(6), 1059-1062.

• ResearchGate. (2025, August 6). Lewis Acid Catalyzed Friedel—Crafts Acylation Reaction Using Carboxylic Acids as Acylating Agents. Retrieved from [Link]

• The Organic Chemistry Tutor. (2017, July 5). Friedel–Crafts Acylation & Solutions to F–C Alkylation Problems [Video]. YouTube. Retrieved from [Link]

• Chemistry Steps. (2023, February 24). Friedel-Crafts Acylation with Practice Problems. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis of α-Halo-α,α-Difluoromethyl Ketones by a Trifluoroacetate Release/Halogenation Protocol. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Response Surface Methodology Optimization of Friedel–Crafts Acylation Using Phosphotungstic Acid Encapsulation in a Flexible Nanoporous Material. Retrieved from [Link]

• University of Mississippi. (n.d.). Synthesis of Difluoromethyl and Monofluoromethyl Ketones for Biological Evaluation at the GABA-b Receptor. Retrieved from [Link]

• Pharmaguideline. (n.d.). Friedel Crafts Alkylation-reactivity, Limitations, Friedel Crafts Acylation. Retrieved from [Link]

• Shanghai Institute of Organic Chemistry. (n.d.). Solvent-Free Friedel-Crafts Acylation of Fluorobenzene Catalyzed by Trifluoromethanesulfonic Acid and Rare Earth Triflates. Retrieved from [Link]

• Beilstein Journal of Organic Chemistry. (2023, February 23). Friedel–Crafts acylation of benzene derivatives in tunable aryl alkyl ionic liquids (TAAILs). Retrieved from [Link]

• National Center for Biotechnology Information. (2024, April 12). Synthesis of α,α-Difluoro-β-amino Ketones from N-Boc-α-Amidosulfones and Pentafluoro-gem-diols. Retrieved from [Link]

• Organic Syntheses. (n.d.). Procedure. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). 13 Friedel-Crafts Acylation. Retrieved from [Link]

• Wikipedia. (n.d.). Friedel–Crafts reaction. Retrieved from [Link]

• Google Patents. (n.d.). EP0694519B1 - Process for the preparation of 2,4-difluoroacetophenone.

• International Journal of Advanced Chemistry Research. (2021, May 26). Review on friedel-crafts acylation of benzene derivatives using various catalytic systems. Retrieved from [Link]

• Google Patents. (n.d.). US2337489A - Purification of ketones.

• National Center for Biotechnology Information. (n.d.). 3',4'-Difluoro-3-(2,5-dimethylphenyl)propiophenone. Retrieved from [Link]

• Professor Dave Explains. (2018, November 13). Friedel-Crafts Acylation [Video]. YouTube. Retrieved from [Link]

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• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. academic.oup.com [academic.oup.com]
• 11. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 12. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 13. m.youtube.com [m.youtube.com]
• 14. Friedel-Crafts Acylation with Practice Problems - Chemistry Steps [chemistrysteps.com]

Technical Support Center: Managing Hygroscopic Challenges of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone

Welcome to the technical support guide for 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone. As a Senior Application Scientist, my goal is to provide you with not just instructions, but the underlying scientific principles to empower your research. This guide is designed to help you anticipate and overcome the challenges associated with the hygroscopic nature of this compound, ensuring the accuracy, reproducibility, and integrity of your experiments.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common questions regarding the handling and properties of hygroscopic compounds like 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone.

Q1: What is hygroscopicity and why is it a critical concern for 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone?

A1: Hygroscopicity is the tendency of a solid substance to absorb moisture from the surrounding atmosphere. For a compound like 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone, this is not a trivial issue. The absorbed water acts as an impurity, leading to several significant experimental problems:

• Inaccurate Weighing: The measured weight will be a combination of the compound and an unknown amount of water, leading to errors in concentration calculations for solutions and dose preparations.

• Chemical Degradation: The presence of water can hydrolyze susceptible functional groups or catalyze other degradation pathways, compromising the purity and stability of the compound.

• Altered Physical Properties: Moisture can change the compound's crystal structure, melting point, and flowability. This can severely impact downstream applications like formulation development and solid-state characterization.

• Reduced Solubility: Clumping and aggregation due to moisture absorption can make the compound difficult to dissolve, leading to inconsistencies in bioassays and analytical measurements.

Q2: How can I determine if my batch of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone is significantly hygroscopic?

A2: While a definitive hygroscopicity classification often requires specialized instrumentation like Dynamic Vapor Sorption (DVS) analysis, you can perform a simple observational test. Place a small, accurately weighed amount of the compound on a watch glass in an open, ambient environment. Monitor its weight and physical appearance over time. If you observe any of the following, your compound is likely exhibiting hygroscopic behavior:

• Weight Gain: A steady increase in weight is the most direct indicator of moisture absorption.

• Physical Changes: Look for a change in appearance from a free-flowing powder to a clumpy, sticky, or even deliquescent (dissolving in absorbed water) state.

For a more quantitative assessment in a controlled setting, a Gravimetric Sorption Analyzer can be used to precisely measure water uptake at varying levels of relative humidity (RH).

Q3: What are the ideal storage conditions for this compound?

A3: The primary goal of storage is to minimize exposure to atmospheric moisture. The ideal conditions are dictated by the compound's critical relative humidity (CRH), which is the RH above which it will start absorbing significant amounts of water. While the specific CRH for 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone may not be published, best practices for hygroscopic materials should be strictly followed.

Parameter	Recommended Condition	Justification
Container	Tightly sealed, amber glass vial with a PTFE-lined cap.	Prevents moisture and light ingress. PTFE provides an excellent vapor barrier.
Atmosphere	Store inside a desiccator or a glovebox with a dry, inert atmosphere (e.g., Nitrogen or Argon).	Maintains a low-humidity environment, preventing moisture absorption.
Temperature	Controlled room temperature (20-25°C), unless a certificate of analysis specifies otherwise.	Avoids temperature fluctuations that can cause condensation inside the container.
Desiccant	Use a reliable desiccant like silica gel (with a humidity indicator) or molecular sieves.	Actively removes moisture from the storage environment. Ensure the desiccant is regularly regenerated or replaced.

Part 2: Troubleshooting Guide

This section provides solutions to specific problems you may encounter during your experiments.

Problem 1: My sample weight is unstable and continuously increasing on the analytical balance.

• Cause: This is the classic sign of a hygroscopic compound actively absorbing moisture from the air in the weighing chamber. The longer the sample is on the balance, the more water it absorbs, and the higher the weight reads.

• Solution Workflow:

  • Minimize Exposure Time: Have all your materials (spatula, weigh boat, vial) ready before opening the primary container. Perform the weighing process as quickly and efficiently as possible.

  • Use a Controlled Environment: The most reliable solution is to handle and weigh the compound inside a glovebox with a controlled, low-humidity atmosphere (<10% RH).

  • Weighing by Difference: If a glovebox is unavailable, use the "weighing by difference" technique. Tightly cap the vial containing the stock compound, place it on the balance, and tare. Quickly remove the desired amount of powder into your receiving vessel, re-cap the stock vial, and place it back on the balance. The negative reading is the accurate mass of the dispensed solid. This minimizes the exposure time of the bulk material.

Problem 2: I'm observing poor solubility and inconsistent results in my biological or chemical assays.

• Cause: If the compound has absorbed water, its effective concentration will be lower than calculated, leading to inconsistent results. Furthermore, moisture-induced clumping can hinder efficient dissolution in the assay medium.

• Troubleshooting Decision Pathway:

  The following diagram outlines a logical workflow to diagnose if hygroscopicity is the root cause of your inconsistent assay results.

  Caption: Troubleshooting workflow for inconsistent assay results.

Problem 3: The physical appearance of my powder has changed from a fine powder to a clumpy or sticky solid.

• Cause: This is a clear visual indicator of significant water absorption. The material has likely passed its critical relative humidity (CRH) threshold.

• Solution:

  • Do Not Use for Quantitative Work: The material is no longer of a known purity or concentration. Using it for assays requiring precise concentrations will lead to erroneous data.

  • Attempt to Dry (with caution): You can attempt to dry the material under high vacuum in the presence of a strong desiccant like phosphorus pentoxide (P₄O₁₀). This should be done at a mild temperature to avoid thermal degradation.

  • Verify Purity: After drying, the compound's purity must be re-assessed using analytical techniques like HPLC, LC-MS, or NMR to ensure it has not degraded.

  • Best Practice: For critical applications, it is strongly recommended to discard the compromised material and use a fresh, unopened vial, implementing the stringent handling protocols described in this guide from the outset.

Part 3: Key Experimental Protocols

Protocol 1: Accurate Weighing of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone Using a Glovebox

• Objective: To obtain an accurate mass of the compound, free from interference from atmospheric moisture.

• Methodology:

  • Preparation: Ensure the glovebox atmosphere is dry (e.g., <1% O₂, <10 ppm H₂O). Place the analytical balance, spatulas, weigh boats/papers, and the sealed container of the compound inside the glovebox antechamber.

  • Equilibration: Cycle the antechamber as per the manufacturer's instructions to replace the air with the inert glovebox atmosphere. Allow at least 30 minutes for the balance and equipment to thermally and atmospherically equilibrate inside the main chamber.

  • Weighing: a. Open the compound container inside the glovebox. b. Place a weigh boat on the balance and tare it. c. Carefully transfer the desired amount of the compound to the weigh boat. d. Record the stable mass. e. Immediately transfer the weighed compound to your receiving vessel (e.g., a vial for solution preparation) and seal it before removing it from the glovebox.

  • Storage: Tightly reseal the main container of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone before finishing the session.

Protocol 2: Preparation of a Stock Solution with an Anhydrous Solvent

• Objective: To prepare a stock solution of known concentration while preventing moisture contamination.

• Causality: Using anhydrous solvents is critical because even trace amounts of water in the solvent can compromise the stability of a moisture-sensitive compound.

• Methodology:

  • Solvent Preparation: Use a commercially available anhydrous solvent (e.g., DMSO, DMF, Acetonitrile) with low water content (<0.005%). It is best to use a new bottle sealed with a septum.

  • Weighing: Accurately weigh your compound directly into a dry, tared volumetric flask or vial using the procedure described in Protocol 1.

  • Dissolution: a. Using a dry syringe and needle, pierce the septum of the anhydrous solvent bottle. b. Withdraw the required volume of solvent. c. Add the solvent to the flask containing your weighed compound. d. Seal the flask and mix (by vortexing or sonicating) until the solid is completely dissolved.

  • Storage: Store the resulting stock solution in a tightly sealed vial with a PTFE-lined cap, and consider storing it under an inert atmosphere (e.g., by flushing the headspace with argon or nitrogen) at the recommended temperature.

References

Reference Data & Comparative Studies

1H NMR Spectrum Analysis Guide: 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone

Executive Summary & Strategic Relevance

Content Type: Technical Comparison & Application Guide Primary Audience: Medicinal Chemists, Structural Biologists, and QC Analysts.

This guide provides a structural elucidation framework for 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone , a specific dihydrochalcone derivative often utilized as a scaffold in kinase inhibitor discovery and metabolic probe development.

Unlike standard propiophenones, this molecule presents a dual-challenge in NMR analysis:

• The Fluorine Effect: The 2',4'-difluoro substitution pattern on Ring A introduces complex spin-spin coupling (

  ), transforming standard aromatic doublets into non-first-order multiplets.

• Symmetry Masking: The 3,5-dimethyl substitution on Ring B creates high symmetry, potentially obscuring integration values if resolution is poor.

This guide compares the spectral performance of this fluorinated scaffold against its non-fluorinated analog and evaluates solvent efficiency (CDCl

vs. DMSO- ) to optimize your structural validation workflows.

Structural Logic & Assignment Workflow

Before analyzing the data, we must map the assignment logic. The following diagram illustrates the flow from raw signal to structural confirmation, highlighting the critical "Decision Nodes" where fluorine coupling complicates the analysis.

Figure 1: Decision tree for assigning regional signals. Note the divergence in the aromatic region where Fluorine coupling requires specific attention.

Comparative Analysis: Fluorinated vs. Non-Fluorinated Analog[1]

To understand the "Performance" of the spectrum (i.e., how distinct the signals are), we compare the target molecule to 3-(3,5-dimethylphenyl)propiophenone (the non-fluorinated equivalent).

The "Fluorine Fingerprint"

The 2',4'-difluoro substitution is not just a chemical modification; it is a spectral diagnostic tool. In the non-fluorinated analog, the ketone ring protons appear as standard doublets/triplets. In the target molecule,

(Spin 1/2, 100% abundance) couples strongly with protons.

Table 1: Spectral Comparison & Shift Predictions (CDCl

, 400 MHz)

Feature	Non-Fluorinated Analog	Target: 2',4'-Difluoro Derivative	Diagnostic Significance
Ketone Ring H-6'	~7.9 ppm (Doublet)	~7.8 - 8.0 ppm (td/m)	Critical: The H-6' is deshielded by C=O but split by H-5' ( ) and F-4' (long range).
Ketone Ring H-3'	~7.4 ppm (Triplet)	~6.8 - 7.0 ppm (ddd)	High: Upfield shift due to ortho-F shielding. Appears as a "triplet of doublets" due to coupling with F-2' and F-4'.
Ketone Ring H-5'	~7.5 ppm (Triplet)	~6.9 - 7.1 ppm (m)	Medium: Complex multiplet due to overlap of and .
Linker ( -CH )	~3.2 ppm (Triplet)	~3.1 - 3.2 ppm (Triplet)	Low: Minimal impact from F-substitution on the distal chain.
Linker ( -CH )	~2.9 ppm (Triplet)	~2.9 ppm (Triplet)	Low: Consistent reference point for integration.

Expert Insight: The "Performance" of the fluorinated spectrum is defined by the H-3' signal . In the non-fluorinated version, this region is often crowded. In the 2',4'-difluoro derivative, the H-3' is pushed upfield (shielded by electron-rich Fluorines) to ~6.9 ppm, often separating it from the H-6' signal, thereby improving integration accuracy despite the complex splitting.

Solvent Performance Guide: CDCl vs. DMSO-

Choosing the right solvent is critical for resolving the ethylene bridge and the symmetric dimethyl ring.

Table 2: Solvent Selection Matrix

Solvent	Resolution Score	Advantages	Disadvantages	Recommendation
Chloroform-d (CDCl )	High	Sharp lines; excellent separation of the aliphatic linker ( vs protons).	Chemical shifts are concentration-dependent; potential overlap of H-3' with Ring B protons.	Primary Choice for routine ID.
DMSO-	Medium	Viscosity broadens lines slightly; however, it separates aromatic multiplets well due to polarity/magnetic anisotropy changes.	Residual H O peak (~3.3 ppm) often obscures the -CH linker signal.	Secondary Choice ; use only if aromatic overlap in CDCl is severe.

Detailed Experimental Protocol

To replicate the data and ensure spectral integrity, follow this self-validating protocol.

Phase 1: Sample Preparation

• Mass: Weigh 5–10 mg of the solid compound.

• Solvent: Add 0.6 mL of CDCl

  (99.8% D, with 0.03% TMS).

• Homogenization: Sonicate for 30 seconds. Ensure no suspended solids remain, as particulates cause field inhomogeneity (broad peaks).

• Tube: Use a high-quality 5mm NMR tube (Wilmad 507-PP or equivalent) to minimize shimming errors.

Phase 2: Acquisition Parameters (400 MHz Instrument)

• Pulse Sequence: Standard zg30 (30° pulse angle) to allow faster repetition without saturation.

• Scans (NS): 16 (sufficient for >5 mg); increase to 64 if <2 mg.

• Relaxation Delay (D1): Set to 2.0 seconds .

  • Reasoning: The methyl protons (Ring B) relax quickly, but the H-6' (next to Carbonyl) and H-3' (between Fluorines) may have longer T1 times. A 2s delay ensures quantitative integration accuracy (

    5%).

• Spectral Width: -2 to 14 ppm.

Phase 3: Processing & Validation

• Referencing: Set the TMS singlet to 0.00 ppm.

• Integration Check (Self-Validation):

  • Locate the Singlet at ~2.3 ppm . Calibrate this integral to 6.00 .

  • Check the Linker Triplets (~2.9 and 3.2 ppm) . They must integrate to 2.00 each (

    0.1).

  • If the linker integrates to <1.8 or >2.2 relative to the methyls, the sample is likely impure or D1 was too short.

Predicted Spectral Data (Summary)

Based on additivity rules and substituent effects for dihydrochalcones [1, 2]:

• 2.30 ppm (s, 6H): Ar-CH

  (Ring B).

• 2.95 ppm (t, 2H,

  Hz): Ar-CH - (Beta to C=O).

• 3.25 ppm (t, 2H,

  Hz): -CH -C=O (Alpha to C=O).

• 6.85 ppm (s, 1H): Ring B, H-4 (between methyls).

• 6.90 ppm (s, 2H): Ring B, H-2,6.

• 6.95 ppm (ddd, 1H,

  Hz): Ring A, H-3' (shielded by ortho-F).

• 7.05 ppm (m, 1H): Ring A, H-5'.

• 7.85 ppm (td, 1H,

  Hz, Hz): Ring A, H-6' (deshielded by C=O).

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons. (Standard text for additivity rules and coupling constants).

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer.

• Reich, H. J. (2024). WinPLT NMR Coupling Constant Library. University of Wisconsin-Madison. (Source for F-H coupling constants).

Decoding the Fragmentation Fingerprint: A Guide to the Mass Spectrometry of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone

For researchers and professionals in drug development and chemical analysis, understanding the structural nuances of novel compounds is paramount. Mass spectrometry (MS) stands as a cornerstone technique for elucidating molecular structures through the analysis of fragmentation patterns. This guide provides an in-depth interpretation of the mass spectrometry fragmentation of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone, a compound with potential applications in medicinal chemistry as a lead compound or structural scaffold.[1] We will explore the expected fragmentation pathways under common ionization techniques, offering a comparative analysis to aid in its identification and characterization.

Compound at a Glance: Structure and Properties

2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone possesses a molecular formula of C₁₇H₁₆F₂O and a molecular weight of approximately 274.31 g/mol .[1] Its structure is characterized by a propiophenone core with two key substitutions: a 2,4-difluorophenyl group attached to the carbonyl carbon and a 3,5-dimethylphenyl group at the terminus of the propyl chain.[1] The presence of highly electronegative fluorine atoms significantly influences the molecule's electron distribution, impacting its fragmentation behavior in the mass spectrometer.[1]

Ionization Techniques: A Comparative Overview

The choice of ionization technique is critical as it dictates the initial energy imparted to the molecule and, consequently, the extent of fragmentation. For a compound like 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone, both Electron Ionization (EI) and Electrospray Ionization (ESI) are viable methods, each providing complementary structural information.

• Electron Ionization (EI): A hard ionization technique that bombards the analyte with high-energy electrons (typically 70 eV), leading to extensive and often complex fragmentation.[2] This results in a detailed fragmentation pattern that is highly reproducible and ideal for library matching and structural elucidation. However, the molecular ion peak may be weak or absent for some molecules.[3]

• Electrospray Ionization (ESI): A soft ionization technique that generates ions from a solution, typically by protonation or adduct formation.[4][5] ESI imparts less energy to the analyte, often resulting in an abundant molecular ion or protonated molecule with minimal fragmentation.[5] This is advantageous for determining the molecular weight. To induce fragmentation in ESI, tandem mass spectrometry (MS/MS) techniques like collision-induced dissociation (CID) are employed.[5] Ketones, being neutral, can have low ionization efficiencies in ESI, which can sometimes be enhanced through derivatization.[4][6][7][8]

Predicting the Fragmentation Symphony: Key Cleavage Pathways

The fragmentation of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone is primarily dictated by the stability of the resulting fragment ions. Aromatic ketones, such as this one, exhibit characteristic cleavage patterns.[9]

Electron Ionization (EI) Fragmentation

Under EI conditions, the initial event is the removal of an electron to form a molecular ion (M⁺•) at m/z 274. The subsequent fragmentation is driven by the presence of the carbonyl group and the aromatic rings.

1. α-Cleavage: This is a dominant fragmentation pathway for ketones, involving the cleavage of the bond adjacent to the carbonyl group.[10] In this molecule, two primary α-cleavage events are anticipated:

• Cleavage 'a': Loss of the 3,5-dimethylphenylethyl radical to form the highly stable 2,4-difluorobenzoyl cation. This is expected to be a major fragmentation pathway.

• Cleavage 'b': Loss of the 2,4-difluorophenyl radical to form the 3-(3,5-dimethylphenyl)propanoyl cation.

2. McLafferty Rearrangement: A characteristic rearrangement for carbonyl compounds with a γ-hydrogen atom.[5][9] This involves the transfer of a hydrogen atom from the γ-carbon to the carbonyl oxygen, followed by cleavage of the α,β-bond.

3. Cleavage involving the aromatic rings: Fragmentation can also be initiated by charge localization on the aromatic rings, leading to the loss of neutral molecules or radicals.

The interplay of these pathways will generate a unique mass spectrum, a "fingerprint" for the molecule.

Visualizing the Fragmentation Cascade

The following diagram illustrates the predicted primary fragmentation pathways of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone under Electron Ionization.

Sources

• 1. 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone (898781-10-7) for sale [vulcanchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Detection of molecular ions of fluorine compounds by GC/FI-TOFMS | Applications Notes | JEOL Ltd. [jeol.com]
• 4. ddtjournal.com [ddtjournal.com]
• 5. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 6. Integrated quantification and identification of aldehydes and ketones in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Extraction and Quantitation of Ketones and Aldehydes from Mammalian Cells Using Fluorous Tagging and Capillary LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. GCMS Section 6.11.3 [people.whitman.edu]
• 10. Video: Mass Spectrometry: Aldehyde and Ketone Fragmentation [jove.com]

A Comparative Guide to Analytical Method Development for the Quantification of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone

This guide provides an in-depth, experience-driven walkthrough for developing a robust High-Performance Liquid Chromatography (HPLC) method for the quantification of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone. Beyond a simple protocol, this document elucidates the scientific rationale behind each decision, validates the final method against internationally recognized standards, and objectively compares its performance with alternative analytical technologies, namely Ultra-Performance Liquid Chromatography-Mass Spectrometry (UPLC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

Analyte Characterization: The Foundation of Method Development

Before any practical work commences, a thorough understanding of the target analyte is paramount. 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone is a ketone featuring a propiophenone backbone with two fluorine atoms on one phenyl ring and two methyl groups on the other.[1] Its key physicochemical properties are summarized below.

Property	Value / Description	Implication for Method Development
Molecular Formula	C₁₇H₁₆F₂O	Guides the calculation of molecular weight.
Molecular Weight	~274.31 g/mol	Essential for preparing standard solutions of known concentration.[1]
Structure	Contains two aromatic rings and a carbonyl group.	These chromophores strongly suggest good UV absorbance, making UV-Vis a suitable detection method.
Polarity	Expected to be non-polar to moderately polar, with a high degree of lipophilicity due to aromatic rings and alkyl groups.[1]	This characteristic makes Reverse-Phase (RP) chromatography, which separates compounds based on hydrophobicity, the logical first choice.

Based on this initial assessment, a Reverse-Phase HPLC method with UV detection (HPLC-UV) is the most logical starting point. It offers a balance of specificity, cost-effectiveness, and robustness suitable for routine quality control and quantification.

HPLC-UV Method Development: A Systematic Approach

The development of a reliable analytical method is not a random process but a systematic journey of optimization and validation. The goal is to achieve a method that is specific, accurate, precise, and robust for its intended purpose.

The Causality Behind Experimental Choices

Our development strategy follows a logical progression, where each step is informed by the results of the previous one. This ensures an efficient and scientifically sound process.

Caption: Workflow for systematic HPLC method development.

• Stationary Phase Selection: Given the analyte's non-polar nature, a C18 (octadecylsilane) column is the workhorse of reverse-phase chromatography and our first choice. A standard particle size of 5 µm provides a good balance between efficiency and backpressure.[2]

• Mobile Phase Selection: A mixture of a weak solvent (water) and a strong organic solvent is required. Acetonitrile (ACN) and methanol (MeOH) are the most common choices. ACN is often preferred for its lower viscosity and better UV transparency. A simple isocratic elution (constant mobile phase composition) is attempted first for simplicity, followed by a gradient elution if necessary to resolve impurities.

• Detector Wavelength Selection: A UV-Vis spectrophotometer is used to scan a standard solution of the analyte to determine the wavelength of maximum absorbance (λ-max). This ensures the highest sensitivity for quantification. For propiophenone-like structures, this is typically in the 240-260 nm range.[3][4]

• Optimization: The final mobile phase composition, flow rate, and column temperature are optimized to achieve a symmetrical peak shape, a reasonable retention time (typically 3-10 minutes), and adequate resolution from any impurities or degradation products.

Experimental Protocol: Final HPLC-UV Method

This protocol represents the validated method for the quantification of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone.

Instrumentation & Reagents:

• HPLC System with UV-Vis Detector, pump, and autosampler.

• C18 Reverse-Phase Column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

• Acetonitrile (HPLC Grade).

• Deionized Water (18.2 MΩ·cm).

• Reference Standard: 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone (>99% purity).

Chromatographic Conditions:

• Mobile Phase: Acetonitrile:Water (70:30 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 248 nm.

• Injection Volume: 10 µL.

• Run Time: 10 minutes.

Procedure:

• Standard Preparation: Prepare a stock solution of the reference standard in acetonitrile at 1.0 mg/mL. From this stock, create a series of calibration standards ranging from 1 µg/mL to 100 µg/mL by serial dilution with the mobile phase.

• Sample Preparation: Accurately weigh the sample to be analyzed and dissolve it in the mobile phase to achieve an expected concentration within the calibration range. Filter the solution through a 0.45 µm syringe filter before injection.

• System Suitability: Before analysis, inject the mid-point calibration standard five times. The relative standard deviation (RSD) of the peak area must be ≤ 2.0%.

• Analysis: Inject the blank (mobile phase), calibration standards, and samples. Construct a calibration curve by plotting peak area against concentration. Determine the concentration of the analyte in the samples using the linear regression equation from the calibration curve.

Method Validation: Ensuring Trustworthiness

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[5] The protocol is designed in accordance with the International Council for Harmonisation (ICH) Q2(R2) guidelines.[6][7]

Caption: Core parameters for analytical method validation per ICH Q2(R2).

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities or matrix components.[8] This is demonstrated by analyzing a placebo and spiked samples.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. Assessed over a range of 5 concentrations.

• Accuracy: The closeness of test results to the true value.[6] It is assessed by analyzing samples with known concentrations (e.g., spiked placebo) and is expressed as percent recovery.

• Precision: The degree of scatter between a series of measurements. Evaluated at two levels:

  • Repeatability: Precision under the same operating conditions over a short interval.

  • Intermediate Precision: Within-laboratory variations (different days, analysts, or equipment).

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest amount of analyte that can be reliably detected and quantified, respectively.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters (e.g., ±2% change in mobile phase composition, ±0.1 mL/min flow rate).

Validation Data Summary

The following table presents hypothetical but realistic data from the validation of the described HPLC method.

Validation Parameter	Acceptance Criteria	Result
Linearity (1-100 µg/mL)	Correlation Coefficient (R²) ≥ 0.999	R² = 0.9998
Accuracy (% Recovery)	98.0 - 102.0%	99.2% - 101.5%
Precision (Repeatability)	RSD ≤ 2.0%	0.85%
Precision (Intermediate)	RSD ≤ 2.0%	1.22%
Limit of Detection (LOD)	S/N Ratio ≥ 3:1	0.3 µg/mL
Limit of Quantitation (LOQ)	S/N Ratio ≥ 10:1	1.0 µg/mL
Robustness	System suitability passes under all varied conditions.	Passed

These results demonstrate that the developed HPLC-UV method is linear, accurate, precise, and robust, making it fit for its intended purpose of quantifying 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone.

Comparison with Alternative Analytical Technologies

While HPLC-UV is a robust and reliable technique, other technologies may offer advantages depending on the specific analytical challenge.

Ultra-Performance Liquid Chromatography-Mass Spectrometry (UPLC-MS)

UPLC is a modern evolution of HPLC that utilizes columns with sub-2 µm particle sizes.[9] This results in significantly higher efficiency and resolution. When coupled with a mass spectrometer (MS), it provides unparalleled sensitivity and selectivity.

• Advantages over HPLC-UV:

  • Speed: Analysis times are dramatically reduced, often by a factor of 5-10, significantly increasing sample throughput.[2][10]

  • Sensitivity: UPLC provides sharper, more concentrated peaks, which enhances the signal-to-noise ratio.[2][9] MS detection is inherently more sensitive and can achieve much lower LOD/LOQ values, crucial for trace analysis.

  • Selectivity: MS provides mass information (m/z), which is highly specific. It can distinguish between compounds that might co-elute and have similar UV spectra, providing definitive identification.[11]

• Disadvantages:

  • Cost & Complexity: UPLC-MS systems have a higher capital cost and require more specialized operator training and maintenance.

  • Matrix Effects: The ionization process in MS can be suppressed or enhanced by other components in the sample matrix, potentially affecting quantitation accuracy if not properly controlled.[12]

Recommended UPLC-MS Protocol:

• Column: C18, 50 mm x 2.1 mm, 1.7 µm.

• Mobile Phase: A: 0.1% Formic Acid in Water, B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 50% B to 95% B over 2 minutes.

• Flow Rate: 0.5 mL/min.

• MS Detection: Electrospray Ionization (ESI) in positive mode, monitoring the protonated molecule [M+H]⁺.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC is a powerful technique for separating and analyzing compounds that can be vaporized without decomposition.[13] It is particularly well-suited for volatile and semi-volatile compounds.

• Applicability: 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone has a molecular weight that is on the higher end for routine GC, but it is likely amenable to analysis. GC-MS is the gold standard for identifying and quantifying residual solvents or other volatile impurities that may be present from the synthesis process.[14][15]

• Advantages:

  • High Resolution: Capillary GC columns offer extremely high separation efficiency.

  • Definitive Identification: The electron ionization (EI) used in most GC-MS systems produces reproducible fragmentation patterns that can be matched against extensive libraries for confident compound identification.[16]

• Disadvantages:

  • Analyte Suitability: Not suitable for non-volatile or thermally labile compounds.

  • Derivatization: Some compounds may require chemical modification (derivatization) to increase their volatility, adding a step to the sample preparation.[14]

Recommended GC-MS Protocol:

• Column: DB-5ms or equivalent (30 m x 0.25 mm, 0.25 µm film).

• Carrier Gas: Helium at 1.2 mL/min.

• Inlet Temperature: 280 °C.

• Oven Program: Start at 150 °C, hold for 1 min, ramp to 300 °C at 20 °C/min, hold for 5 min.

• MS Detection: Electron Ionization (EI) mode, scanning from m/z 50-400.

Head-to-Head Performance Comparison

Parameter	HPLC-UV	UPLC-MS	GC-MS
Speed	Moderate (5-15 min)	Very Fast (1-3 min)	Moderate (10-30 min)
Sensitivity	Good (µg/mL)	Excellent (ng/mL to pg/mL)	Excellent (ng/mL to pg/mL)
Selectivity	Good (based on retention time & UV)	Excellent (based on retention time & m/z)	Excellent (based on retention time & fragmentation)
Cost (Capital)	Low	High	Medium-High
Cost (Operational)	Low	High (solvents, maintenance)	Medium (gases, columns)
Best For	Routine QC, Assay, Purity	High-throughput screening, trace analysis, metabolomics	Volatile impurities, residual solvents, definitive ID

Conclusion

For the routine quantification of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone in bulk material or formulated products, the developed and validated HPLC-UV method stands as a robust, reliable, and cost-effective solution. It meets all the rigorous criteria for accuracy and precision as outlined by ICH guidelines, making it perfectly suitable for quality control laboratories.

However, the choice of analytical technology must be fit-for-purpose. For applications requiring higher throughput or the detection of trace-level impurities, UPLC-MS is the superior choice, offering unmatched speed and sensitivity.[9][10] For the specific challenge of identifying and quantifying volatile organic impurities from the manufacturing process, GC-MS remains the indispensable tool.[13][14] A comprehensive analytical strategy in drug development would leverage these techniques complementarily to build a complete picture of the product's quality and purity.

References

• U.S. Pharmacopeia. General Chapter <621> Chromatography. Accessed February 22, 2026. [Link]

• Waters Corporation. High Throughput Quantitative Analysis for a Drug Mixture: Comparing UPLC-MS/MS and HPLC-MS/MS. Accessed February 22, 2026. [Link]

• Lab Manager. ICH and FDA Guidelines for Analytical Method Validation. Accessed February 22, 2026. [Link]

• OMICS International. Gas Chromatography in Pharmaceutical Analysis: Ensuring Purity and Quality of Drug Products. Accessed February 22, 2026. [Link]

• Agilent. Understanding the Latest Revisions to USP <621>. Accessed February 22, 2026. [Link]

• Waters Corporation. LIQUID CHROMATOGRAPHIC GRADIENT METHOD ALLOWANCES PROVIDED BY GENERAL CHAPTER, USP CHROMATOGRAPHY <621>. Accessed February 22, 2026. [Link]

• AMSbiopharma. ICH Guidelines for Analytical Method Validation Explained. Accessed February 22, 2026. [Link]

• European Medicines Agency. ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Accessed February 22, 2026. [Link]

• YouTube. Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. Accessed February 22, 2026. [Link]

• USP. General Chapters: <621> CHROMATOGRAPHY. Accessed February 22, 2026. [Link]

• International Council for Harmonisation. Validation of Analytical Procedures Q2(R2). Accessed February 22, 2026. [Link]

• ResolveMass Laboratories Inc. GC-MS vs LC-MS for Impurity Testing. Accessed February 22, 2026. [Link]

• Shimadzu. GCMS Qualitative Analysis of Impurities Detected in Tests for Residual Solvents in Pharmaceuticals. Accessed February 22, 2026. [Link]

• LCGC International. Quantifying Small Molecules by Mass Spectrometry. Accessed February 22, 2026. [Link]

• Biotech Spain. Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. Accessed February 22, 2026. [Link]

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• PubChem. 2',4'-Difluoro-3-(3,4-dimethylphenyl)propiophenone. Accessed February 22, 2026. [Link]

• IJCRT.org. Analytical Method Developed And Validated For The Estimation Of Propafenone Hydrochloride In Pharmaceutical Dosage Form. Accessed February 22, 2026. [Link]

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A Comparative Guide to the FTIR Spectral Analysis of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone

This guide provides an in-depth analysis of the expected Fourier Transform Infrared (FTIR) spectrum of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone. As a valuable tool in pharmaceutical development and chemical synthesis, FTIR spectroscopy offers a molecular "fingerprint," allowing for rapid identification and quality control.[1] In the absence of a publicly available reference spectrum for this specific molecule, this guide synthesizes data from established spectral-structure correlations and analogous compounds to provide a robust predictive assignment of its key vibrational peaks. We will compare these expected frequencies to those of simpler, related structures to understand the spectral contribution of each functional moiety.

Molecular Structure and Key Vibrational Units

To interpret the FTIR spectrum, we must first deconstruct the molecule into its constituent functional groups, each with characteristic vibrational frequencies.[2][3] The structure consists of a central propiophenone core modified with two distinct substituted aromatic rings.

The primary vibrational units are:

• Aryl Ketone (C=O): The carbonyl group is conjugated with the 2,4-difluorophenyl ring.

• Difluorophenyl Ring: A 1,2,4-trisubstituted aromatic ring featuring two strong carbon-fluorine (C-F) bonds.

• Dimethylphenyl Ring: A 1,3,5-trisubstituted (symmetrical) aromatic ring.

• Aliphatic Chain (-CH₂-CH₂-): Methylene groups from the propiophenone backbone.

• Methyl Groups (-CH₃): Attached to the 3,5-positions of the second phenyl ring.

• Aromatic and Aliphatic C-H Bonds.

Caption: Key functional moieties of the target molecule.

Predicted FTIR Spectral Peaks and Assignments

The following table details the predicted vibrational modes for 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone. The assignments are based on well-established correlation tables and data from comparable fluorinated and substituted aromatic compounds.[4][5]

Predicted Wavenumber (cm⁻¹)	Intensity	Vibrational Mode	Rationale and Comments
3100 - 3000	Medium to Weak	Aromatic C-H Stretch	Typical for sp² C-H bonds on both phenyl rings.[4][6]
2975 - 2950	Medium	-CH₃ Asymmetric Stretch	Characteristic of the two methyl groups on the dimethylphenyl ring.
2940 - 2915	Medium	-CH₂ Asymmetric Stretch	Arises from the two methylene groups in the propiophenone chain.[6]
2885 - 2865	Medium to Weak	-CH₃ Symmetric Stretch	Characteristic of the two methyl groups on the dimethylphenyl ring.
2860 - 2840	Medium to Weak	-CH₂ Symmetric Stretch	Arises from the two methylene groups in the propiophenone chain.[6]
1685 - 1665	Strong	C=O Stretch (Aryl Ketone)	This is a highly characteristic and intense peak. Conjugation with the difluorophenyl ring slightly lowers the frequency from a typical aliphatic ketone (~1715 cm⁻¹).[2][7] The electron-withdrawing fluorine atoms may slightly increase it compared to an unsubstituted propiophenone.
1615 - 1580	Medium to Strong	Aromatic C=C Ring Stretch	Multiple bands are expected from both aromatic rings in this region.[3][6]
1510 - 1480	Medium	Aromatic C=C Ring Stretch	A second set of characteristic ring stretching vibrations.
1470 - 1450	Medium	-CH₂ Scissoring / -CH₃ Asymmetric Bend	Overlapping bands from the aliphatic chain and methyl groups.[4]
1420 - 1400	Medium to Weak	Aromatic C=C Ring Stretch
1385 - 1370	Medium	-CH₃ Symmetric Bend (Umbrella)	A characteristic bending mode for the methyl groups.
1280 - 1220	Strong	Aryl C-F Stretch	Asymmetric C-F stretching vibrations are typically very strong and are a key indicator for fluorinated aromatics. The exact position is sensitive to the substitution pattern.[8][9]
1150 - 1100	Strong	Aryl C-F Stretch	Symmetric C-F stretching vibrations also produce a strong, characteristic band.
900 - 870	Strong	C-H Out-of-Plane Bend	Expected for the isolated hydrogen on the 1,3,5-trisubstituted (dimethylphenyl) ring.
860 - 830	Strong	C-H Out-of-Plane Bend	Expected for the adjacent hydrogens on the 1,2,4-trisubstituted (difluorophenyl) ring.

Comparative Analysis: Isolating Functional Group Contributions

To validate our predictions, we compare the expected spectrum with the known characteristics of simpler molecules that represent parts of our target compound. This comparison highlights how the combination of functional groups influences the final spectrum.

Compound	Key Spectral Feature & Wavenumber (cm⁻¹)	How it Informs the Target Spectrum
Propiophenone (Unsubstituted)	Strong C=O stretch at ~1690 cm⁻¹. Aromatic C-H out-of-plane bends for monosubstitution (~750 and 690 cm⁻¹).	Provides the baseline frequency for the conjugated ketone. The difluoro and dimethylphenyl groups will replace the monosubstituted C-H bending patterns with those characteristic of 1,2,4- and 1,3,5-trisubstitution, respectively.
1,3-Difluorobenzene	Strong C-F stretching bands typically in the 1300-1100 cm⁻¹ region.[10]	Acts as a model for the 2',4'-difluorophenyl ring, confirming the presence of intense absorptions in the upper fingerprint region due to C-F vibrations.
3,5-Dimethylphenol	Shows C-H stretches for methyl groups (2980-2850 cm⁻¹) and a characteristic C-H out-of-plane bend for 1,3,5-trisubstitution (~890-850 cm⁻¹).[11]	Confirms the expected bands from the 3,5-dimethylphenyl moiety, particularly the aliphatic C-H stretches and the strong out-of-plane bending mode.

Recommended Experimental Protocol: ATR-FTIR Analysis

For a compound like 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone, which is expected to be a solid, Attenuated Total Reflectance (ATR) is the preferred FTIR method due to its minimal sample preparation and high reproducibility.

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A Comparative Analysis of the Biological Activity of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone and its Non-fluorinated Analog

A Guide for Researchers in Drug Discovery and Development

In the landscape of medicinal chemistry, the strategic incorporation of fluorine atoms into a lead compound is a well-established strategy to modulate its pharmacological profile. This guide provides a comparative framework for evaluating the biological activity of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone against its non-fluorinated counterpart, 3-(3,5-dimethylphenyl)propiophenone. We will delve into the rationale behind this comparison, propose a suite of robust experimental protocols, and discuss the potential implications of fluorination on the molecule's efficacy and metabolic stability.

The introduction of fluorine can profoundly influence a molecule's lipophilicity, metabolic stability, and binding affinity to its biological target. The strong carbon-fluorine bond is more resistant to metabolic cleavage compared to a carbon-hydrogen bond, often leading to an extended plasma half-life. Furthermore, the high electronegativity of fluorine can alter the electronic distribution within the molecule, potentially enhancing its interaction with protein targets through the formation of favorable electrostatic interactions.

This guide will equip researchers with the necessary tools to systematically investigate these effects in the context of the propiophenone scaffold, a privileged structure in medicinal chemistry known to exhibit a wide range of biological activities.

Proposed Experimental Workflow for Comparative Analysis

To conduct a comprehensive comparison, we propose a multi-pronged approach that assesses the cytotoxicity, enzyme inhibitory potential, and metabolic stability of the fluorinated and non-fluorinated analogs.

Figure 1: Proposed experimental workflow for the comparative biological evaluation of fluorinated and non-fluorinated propiophenone analogs.

Detailed Experimental Protocols

Cytotoxicity Screening: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is often used as a measure of cell viability and proliferation.

Protocol:

• Cell Culture: Seed human cancer cells (e.g., HeLa, A549) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of the test compounds (2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone and 3-(3,5-dimethylphenyl)propiophenone) in cell culture medium. Add the diluted compounds to the respective wells and incubate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Enzyme Inhibition Assay: Kinase Inhibition Assay

Many propiophenone derivatives have been shown to inhibit protein kinases. This protocol provides a general framework for assessing the inhibitory activity of the test compounds against a representative kinase.

Protocol:

• Reaction Mixture Preparation: In a 96-well plate, prepare a reaction mixture containing the kinase, its specific substrate, and ATP in a suitable buffer.

• Compound Addition: Add the test compounds at various concentrations to the reaction mixture.

• Initiation and Incubation: Initiate the kinase reaction by adding ATP and incubate at the optimal temperature for the enzyme (usually 30°C or 37°C) for a specific period.

• Reaction Termination: Stop the reaction by adding a suitable stop solution (e.g., EDTA).

• Detection: Quantify the amount of product formed using a suitable detection method (e.g., fluorescence, luminescence, or radioactivity).

• Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration and determine the IC50 and Ki values.

Metabolic Stability Assay: Human Liver Microsomes

This assay assesses the susceptibility of a compound to metabolism by cytochrome P450 enzymes present in human liver microsomes.

Protocol:

• Incubation Mixture Preparation: Prepare an incubation mixture containing human liver microsomes, the test compound, and a NADPH-generating system in a phosphate buffer.

• Initiation and Incubation: Pre-warm the mixture at 37°C and initiate the reaction by adding the NADPH-generating system. Incubate at 37°C, taking aliquots at different time points (e.g., 0, 5, 15, 30, and 60 minutes).

• Reaction Termination: Stop the reaction in the aliquots by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Sample Analysis: Centrifuge the samples to precipitate the proteins and analyze the supernatant by LC-MS/MS to quantify the remaining amount of the parent compound.

• Data Analysis: Plot the natural logarithm of the percentage of the remaining compound against time and determine the elimination rate constant (k). Calculate the in vitro half-life (t1/2) using the equation: t1/2 = 0.693/k.

Data Presentation and Interpretation

The results from these experiments should be tabulated for a clear comparison of the two compounds.

Table 1: Comparative Biological Activity Data

Compound	Cytotoxicity (IC50, µM)	Kinase Inhibition (IC50, µM)	Metabolic Stability (t1/2, min)
2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone	Experimental Value	Experimental Value	Experimental Value
3-(3,5-dimethylphenyl)propiophenone	Experimental Value	Experimental Value	Experimental Value

A significant decrease in the IC50 values for the fluorinated analog would suggest that the fluorine atoms enhance its potency. Conversely, a longer metabolic half-life for the fluorinated compound would indicate improved metabolic stability.

Structure-Activity Relationship (SAR) Analysis

The observed differences in biological activity can be rationalized by considering the impact of fluorination on the molecule's properties.

Figure 2: The impact of fluorination on the pharmacological properties of a drug candidate.

The difluoro substitution at the 2' and 4' positions of the phenyl ring can be expected to:

• Increase Lipophilicity: This may enhance the compound's ability to cross cell membranes, potentially leading to increased intracellular concentrations and improved efficacy.

• Alter Electronic Properties: The electron-withdrawing nature of the fluorine atoms can modulate the pKa of the molecule and influence its binding to the target protein through altered electrostatic interactions.

• Block Metabolic Sites: The fluorine atoms can shield adjacent positions from metabolic attack by cytochrome P450 enzymes, thereby increasing the compound's metabolic stability.

Conclusion

The comparative analysis of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone and its non-fluorinated analog provides a valuable case study on the strategic use of fluorine in drug design. By systematically evaluating their cytotoxicity, enzyme inhibitory activity, and metabolic stability, researchers can gain crucial insights into the structure-activity relationships of this chemical series. The experimental framework outlined in this guide offers a robust starting point for such investigations, ultimately contributing to the development of more potent and metabolically stable drug candidates.

References

• Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in pharmaceuticals: looking beyond intuition. Science, 317(5846), 1881-1886. [Link]

• Gillis, E. P., Eastman, K. J., Hill, M. D., Donnelly, D. J., & Meanwell, N. A. (2015). Applications of fluorine in medicinal chemistry. Journal of medicinal chemistry, 58(21), 8315-8359. [Link]

A Comparative Guide to the Chromatographic Purity Assessment of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone

Introduction: The Critical Role of Purity in Drug Development

In the landscape of pharmaceutical research and development, the purity of an active pharmaceutical ingredient (API) is not merely a quality metric; it is a cornerstone of safety and efficacy. For novel compounds such as 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone, a propiophenone derivative with potential therapeutic applications, a rigorous and well-defined analytical strategy for purity assessment is paramount.[1] This guide provides a comprehensive comparison of chromatographic techniques for determining the purity of this specific molecule, offering insights into method selection, protocol design, and data interpretation for researchers, scientists, and drug development professionals.

2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone (CAS No. 898781-10-7) is an organic compound with a molecular formula of C₁₇H₁₆F₂O and a molecular weight of approximately 274.31 g/mol .[2] Its structure, featuring a propiophenone backbone with two fluorine atoms on one phenyl ring and two methyl groups on the other, presents unique analytical challenges and opportunities. The presence of a carbonyl group and aromatic rings makes it an excellent candidate for UV-based detection in liquid chromatography.

This guide will explore the application of High-Performance Liquid Chromatography (HPLC), Ultra-Performance Liquid Chromatography (UPLC), and Gas Chromatography (GC) for the purity assessment of this compound. We will delve into the causality behind experimental choices, present comparative data, and provide detailed protocols to ensure self-validating and robust analytical systems.

The Primary Analytical Approach: Ultra-Performance Liquid Chromatography (UPLC)

For the comprehensive purity profiling of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone, Ultra-Performance Liquid Chromatography (UPLC) emerges as the superior primary technique. UPLC operates on the same principles as HPLC but utilizes smaller particle size columns (typically sub-2 µm), which results in significantly higher efficiency, resolution, and speed.[3][4]

Rationale for Selecting UPLC

The choice of UPLC is underpinned by several key advantages in the context of drug development:

• Enhanced Resolution: The high resolving power of UPLC is critical for separating the main component from structurally similar impurities that may arise during synthesis or degradation.

• Increased Sensitivity: UPLC systems deliver sharper, narrower peaks, leading to greater peak heights and improved signal-to-noise ratios. This is crucial for the accurate quantification of trace-level impurities.[3]

• Faster Analysis Times: The ability to operate at higher flow rates without compromising separation efficiency drastically reduces run times, leading to higher sample throughput and faster decision-making in a research and development setting.[5]

• Reduced Solvent Consumption: Shorter analysis times and lower flow rates translate to a significant reduction in solvent usage, making UPLC a more environmentally friendly and cost-effective option.[3]

Proposed UPLC Method for Purity Assessment

The following is a robust starting point for the UPLC analysis of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone. This method is designed to be stability-indicating, meaning it can resolve the parent compound from its potential degradation products.

Experimental Protocol: UPLC Method

• Sample Preparation:

  • Accurately weigh and dissolve approximately 10 mg of the sample in 10 mL of a 50:50 (v/v) mixture of acetonitrile and water to create a 1 mg/mL stock solution.

  • Further dilute this stock solution to a working concentration of 0.1 mg/mL with the same diluent.

  • Filter the final solution through a 0.22 µm syringe filter prior to injection.

• Chromatographic Conditions:

  • Instrument: A UPLC system equipped with a photodiode array (PDA) detector.

  • Column: A C18 reversed-phase column with a sub-2 µm particle size (e.g., 2.1 x 50 mm, 1.7 µm). The C18 stationary phase is well-suited for the retention of the moderately nonpolar target analyte.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile. The use of formic acid helps to control the peak shape of any potential ionizable impurities.

  • Gradient Elution:

    Time (min)	%B
    0.0	40
    5.0	95
    6.0	95
    6.1	40

    | 7.0 | 40 |

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C. Elevated temperature reduces mobile phase viscosity and can improve peak shape.

  • Injection Volume: 2 µL.

  • Detection: PDA detection at 254 nm. A PDA detector is crucial for assessing peak purity and identifying the presence of co-eluting impurities.

• System Suitability:

  • Before sample analysis, perform a system suitability test (SST) as per USP <621> guidelines.[3][6] This includes replicate injections of a standard solution to assess parameters like retention time repeatability, peak area precision, tailing factor, and theoretical plates.

Comparative Analysis of Chromatographic Techniques

While UPLC is the recommended primary method, HPLC and GC offer alternative approaches with their own sets of advantages and limitations.

High-Performance Liquid Chromatography (HPLC)

HPLC has long been the workhorse of pharmaceutical analysis.[3] It is a robust and reliable technique, and many laboratories are equipped with HPLC instrumentation.

Comparison with UPLC:

• Speed and Throughput: HPLC methods are significantly slower than UPLC, with typical run times of 15-30 minutes compared to UPLC's 3-10 minutes.[6]

• Resolution: Due to larger particle sizes (3-5 µm), HPLC columns have lower separation efficiency and resolution compared to UPLC columns.[3]

• Sensitivity: While suitable for many applications, HPLC is generally less sensitive than UPLC, which may be a limitation for detecting very low-level impurities.

• Solvent Consumption: HPLC consumes a considerably larger volume of solvent per analysis, leading to higher operational costs and greater environmental impact.

Proposed HPLC Method:

An HPLC method for this compound would utilize a standard C18 column (e.g., 4.6 x 150 mm, 5 µm) with a similar mobile phase system to the UPLC method, but with a higher flow rate (e.g., 1.0 mL/min) and a longer gradient time to achieve adequate separation.

Gas Chromatography (GC)

GC is a powerful technique for the analysis of volatile and thermally stable compounds.[7] Given that propiophenone derivatives can be amenable to GC analysis, this technique serves as a valuable orthogonal method to HPLC/UPLC.[8] Orthogonal methods use different separation principles and are crucial for confirming purity results and ensuring that no impurities are being missed.

Comparison with HPLC/UPLC:

• Analyte Suitability: GC is only suitable for compounds that can be volatilized without decomposition. While the target compound is likely amenable to GC, this must be experimentally verified.

• Selectivity: GC columns offer different selectivity compared to reversed-phase LC columns, making GC an excellent confirmatory technique.

• Sensitivity: With a flame ionization detector (FID), GC can be highly sensitive for organic compounds. When coupled with a mass spectrometer (GC-MS), it provides unparalleled identification capabilities for unknown impurities.[9]

• Derivatization: For less volatile or polar compounds, derivatization may be necessary to improve their chromatographic behavior in GC, which adds a step to the sample preparation process.[1]

Proposed GC-MS Method for Impurity Identification:

• Sample Preparation:

  • Dissolve the sample in a suitable solvent like dichloromethane or ethyl acetate to a concentration of 1 mg/mL.[7]

• Chromatographic Conditions:

  • Instrument: A GC system with a mass spectrometric detector (MS).

  • Column: A non-polar capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Inlet Temperature: 280 °C.

  • Oven Temperature Program:

    • Initial: 150 °C, hold for 1 minute.

    • Ramp: 10 °C/min to 300 °C, hold for 5 minutes.

  • MS Detector: Electron ionization (EI) mode with a scan range of m/z 40-500.

Quantitative Data Summary

The following table provides a comparative summary of the expected performance characteristics of the three proposed chromatographic methods for the analysis of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone.

Parameter	UPLC	HPLC	GC-FID
Typical Run Time	5-7 minutes	15-25 minutes	20-30 minutes
Relative Resolution	+++	++	+++ (Orthogonal)
Relative Sensitivity	+++	++	+++
Solvent Consumption	Low	High	Very Low
Throughput	High	Medium	Medium
Impurity ID Capability	With PDA/MS	With PDA/MS	Excellent (with MS)

Method Validation Strategy: Ensuring Trustworthiness

A cornerstone of any analytical method is a thorough validation to demonstrate its suitability for the intended purpose. The proposed UPLC method must be validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[4][5][10][11]

Key Validation Parameters:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components. This is often demonstrated through forced degradation studies.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte in the sample within a given range.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of test results obtained by the method to the true value. This is typically assessed by analyzing a sample with a known concentration and calculating the percentage recovery.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day and inter-analyst precision).

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters and provides an indication of its reliability during normal usage.

Forced Degradation Studies

To establish the stability-indicating nature of the UPLC method, forced degradation studies are essential.[12] The sample should be subjected to stress conditions such as:

• Acidic and Basic Hydrolysis: e.g., 0.1 M HCl and 0.1 M NaOH at elevated temperature.

• Oxidative Degradation: e.g., 3% hydrogen peroxide at room temperature.

• Thermal Degradation: Heating the solid sample.

• Photolytic Degradation: Exposing the sample to UV and visible light.

The stressed samples are then analyzed by the UPLC-PDA method to ensure that all degradation products are resolved from the parent peak and from each other.

Visualizing the Workflow and Decision-Making Process

Chromatographic Purity Assessment Workflow

Caption: A typical workflow for the development, validation, and implementation of a chromatographic purity method.

Decision Tree for Method Selection

Caption: A decision tree to guide the selection of the appropriate chromatographic technique.

Conclusion

The chromatographic purity assessment of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone is a critical step in its development as a potential pharmaceutical agent. While HPLC and GC are viable and valuable techniques, UPLC stands out as the optimal primary method , offering superior resolution, speed, and sensitivity, which are essential for the rigorous demands of pharmaceutical quality control. A well-developed and validated UPLC method, complemented by an orthogonal GC-MS method for impurity identification, provides a robust and reliable analytical strategy. This comprehensive approach ensures the generation of high-quality data, supporting the development of safe and effective medicines. The principles and protocols outlined in this guide provide a solid foundation for any laboratory tasked with the purity assessment of this and other novel chemical entities.

References

• Agilent Technologies. (2023, April 15). Understanding the Latest Revisions to USP <621>. Agilent. [Link]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

• U.S. Pharmacopeia. (2022, December 1). <621> Chromatography. USP. [Link]

• U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. FDA. [Link]

• International Council for Harmonisation. (2005, November). ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). ICH. [Link]

• Pharmaceutical Outsourcing. (2021, July 28). Pharmaceutical Forced Degradation Studies with Regulatory Consideration. Pharmaceutical Outsourcing. [Link]

• LCGC International. (2024, September 16). Are You Sure You Understand USP <621>?. LCGC International. [Link]

• European Medicines Agency. (1995, June). ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. EMA. [Link]

• PubChem. (n.d.). 2',4'-Difluoro-3-(3,4-dimethylphenyl)propiophenone. PubChem. [Link]

• Nelson Labs. (2025, December 8). Bridging Analytical Gaps: Identification of GC/MS Impurities from External Labs. Nelson Labs. [Link]

• Chromatography Today. (2009, December 1). Method Selection for Trace Analysis of Genotoxic Impurities in Pharmaceuticals. Chromatography Today. [Link]

• Shimadzu. (n.d.). GCMS Qualitative Analysis of Impurities Detected in Tests for Residual Solvents in Pharmaceuticals. Shimadzu. [Link]

• CORE. (2016, December 14). Synthesis and characterization of PEEK analogues utilizing 3,5- and 2,4-difluorobenzophenone. CORE. [Link]

• The Good Scents Company. (n.d.). propiophenone, 93-55-0. The Good Scents Company. [Link]

• ResearchGate. (2025, August 8). Impurity profiling/comparative analyses of samples of 1-phenyl-2-propanone. ResearchGate. [Link]

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• 9. GCMS Qualitative Analysis of Impurities Detected in Tests for Residual Solvents in Pharmaceuticals : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 10. database.ich.org [database.ich.org]
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Validating synthesis routes for 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone using spectroscopic data

Introduction: Navigating the Synthesis of a Novel Propiophenone Derivative

2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone is a substituted propiophenone with potential applications in medicinal chemistry and materials science.[1] Its structure, featuring a difluorinated phenyl ring and a dimethylated phenyl ring, suggests that it may serve as a valuable building block for the synthesis of more complex molecules. Propiophenone derivatives are known to be key intermediates in the synthesis of various pharmaceuticals.[2]

This guide provides a comprehensive overview of the potential synthetic routes for 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone, with a primary focus on the well-established Friedel-Crafts acylation. We will also explore theoretical alternatives, including the Grignard reaction and Suzuki coupling, offering a comparative analysis of their potential strengths and weaknesses.

Comparative Analysis of Synthetic Routes

The synthesis of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone can be approached through several established organic chemistry reactions. The choice of the optimal route will depend on factors such as starting material availability, desired yield and purity, and scalability.

Synthetic Route	Core Principle	Potential Advantages	Potential Challenges
Friedel-Crafts Acylation	Electrophilic aromatic substitution of 1,3-difluorobenzene with 3-(3,5-dimethylphenyl)propionyl chloride.[2][3][4]	Direct and often high-yielding for analogous reactions.[2]	Requires a strong Lewis acid catalyst and strictly anhydrous conditions.[3][4] The difluorinated ring is deactivated, potentially requiring harsh reaction conditions.
Grignard Reaction	Nucleophilic addition of a Grignard reagent derived from a 3,5-dimethylphenyl precursor to a 2,4-difluorobenzaldehyde derivative, followed by oxidation.	A versatile method for C-C bond formation.	Requires strict anhydrous conditions; the Grignard reagent is highly reactive and can be difficult to handle.[5][6][7]
Suzuki Coupling	Palladium-catalyzed cross-coupling of a 2,4-difluorophenyl boronic acid derivative with a 3-(3,5-dimethylphenyl)propiophenone precursor.[8][9]	High functional group tolerance and generally mild reaction conditions.[8]	Requires a palladium catalyst and specialized ligands; boronic acids can be expensive.

Primary Synthetic Route: Friedel-Crafts Acylation

The Friedel-Crafts acylation is a robust and widely used method for the synthesis of aryl ketones.[2][3][4] This approach involves the reaction of an acyl chloride with an aromatic compound in the presence of a strong Lewis acid catalyst, typically aluminum chloride (AlCl₃).[2][3][4]

Causality Behind Experimental Choices

The proposed Friedel-Crafts acylation route for 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone is based on the reaction between 1,3-difluorobenzene and 3-(3,5-dimethylphenyl)propionyl chloride. The two fluorine atoms on the benzene ring are strongly deactivating, making the ring less susceptible to electrophilic attack.[2] Therefore, a stoichiometric amount of a potent Lewis acid like AlCl₃ is necessary to generate a sufficiently electrophilic acylium ion. The reaction is typically performed at low temperatures to control the exothermic reaction and then warmed to room temperature to drive it to completion.[3] Anhydrous conditions are critical as the Lewis acid catalyst reacts readily with water.[3]

Experimental Protocol (Generalized)

Materials:

Reagent/Material	Purpose
1,3-Difluorobenzene	Aromatic substrate
3-(3,5-dimethylphenyl)propanoic acid	Precursor for the acylating agent
Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)	To convert the carboxylic acid to the acyl chloride
Anhydrous Aluminum Chloride (AlCl₃)	Lewis acid catalyst
Anhydrous Dichloromethane (DCM)	Solvent
Hydrochloric Acid (HCl)	For workup to decompose the aluminum chloride complex
Saturated Sodium Bicarbonate Solution (NaHCO₃)	To neutralize excess acid
Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)	Drying agent
Crushed Ice	For quenching the reaction

Step 1: Preparation of 3-(3,5-dimethylphenyl)propionyl chloride

• In a flame-dried round-bottom flask equipped with a reflux condenser and a gas outlet, add 3-(3,5-dimethylphenyl)propanoic acid (1.0 eq).

• Add thionyl chloride (1.2 eq) dropwise at room temperature.

• Heat the mixture to reflux for 2-3 hours, or until the evolution of gas ceases.

• Remove the excess thionyl chloride by distillation under reduced pressure to obtain the crude 3-(3,5-dimethylphenyl)propionyl chloride, which can be used in the next step without further purification.

Step 2: Friedel-Crafts Acylation

• In a separate flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous aluminum chloride (1.2 eq) and anhydrous dichloromethane.

• Cool the suspension to 0 °C in an ice bath.

• Add 1,3-difluorobenzene (1.0 eq) to the cooled suspension.

• Dissolve the crude 3-(3,5-dimethylphenyl)propionyl chloride from Step 1 in anhydrous dichloromethane and add it to the dropping funnel.

• Add the acyl chloride solution dropwise to the stirred reaction mixture over 30-60 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

Step 3: Workup and Purification

• Carefully and slowly pour the reaction mixture onto crushed ice containing concentrated hydrochloric acid.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Extract the aqueous layer with dichloromethane (2 x).

• Combine the organic layers and wash with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a mixture of hexanes and ethyl acetate).

Workflow Diagram

Caption: Conceptual pathways for the synthesis of the target propiophenone.

Spectroscopic Validation: A Predictive Approach

The definitive confirmation of the synthesis of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone relies on a combination of spectroscopic techniques. [10]While specific experimental data is not available, we can predict the expected spectral features based on the molecule's structure.

¹H NMR (Proton Nuclear Magnetic Resonance) Spectroscopy

¹H NMR spectroscopy provides information about the chemical environment of hydrogen atoms in a molecule.

• Aromatic Protons: The protons on the 2,4-difluorophenyl ring and the 3,5-dimethylphenyl ring will appear as complex multiplets in the aromatic region (typically δ 6.5-8.0 ppm). The coupling of protons with adjacent fluorine atoms will result in further splitting of the signals from the difluorinated ring.

• Ethylenic Protons: The two methylene groups of the propiophenone chain (-CH₂-CH₂-) will likely appear as two distinct triplets around δ 2.8-3.2 ppm.

• Methyl Protons: The two methyl groups on the 3,5-dimethylphenyl ring will give a sharp singlet at approximately δ 2.3 ppm, integrating to six protons.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance) Spectroscopy

¹³C NMR spectroscopy provides information about the carbon skeleton of a molecule.

• Carbonyl Carbon: The carbonyl carbon of the ketone will appear as a singlet at a characteristic downfield shift, typically in the range of δ 190-200 ppm.

• Aromatic Carbons: The aromatic carbons will appear in the region of δ 110-165 ppm. The carbons directly bonded to fluorine will show large C-F coupling constants.

• Aliphatic Carbons: The two methylene carbons will appear in the aliphatic region (δ 20-40 ppm). The methyl carbons will appear at a more upfield position (around δ 21 ppm).

IR (Infrared) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. [10]

• C=O Stretch: A strong absorption band characteristic of the ketone carbonyl group is expected around 1680-1700 cm⁻¹.

• C-F Stretch: Strong absorption bands for the C-F bonds on the aromatic ring will be present in the fingerprint region, typically between 1100-1300 cm⁻¹.

• Aromatic C-H Stretch: Peaks corresponding to the aromatic C-H stretching vibrations will be observed above 3000 cm⁻¹.

• Aliphatic C-H Stretch: Peaks for the aliphatic C-H stretching vibrations will be seen just below 3000 cm⁻¹.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

• Molecular Ion Peak (M⁺): The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the compound (C₁₇H₁₆F₂O), which is approximately 274.31 g/mol .

• Fragmentation Pattern: Characteristic fragmentation patterns would include the loss of the ethyl group, the 3,5-dimethylphenyl group, and cleavage at the carbonyl group, providing further structural confirmation.

Conclusion and Future Outlook

This guide has outlined the primary and alternative synthetic routes for 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone, with a focus on providing a scientifically grounded, albeit generalized, experimental protocol for the Friedel-Crafts acylation. The lack of specific, published experimental data for this compound highlights an opportunity for further research. The synthesis and full characterization of this molecule would be a valuable contribution to the field, potentially enabling the development of novel compounds with interesting biological or material properties. Researchers undertaking this synthesis are encouraged to perform thorough optimization of the reaction conditions and to fully characterize the final product using the spectroscopic methods outlined in this guide to validate its structure and purity.

References

• Experiment 1: Friedel-Crafts Acylation. Available at: [Link]

• Friedel, C., & Crafts, J. M. (1877). Sur une nouvelle méthode générale de synthèse d'hydrocarbures, d'acétones, etc. Comptes rendus de l'Académie des sciences, 84, 1392-1395.

• Grignard Reaction. Available at: [Link]

• Chemistry LibreTexts. The Grignard Reaction (Experiment). Available at: [Link]

• PubChem. 2',4'-Difluoro-3-(3,4-dimethylphenyl)propiophenone. Available at: [Link]

• PubChem. 3',4'-Difluoro-3-(2,5-dimethylphenyl)propiophenone. Available at: [Link]

• Balci, M. (2005). Basic 1H- and 13C-NMR Spectroscopy. Elsevier.

• Chemguide. An Introduction to Grignard Reagents. Available at: [Link]

• Wikipedia. Propiophenone. Available at: [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.

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Safety & Regulatory Compliance

Definitive Disposal Protocol for 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone

As researchers and developers, our focus is rightfully on innovation and discovery. However, the integrity of our work and the safety of our laboratories are fundamentally linked to the responsible management of the chemical reagents we employ. This guide provides a comprehensive, technically grounded protocol for the proper disposal of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone (CAS No. 898781-10-7). This protocol is designed to ensure safety, regulatory compliance, and environmental stewardship, moving beyond a simple checklist to explain the scientific rationale behind each critical step.

Hazard Assessment and Chemical Profile

Understanding the intrinsic properties of a compound is the bedrock of safe handling and disposal. 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone is a halogenated aromatic ketone.[1] While a specific Safety Data Sheet (SDS) for this exact molecule is not widely available, data from closely related difluorinated and dimethylphenyl propiophenone analogues allow us to establish a reliable hazard profile.

The primary hazards associated with this class of compounds include:

• Skin Irritation (H315): Causes skin irritation upon contact.[2]

• Serious Eye Irritation (H319): Causes serious eye irritation.[2]

• Respiratory Irritation (H335): May cause respiratory irritation if inhaled as a dust or aerosol.[2]

The presence of two carbon-fluorine bonds significantly increases the chemical stability of the molecule. This stability, while beneficial in many synthetic applications, poses a challenge for environmental degradation and dictates the required disposal methods.

Property / Hazard	Identifier	Rationale and Implication for Disposal
GHS Pictogram	GHS07 (Exclamation Mark)	Indicates that the substance is an irritant and may cause less serious health effects. Warrants careful handling to avoid contact.
Signal Word	Warning	Alerts users to the potential hazards.
Hazard Statements	H315, H319, H335	Specifies the nature of the hazards: skin, eye, and respiratory irritation. Disposal procedures must minimize direct contact and aerosol generation.[2]
Chemical Class	Halogenated Organic	The carbon-fluorine bonds are strong and resistant to breakdown. This necessitates disposal methods like high-temperature incineration and requires segregation from non-halogenated waste streams.[3][4]
Regulatory Status	Not a listed RCRA waste	This compound is not specifically listed under EPA's F, K, P, or U-lists.[5][6][7] Therefore, it must be managed as hazardous waste based on its characteristic properties (irritant) and its classification as a halogenated organic material, in accordance with institutional and local regulations.

Personal Protective Equipment (PPE) - Your First Line of Defense

Before handling the compound for any purpose, including disposal preparation, the following PPE is mandatory. This is a non-negotiable standard to prevent exposure.

• Eye Protection: Wear chemical safety goggles that conform to OSHA's 29 CFR 1910.133 or European Standard EN166. A face shield should be used if there is a risk of splashing.

• Hand Protection: Use nitrile or other chemically resistant gloves. Always inspect gloves for integrity before use and dispose of contaminated gloves in accordance with applicable laws.

• Body Protection: A standard laboratory coat is required. For larger quantities or in case of a spill, a chemically resistant apron or coveralls should be worn.

• Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid inhalation of any dusts or aerosols.[8]

Spill Management Protocol

Accidents happen, but a prepared response mitigates the risk. In the event of a spill:

• Evacuate and Alert: Alert personnel in the immediate area and restrict access.

• Ventilate: Ensure the chemical fume hood is operational.

• Assess: Do not attempt to clean a large spill or a spill you are not trained to handle. Contact your institution's Environmental Health and Safety (EHS) office immediately.

• Clean-Up (for small, manageable spills):

  • Don appropriate PPE.

  • Cover the spill with an inert absorbent material such as vermiculite, sand, or earth. Do not use combustible materials like paper towels as the primary absorbent.

  • Carefully sweep or scoop the absorbed material into a designated, properly labeled hazardous waste container.

  • Clean the spill area with a detergent and water, and collect the cleaning materials as hazardous waste.

Step-by-Step Disposal Workflow

The principle of "cradle-to-grave" responsibility for chemical waste is paramount. This workflow ensures that 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone is managed safely from the point of generation to its final destruction.

This is the most critical step. Due to its chemical structure, this compound MUST be classified as Halogenated Organic Waste .

• Action: At the point of generation (e.g., in the fume hood), dedicate a specific waste container for this compound and any materials contaminated with it (e.g., gloves, weigh boats, contaminated absorbent materials).

• Causality: Segregating halogenated from non-halogenated waste is crucial for proper disposal and cost management.[3][9] Halogenated waste requires high-temperature incineration with specialized scrubbers to neutralize the resulting acidic gases (like hydrogen fluoride).[10] Mixing it with non-halogenated solvents, which may be recycled as fuel, contaminates the entire stream and significantly increases disposal costs.

The waste container must be appropriate for the waste it holds to prevent leaks and reactions.

• Action: Use a high-density polyethylene (HDPE) or glass container with a secure, screw-top lid. Ensure the container is chemically compatible and in good condition.

• Causality: The container must be robust and non-reactive to prevent degradation and release of the contents. The container should never be filled more than 80% full to allow for vapor expansion and prevent spills.

Proper labeling is a regulatory requirement and essential for safety. An unlabeled container is a dangerous unknown.

• Action: As soon as the first drop of waste enters the container, label it clearly. The label must include:

  • The words "Hazardous Waste "

  • The full chemical name: "2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone "

  • The waste category: "Halogenated Organic Waste "

  • The primary hazards: "Irritant "

  • The date accumulation started.

• Causality: This information allows for proper handling by all personnel and ensures the waste is routed to the correct disposal facility. Your institution's EHS office will provide specific tags that must be completed.[3]

Waste must be stored safely in a designated Satellite Accumulation Area (SAA) within the laboratory.

• Action: Keep the waste container closed at all times, except when adding waste. Store it in a secondary containment bin within the SAA, away from incompatible materials like strong oxidizing agents.

• Causality: Closed containers prevent the release of vapors. Secondary containment will capture any leaks or spills from the primary container. Storing below eye level is a simple but effective safety measure.[9]

• Action: Once the container is full or you are finished with the process, contact your institution's EHS office to arrange for a waste pickup. Do not pour this chemical down the drain.[11]

• Causality: EHS professionals are trained to handle, transport, and consolidate waste for shipment to a licensed Treatment, Storage, and Disposal Facility (TSDF). The designated disposal method for this type of waste is high-temperature incineration, which is necessary to break the stable carbon-fluorine bonds.

Disposal Decision Workflow Diagram

The following diagram illustrates the logical flow for managing waste streams of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone.

Caption: Decision workflow for proper disposal.

By adhering to this comprehensive protocol, you are not only ensuring the safety of yourself and your colleagues but also upholding the scientific community's commitment to environmental responsibility. This level of diligence is the hallmark of exemplary research.

References

• Waste Code - RCRAInfo. EPA. [Link]

• Hazardous Waste Disposal Guide. Research Safety - Northwestern University. [Link]

• EPA HAZARDOUS WASTE CODES. U.S. Department of Agriculture. [Link]

• U.S. EPA Proposes Listing of Specific PFAS and Hazardous Constituents. ALL4 Inc. [Link]

• Laboratory chemical waste disposal guidelines. University of Otago. [Link]

• List of Hazardous Substances and Reportable Quantities. U.S. Department of Transportation. [Link]

• Halogenated Solvents in Laboratories. Temple University. [Link]

• Chemical and Hazardous Waste Guide. University of Oslo. [Link]

• Hazardous Materials Disposal Guide. Nipissing University. [Link]

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Personal protective equipment for handling 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone

A Risk-Based Approach to Safety for a Novel Compound

Handling novel chemical entities like 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone requires a safety-first mindset grounded in a thorough, predictive hazard assessment. As no specific Safety Data Sheet (SDS) exists for this compound, this guide provides a comprehensive operational plan based on the principles of the Occupational Safety and Health Administration (OSHA) Laboratory Standard and analysis of structurally similar molecules.[1][2][3] The core principle is to treat the substance as a "particularly hazardous substance" until sufficient data proves otherwise.[2]

This guide will establish a robust framework for personal protective equipment (PPE), handling, and disposal, enabling researchers to operate with confidence and safety.

Predictive Hazard Assessment Based on Structural Analogs

The potential hazards of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone are inferred by examining its constituent chemical motifs: a fluorinated aromatic ketone and a dimethylphenyl group.

• Propiophenone Backbone : The base molecule, propiophenone, is a combustible liquid that can cause serious eye irritation.[4][5] It may be harmful if swallowed, inhaled, or absorbed through the skin.[4][6]

• Fluorinated Aromatic Ring : Compounds like 4'-fluoroacetophenone and 1-(2,4-difluorophenyl)ethanone are known skin, eye, and respiratory system irritants.[7][8][9] During combustion, they can release highly toxic gases such as hydrogen fluoride.[7][8]

• Dimethylphenyl Group : This group adds to the organic nature of the compound, suggesting good solubility in organic solvents and potential for skin absorption.

Based on these analogs, we must assume the target compound is, at a minimum, a skin and eye irritant, potentially harmful by inhalation or ingestion, and may release toxic fumes upon decomposition.

Structural Moiety	Known Hazards from Analogs	Primary Exposure Routes	Cited Analogs
Propiophenone	Combustible liquid, serious eye irritation, potential harm from ingestion/inhalation.[4][5]	Eyes, Inhalation, Ingestion	Propiophenone[4][5]
Difluorophenyl	Skin, eye, and respiratory irritation.[8][9] Releases toxic hydrogen fluoride upon combustion.[8]	Skin Contact, Inhalation, Eyes	1-(2,4-difluorophenyl)ethanone[8], 3'-Fluoroacetophenone[9]
Dimethylphenyl	Enhances lipophilicity, suggesting potential for skin absorption.	Skin Contact	General principle for alkylated aromatics

The Hierarchy of Controls: Your Primary Defense

Before selecting PPE, the most effective safety measures must be implemented. The hierarchy of controls prioritizes eliminating or minimizing the hazard at its source.

• Elimination/Substitution : In drug development, this is often not possible.

• Engineering Controls : This is the most critical step. All handling of 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone must occur within a certified chemical fume hood to prevent inhalation of vapors or dusts.[2][10]

• Administrative Controls : Develop and strictly follow a written Chemical Hygiene Plan (CHP) as mandated by OSHA.[1][2][11] This includes clear Standard Operating Procedures (SOPs), mandatory safety training for all personnel, and designating specific areas for handling this compound.[1][2]

• Personal Protective Equipment (PPE) : PPE is the final barrier between the researcher and the hazard. It is to be used in conjunction with, not in place of, engineering and administrative controls.

Caption: The Hierarchy of Controls for Chemical Safety.

Personal Protective Equipment (PPE) Protocol

Given the predicted hazards, a specific PPE ensemble is required.

3.1. Hand Protection

• Requirement : Double-gloving is mandatory.

• Inner Glove : A thin, powder-free nitrile glove for dexterity.

• Outer Glove : A heavier-duty glove with proven resistance to aromatic ketones. Butyl rubber or Viton™ gloves are recommended for extended contact.[12] Nitrile gloves offer good general protection but should be considered for splash protection only and changed immediately upon contact.[12][13]

• Protocol : Before use, always inspect gloves for any signs of degradation or puncture. After handling is complete, remove the outer glove first, followed by the inner glove, without touching the outer surface of the inner glove with your bare hand. Dispose of both pairs in the designated solid chemical waste container.

3.2. Eye and Face Protection

• Requirement : Indirectly vented chemical splash goggles conforming to ANSI Z87.1 or EN 166 standards are required at all times.[4][7]

• Additional Protection : When there is a significant risk of splashing (e.g., during transfers of solutions >50 mL), a full-face shield must be worn over the chemical splash goggles. Standard safety glasses are not sufficient.

3.3. Body Protection

• Requirement : A flame-resistant laboratory coat must be worn, fully buttoned, with sleeves rolled down.

• Additional Protection : For procedures involving larger quantities or a high risk of splashes, a chemically resistant apron should be worn over the lab coat.

3.4. Respiratory Protection

• Standard Operations : When working within a certified chemical fume hood, respiratory protection is typically not required.[7]

• Emergency Situations : In the event of a large spill or fume hood failure, a full-face respirator with multi-purpose (e.g., ABEK) cartridges should be available for emergency response personnel.[4] All users must be properly fit-tested and trained in its use.

Caption: Core PPE components for handling the compound.

Operational and Disposal Plans

4.1. Handling and Storage

• Ventilation : All weighing and solution preparation must be conducted inside a chemical fume hood.[10]

• Storage : Store the compound in a tightly sealed, clearly labeled container in a cool, dry, well-ventilated area away from ignition sources and strong oxidizing agents.[14] The label must clearly identify the chemical and its known hazards.[15]

• Transport : When moving the chemical outside the lab, use a secondary, shatter-proof container.

4.2. Spill and Exposure Procedures

• Spill :

  • Alert personnel and evacuate the immediate area.

  • If the spill is large or outside the fume hood, call emergency services.

  • For small spills inside a fume hood, use an absorbent material (e.g., sand, vermiculite) to contain the spill. Do not use combustible materials like paper towels.

  • Carefully sweep the absorbed material into a designated, sealed container for hazardous waste.

• Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[4][14] Seek immediate medical attention.

• Eye Contact : Immediately flush eyes with an eyewash station for at least 15 minutes, holding the eyelids open.[4][14] Seek immediate medical attention.

• Inhalation : Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[14]

4.3. Waste Disposal

• Classification : As a halogenated organic compound, all waste containing 2',4'-Difluoro-3-(3,5-dimethylphenyl)propiophenone is classified as hazardous waste.[10][16]

• Segregation : Do not mix this waste with non-halogenated organic waste.[17][18] Maintain a dedicated, sealed, and clearly labeled "Halogenated Organic Waste" container.[10][18]

• Disposal : The waste container must be kept closed when not in use and stored in a designated satellite accumulation area.[16] Disposal must be handled by certified hazardous waste personnel in accordance with all local, state, and federal regulations.[19] Under no circumstances should this chemical or its waste be poured down the drain.[10][18]

By adhering to this comprehensive safety and handling plan, researchers can effectively mitigate the risks associated with this novel compound, ensuring a safe laboratory environment for discovery.

References

• Laboratory Safety Guidance . Source: Occupational Safety and Health Administration (OSHA). [Link]

• 29 CFR 1910.1450 — OSHA Laboratory Standard . Source: MasterControl. [Link]

• OSHA Laboratory Standard . Source: Compliancy Group. [Link]

• Safe Handing & Disposal of Organic Substances . Source: Science Ready. [Link]

• OSHA Guidelines For Labeling Laboratory Chemicals . Source: Spill Containment Blog. [Link]

• Chemical Safety Guidelines . Source: The University of New Mexico, Environmental Health & Safety. [Link]

• Halogenated Organic Liquids - Standard Operating Procedure . Source: Braun Research Group, University of Illinois. [Link]

• Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes . Source: U.S. Environmental Protection Agency (EPA). [Link]

• Guidance documents . Source: European Chemicals Agency (ECHA). [Link]

• Halogenated Solvents in Laboratories . Source: Temple University, Campus Operations. [Link]

• Personal Protective Equipment (PPE) Glove Chart . Source: University of Pittsburgh. [Link]

• Personal Protective Equipment: Hands . Source: San José State University. [Link]

• Introduction to ECHA's guidance on new CLP hazard classes . Source: YouTube. [Link]

• ECHA On Updated CLP Regulation Hazard Communication for Chemicals . Source: Sunstream. [Link]

• New guidelines on restrictions and hazardous substances . Source: TEAM mastery. [Link]

• EU - ECHA Updated Guidance on CLP Criteria Available . Source: Blue Frog Scientific. [Link]

• 1-(2,4-Difluorophenyl)ethanone Safety Data Sheet . Source: Fisher Scientific. [Link]

• Protective Equipment . Source: American Chemistry Council. [Link]

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